A Comprehensive Technical Guide to the Synthesis of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth exploration of a robust and scientifically validated synthetic pathway for (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribit...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth exploration of a robust and scientifically validated synthetic pathway for (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. This C-aryl ribofuranoside is a key structural motif in medicinal chemistry, serving as a stable analog of naturally occurring nucleosides with potential applications in antiviral and anti-tumor research[1][2]. The C-glycosidic bond offers enhanced stability against enzymatic cleavage compared to its N-glycosidic counterparts, a desirable property for drug candidates.
This document delves into the strategic considerations behind each synthetic step, offering detailed experimental protocols and mechanistic insights to empower researchers in their drug discovery and development endeavors.
Strategic Overview of the Synthesis
The synthesis of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is a multi-step process that hinges on the creation of a key carbon-carbon bond between the anomeric center of a D-ribose derivative and a difluorophenyl moiety. The chosen pathway emphasizes stereochemical control to achieve the desired (1S) configuration at the anomeric carbon. The overall strategy can be dissected into four principal stages:
Protection of the Ribose Scaffold : To ensure regioselectivity and prevent unwanted side reactions, the hydroxyl groups of the starting D-ribose are protected. The formation of 2,3,5-tri-O-benzyl-D-ribonolactone provides a stable and versatile intermediate.
Carbon-Carbon Bond Formation : A nucleophilic addition of an organometallic species derived from 1-bromo-2,4-difluorobenzene to the protected ribonolactone establishes the core C-aryl glycoside structure.
Stereoselective Reduction of the Lactol : The resulting hemiacetal (lactol) is stereoselectively reduced to furnish the desired β-anomer, which corresponds to the (1S) configuration of the final product.
Final Deprotection : The concluding step involves the removal of the benzyl protecting groups to unveil the target molecule.
Below is a visual representation of the overall synthetic workflow:
An In-Depth Technical Guide to the Physicochemical Properties of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
Foreword: The Critical Role of Physicochemical Profiling in Drug Discovery In the landscape of modern drug development, the adage "a potent molecule is not necessarily a drug" has never been more resonant. The journey fr...
Author: BenchChem Technical Support Team. Date: January 2026
Foreword: The Critical Role of Physicochemical Profiling in Drug Discovery
In the landscape of modern drug development, the adage "a potent molecule is not necessarily a drug" has never been more resonant. The journey from a promising hit in a high-throughput screen to a viable clinical candidate is paved with numerous challenges, many of which are dictated by the fundamental physicochemical properties of the molecule . These properties govern a compound's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile, and ultimately, its therapeutic efficacy and safety. This guide provides an in-depth technical overview of the core physicochemical properties of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, a C-nucleoside analogue. As a member of a class of compounds with significant therapeutic potential, a thorough understanding of its physicochemical characteristics is paramount for researchers, scientists, and drug development professionals. This document is structured to not only present available data but also to provide the scientific rationale behind the experimental methodologies for determining these critical parameters.
Compound Identity and Structure
(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is a synthetic C-nucleoside analogue. Unlike natural N-nucleosides where the anomeric carbon of the ribose sugar is attached to a nitrogen atom of the nucleobase, in C-nucleosides, this linkage is a carbon-carbon bond. This structural modification imparts increased stability against enzymatic cleavage, a desirable attribute for therapeutic agents.
Solid-State Properties: Melting Point and Crystallinity
The solid-state characteristics of an active pharmaceutical ingredient (API) are fundamental to its formulation and stability. The melting point, in particular, is a key indicator of purity and identity.
Melting Point
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a liquid phase. For a pure compound, this transition occurs over a narrow temperature range. The melting point of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol has been determined through its crystal structure analysis.
Expertise & Experience: The determination of a sharp melting point is a primary indicator of the purity of a crystalline compound. A broad melting range often suggests the presence of impurities, which can depress and widen the melting transition. The crystal structure of this compound has been lodged in the Cambridge Structural Database (CSD) with the deposition number CCDC 142754, confirming its crystalline nature.[1]
Experimental Protocol for Melting Point Determination
A precise and reproducible melting point determination is crucial for quality control. The capillary method is a widely accepted technique.
Methodology: Capillary Melting Point Determination
Sample Preparation: A small amount of the dry, finely powdered compound is packed into a thin-walled capillary tube, sealed at one end.
Instrumentation: The capillary tube is placed in a calibrated melting point apparatus with a heating block and a thermometer.
Heating Rate: The sample is heated at a controlled rate, typically with a rapid ramp to a temperature just below the expected melting point, followed by a slower ramp (1-2 °C/minute) to allow for thermal equilibrium.
Observation: The temperature at which the first drop of liquid appears (onset) and the temperature at which the last solid particle melts (completion) are recorded as the melting range.
(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol NMR and mass spectrometry data
An In-Depth Technical Guide to the NMR and Mass Spectrometry Analysis of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol Authored by a Senior Application Scientist This guide provides a comprehensive overview of the...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the NMR and Mass Spectrometry Analysis of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) and mass spectrometry (MS) characterization of the C-nucleoside analogue, (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. As a compound of interest in drug development, particularly within the realm of nucleoside analogues which have shown broad antitumor activity, a thorough understanding of its structural and physicochemical properties is paramount.[1][2][3] This document will delve into the theoretical underpinnings and practical considerations for acquiring and interpreting NMR and MS data for this specific molecule, providing researchers, scientists, and drug development professionals with a robust framework for its analysis.
The molecular structure of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, with the IUPAC name (2S,3R,4S,5R)-2-(2,4-difluorophenyl)-5-(hydroxymethyl)oxolane-3,4-diol, presents a unique combination of a difluorinated aromatic ring and a ribofuranose moiety.[4] This structure necessitates a multi-technique approach for unambiguous characterization. High-resolution mass spectrometry (HRMS) is indispensable for confirming the elemental composition, while a suite of one- and two-dimensional NMR experiments is required to elucidate the precise connectivity and stereochemistry of the molecule.
Molecular Structure and Properties
A foundational understanding of the molecule's physical and chemical properties is critical for designing appropriate analytical methodologies.
Part 1: High-Resolution Mass Spectrometry (HRMS) Analysis
HRMS is a cornerstone technique for the initial characterization of novel compounds, providing a highly accurate mass measurement that can confirm the elemental composition.[5][6][7] For (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, electrospray ionization (ESI) in positive ion mode is a suitable method, given the presence of hydroxyl groups that can be readily protonated.
Experimental Protocol: ESI-HRMS
The following protocol outlines a robust methodology for acquiring high-quality HRMS data. The causality behind these steps is to ensure a clean, interpretable spectrum by minimizing ion suppression and contamination.
Sample Preparation:
Accurately weigh approximately 1 mg of the compound.
Dissolve the sample in 1 mL of a high-purity solvent such as methanol or acetonitrile.[8][9] This initial stock solution has a concentration of 1 mg/mL.
Perform a serial dilution to a final concentration of approximately 5-10 µg/mL in a solvent system compatible with ESI, such as 50:50 acetonitrile:water with 0.1% formic acid.[1][8][9] The addition of formic acid promotes protonation, enhancing the signal in positive ion mode.
Filter the final solution through a 0.22 µm syringe filter to remove any particulate matter that could clog the instrument's fluidics.[9]
Instrument Parameters (Representative):
Mass Spectrometer: A high-resolution instrument such as an Orbitrap or a Time-of-Flight (TOF) mass spectrometer.[6]
The primary ion expected in the positive ion mode ESI-HRMS spectrum is the protonated molecule, [M+H]⁺, at an m/z corresponding to the addition of a proton to the molecular formula. Other common adducts, such as [M+Na]⁺ and [M+K]⁺, may also be observed.
Ion
Calculated m/z
[M+H]⁺
247.0782
[M+Na]⁺
269.0601
[M+K]⁺
285.0341
Tandem mass spectrometry (MS/MS) experiments are crucial for structural elucidation by inducing fragmentation of the precursor ion. For C-glycosides, fragmentation is typically initiated by water loss from the sugar moiety, followed by cleavages within the sugar ring.[10]
Part 2: Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis
NMR spectroscopy is the most powerful tool for the detailed structural elucidation of organic molecules in solution. For (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, a combination of ¹H, ¹³C, and ¹⁹F NMR, along with 2D correlation experiments (COSY, HSQC, HMBC), is essential for complete assignment.
Experimental Protocol: NMR
The choice of solvent and sample concentration are critical for obtaining high-quality NMR spectra. The following protocol is designed to yield sharp, well-resolved signals.
Sample Preparation:
Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent.[11] Deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable choice due to its ability to dissolve polar compounds and the presence of exchangeable protons (hydroxyl groups) which can be observed.
Ensure the sample is fully dissolved. Gentle warming or vortexing can aid dissolution.[11]
Transfer the solution to a 5 mm NMR tube.
Instrument Parameters (Representative):
Spectrometer: A 400 MHz or higher field spectrometer. Higher fields will provide better signal dispersion, which is advantageous for complex spectra.[4]
Experiments:
¹H NMR
¹³C NMR (with proton decoupling)
¹⁹F NMR (with proton decoupling)
2D COSY (¹H-¹H correlation)
2D HSQC (¹H-¹³C one-bond correlation)
2D HMBC (¹H-¹³C long-range correlation)
Temperature: 298 K.
Predicted NMR Spectra
¹H NMR: The proton NMR spectrum will exhibit signals for the aromatic protons, the protons of the ribofuranose ring, and the hydroxyl protons. The difluorophenyl group will show complex splitting patterns due to both H-H and H-F couplings. The ribofuranose protons will appear as a series of multiplets.
¹³C NMR: The carbon NMR spectrum will show 11 distinct signals. The carbons of the difluorophenyl ring will be split by the attached fluorine atoms (C-F coupling). The chemical shifts of the ribofuranose carbons are characteristic of furanose rings.[3]
¹⁹F NMR: The fluorine NMR spectrum is expected to show two signals for the two non-equivalent fluorine atoms, which will be split by each other and by neighboring protons.
Predicted Chemical Shifts and Couplings:
Atom
Predicted ¹H δ (ppm)
Predicted ¹³C δ (ppm)
Key HMBC Correlations
1'
~5.0-5.2
~80-85
H1' to C2', C5', C1", C2", C6"
2'
~4.0-4.2
~75-80
H2' to C1', C3', C4'
3'
~3.8-4.0
~70-75
H3' to C2', C4', C5'
4'
~3.9-4.1
~85-90
H4' to C1', C3', C5'
5'a, 5'b
~3.5-3.7
~60-65
H5' to C3', C4'
1"
-
~125-130
-
2"
~7.0-7.2
~160-165 (d, ¹JCF ≈ 250 Hz)
H3" to C1", C2", C4", C5"
3"
~7.3-7.5
~110-115 (dd, ²JCF)
H3" to C1", C2", C4", C5"
4"
-
~162-167 (d, ¹JCF ≈ 250 Hz)
-
5"
~6.9-7.1
~105-110 (t, ²JCF)
H5" to C1", C3", C4"
6"
~7.4-7.6
~130-135 (dd, ³JCF, ⁴JCF)
H6" to C1", C2", C4", C5"
Experimental Workflow Diagram:
Caption: Workflow for structural elucidation.
Conclusion
The structural characterization of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol requires a synergistic application of high-resolution mass spectrometry and a suite of NMR techniques. HRMS provides an unambiguous determination of the elemental formula, while detailed 1D and 2D NMR experiments allow for the complete assignment of the proton and carbon skeletons, confirming the connectivity and stereochemistry of this complex C-nucleoside. The methodologies and predicted spectral data presented in this guide offer a robust framework for researchers in the field, ensuring accurate and reliable characterization of this and similar molecules.
References
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A Technical Guide to the Potential Biological Activity of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol: A Novel C-Nucleoside Analogue
For Researchers, Scientists, and Drug Development Professionals Abstract (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is a synthetic C-nucleoside analogue with a novel chemical structure. While direct biological d...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is a synthetic C-nucleoside analogue with a novel chemical structure. While direct biological data for this specific molecule is not yet publicly available, its structural features—a C-glycosidic bond conferring high stability and a difluorophenyl moiety known for its role in bioactive compounds—suggest a strong potential for significant pharmacological activity. This guide synthesizes the current understanding of related compounds to propose and explore the most probable biological activities of this molecule, focusing on its potential as an anticancer and antiviral agent. We will delve into the mechanistic rationale for these potential activities, propose detailed experimental protocols for their investigation, and provide a forward-looking perspective on its therapeutic promise.
Introduction: Unveiling a Promising Scaffold
(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol belongs to the class of C-nucleoside analogues, which are characterized by a carbon-carbon bond between the sugar and the aglycone moiety. This structural feature renders them resistant to enzymatic cleavage, a common limitation of traditional N-glycosidic nucleosides, thus enhancing their metabolic stability and bioavailability.[1] The presence of a 2,4-difluorophenyl group is also noteworthy, as fluorine substitution is a well-established strategy in medicinal chemistry to modulate the electronic properties and metabolic fate of a molecule, often leading to enhanced biological activity.[2]
A closely related compound, (1S)-1,4-Anhydro-1-C-(2,4-difluoro-5-methylphenyl)-D-ribitol, has been identified as a purine nucleoside analogue with potential antitumor activity, particularly against indolent lymphoid malignancies.[3][4][5] This analogue is suggested to act by inhibiting DNA synthesis and inducing apoptosis.[3][4][5] This precedent provides a strong rationale for investigating similar activities in the title compound.
Table 1: Physicochemical Properties of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
Potential Biological Activities and Mechanisms of Action
Based on its structural characteristics and the known activities of related compounds, we hypothesize that (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol possesses significant potential as both an anticancer and an antiviral agent.
Anticancer Activity
Nucleoside analogues are a cornerstone of chemotherapy, primarily functioning as antimetabolites that disrupt nucleic acid synthesis.[6][7][8]
Proposed Mechanism of Action:
Cellular Uptake and Activation: The compound would likely be transported into cells via nucleoside transporters. Inside the cell, it would undergo phosphorylation by cellular kinases to its active triphosphate form.[9][10]
Inhibition of DNA/RNA Synthesis: The triphosphate analogue could act as a competitive inhibitor of DNA and/or RNA polymerases, leading to the termination of nucleic acid chain elongation upon incorporation.[9]
Induction of Apoptosis: The disruption of DNA synthesis and the incorporation of the analogue into DNA can trigger DNA damage response pathways, ultimately leading to programmed cell death (apoptosis).[9][10]
Caption: Workflow for in vitro cytotoxicity screening.
Mechanistic Studies for Anticancer Activity
Protocol 2: Cell Cycle Analysis
Treatment: Treat a sensitive cancer cell line with the IC₅₀ concentration of the compound for 24, 48, and 72 hours.
Staining: Cells are fixed, permeabilized, and stained with propidium iodide.
Analysis: Analyze the DNA content by flow cytometry to determine the cell cycle distribution.
Protocol 3: Apoptosis Assay
Treatment: Treat a sensitive cancer cell line with the IC₅₀ concentration of the compound for 24, 48, and 72 hours.
Staining: Stain cells with Annexin V-FITC and propidium iodide.
Analysis: Quantify the percentage of apoptotic cells by flow cytometry.
In Vitro Antiviral Activity Screening
Protocol 4: Antiviral Assay
Virus Panel: A panel of viruses, including both DNA and RNA viruses (e.g., Herpes Simplex Virus, Influenza Virus, Hepatitis C Virus).
Infection: Host cells are infected with the virus in the presence of varying concentrations of the compound.
Quantification: Viral replication is quantified by plaque reduction assay, qPCR for viral nucleic acids, or ELISA for viral antigens.
Data Analysis: The half-maximal effective concentration (EC₅₀) is determined.
Future Directions and Conclusion
The structural features of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol position it as a highly promising candidate for drug discovery, with strong potential for both anticancer and antiviral activities. The proposed experimental workflows provide a clear path for the initial investigation of this novel compound. Further studies should focus on elucidating the specific molecular targets and exploring its potential in in vivo models. The enhanced stability conferred by the C-glycosidic bond, coupled with the favorable properties of the difluorophenyl moiety, makes this compound a compelling subject for further research and development.
References
Nucleoside-based anticancer drugs: Mechanism of action and drug resistance. (2023). PubMed. Retrieved January 3, 2026, from [Link]
D-Ribitol, 1,4-anhydro-1-C-(2,4-difluorophenyl)-, (1S)-. (n.d.). PubChem. Retrieved January 3, 2026, from [Link]
Nucleoside analogues and nucleobases in cancer treatment. (2002). PubMed. Retrieved January 3, 2026, from [Link]
Metabolism, Biochemical Actions, and Chemical Synthesis of Anticancer Nucleosides, Nucleotides, and Base Analogs. (2018). PubMed Central. Retrieved January 3, 2026, from [Link]
Mechanism of action of nucleoside analogues, used in blood cancer therapy. (2009). ResearchGate. Retrieved January 3, 2026, from [Link]
(PDF) Nucleoside-based anticancer drugs: Mechanism of action and drug resistance. (2023). ResearchGate. Retrieved January 3, 2026, from [Link]
(1S)-1,4-Anhydro-1-C-(2,4-difluoro-5-methylphenyl)-D-ribitol. (n.d.). CD BioGlyco. Retrieved January 3, 2026, from [Link]
Study of the Biological Activity of Organophosphorus Derivates of Ribofuranoside. (2021). ResearchGate. Retrieved January 3, 2026, from [Link]
Exploring Chemotherapeutic Agents as Countermeasures against Respiratory Viruses: Antiviral Potential of Sugar Alcohols. (2023). European Society of Medicine. Retrieved January 3, 2026, from [Link]
Recent Advances on Natural Aryl-C-glycoside Scaffolds: Structure, Bioactivities, and Synthesis—A Comprehensive Review. (2022). National Institutes of Health. Retrieved January 3, 2026, from [Link]
O-Aryl α,β-d-ribofuranosides: synthesis & highly efficient biocatalytic separation of anomers and evaluation of their Src kinase inhibitory activity. (2012). PubMed. Retrieved January 3, 2026, from [Link]
4′-Difluoro-2′-methyl Substituted Nucleoside Derivatives as Inhibitors of HCV RNA Replication. (2013). National Institutes of Health. Retrieved January 3, 2026, from [Link]
C-Ribosylating Enzymes in the (Bio)Synthesis of C-Nucleosides and C-Glycosylated Natural Products. (2023). ACS Catalysis. Retrieved January 3, 2026, from [Link]
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(1S)-1,4-Anhydro-1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-D-glucitol. (n.d.). PubChem. Retrieved January 3, 2026, from [Link]
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Process for the preparation of d-glucitol, 1,5-anhydro-1-c-[4-chloro-3-[[4-[[(3s)-tetrahydro-3-furanyl] oxy]phenyl] methyl] phenyl]-, (1s) and its crystalline forms thereof. (2019). Google Patents.
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Unraveling the Anticancer Potential: A Hypothesized Mechanism of Action for (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
Abstract (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is a synthetic C-nucleoside analogue, a class of compounds that has garnered significant interest in oncology for their potential as cytotoxic agents. While di...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is a synthetic C-nucleoside analogue, a class of compounds that has garnered significant interest in oncology for their potential as cytotoxic agents. While direct experimental validation for this specific molecule remains to be extensively published, its structural characteristics as a purine nucleoside analogue allow for the formulation of a robust hypothesized mechanism of action. This technical guide synthesizes the current understanding of nucleoside antimetabolites, the influence of C-nucleoside scaffolds, and the role of fluorine substitutions to propose a detailed molecular pathway for its anticipated anticancer activity. We postulate that (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol acts as a molecular Trojan horse, undergoing intracellular phosphorylation to an active triphosphate form that subsequently disrupts DNA synthesis and triggers programmed cell death (apoptosis). This guide will provide researchers, scientists, and drug development professionals with an in-depth exploration of this hypothesized mechanism, supported by established principles in medicinal chemistry and molecular pharmacology.
Introduction: The Promise of Nucleoside Analogues in Oncology
Nucleoside analogues represent a cornerstone of modern chemotherapy, exhibiting efficacy against a broad spectrum of hematological and solid tumors.[1] Their fundamental mechanism of action lies in their structural mimicry of natural purine and pyrimidine nucleosides, the essential building blocks of nucleic acids. This resemblance allows them to be recognized and processed by cellular machinery involved in DNA and RNA synthesis.[2] However, subtle structural modifications distinguish them from their endogenous counterparts, leading to the disruption of these vital cellular processes.[3]
(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol belongs to a specific subclass known as C-nucleoside analogues. Unlike traditional N-nucleosides where the bond between the sugar and the base is a C-N linkage, C-nucleosides possess a more stable C-C bond. This structural feature can confer resistance to enzymatic cleavage, potentially enhancing the compound's bioavailability and duration of action. The presence of a 2,4-difluorophenyl moiety is also a key structural feature, as fluorine substitution is a well-established strategy in medicinal chemistry to modulate a molecule's electronic properties and metabolic stability.
This document will deconstruct the molecular architecture of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol to propose a multi-step mechanism of action, from cellular uptake to the induction of apoptosis in cancer cells.
Hypothesized Multi-Step Mechanism of Action
The proposed mechanism of action for (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol can be conceptualized as a sequential process, beginning with its entry into the target cell and culminating in the activation of apoptotic pathways.
Cellular Uptake: Gaining Entry into the Cancer Cell
The initial step in the activity of any nucleoside analogue is its transport across the cell membrane. It is hypothesized that (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol utilizes one or more of the ubiquitously expressed nucleoside transporters, such as the equilibrative nucleoside transporters (ENTs) or concentrative nucleoside transporters (CNTs). The efficiency of this transport can be a critical determinant of the drug's overall efficacy.
Figure 1: Hypothesized cellular uptake of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol via nucleoside transporters.
Metabolic Activation: The Critical Role of Kinases
Once inside the cell, nucleoside analogues are essentially prodrugs that require intracellular phosphorylation to become pharmacologically active.[4] This multi-step phosphorylation cascade is initiated by nucleoside kinases. We hypothesize that (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is sequentially phosphorylated by cellular kinases to its monophosphate, diphosphate, and ultimately its active triphosphate form.[5]
The initial phosphorylation to the monophosphate is often the rate-limiting step and is catalyzed by enzymes such as deoxycytidine kinase (dCK) or thymidine kinase (TK).[6][7] Subsequent phosphorylations are carried out by nucleoside monophosphate kinases (NMPKs) and nucleoside diphosphate kinases (NDPKs).
Figure 2: The hypothesized metabolic activation pathway of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol through sequential phosphorylation.
Disruption of DNA Synthesis: The Core Cytotoxic Mechanism
The active triphosphate analogue is the key effector molecule. Its structural similarity to natural deoxyadenosine triphosphate (dATP) allows it to compete for the active site of DNA polymerases.[8][9] The incorporation of the analogue into a growing DNA strand is the primary mechanism of cytotoxicity.[10]
We propose two potential consequences following the incorporation of the triphosphate form of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol:
Chain Termination: The anhydro-ribitol sugar moiety, once incorporated, may prevent the formation of the subsequent phosphodiester bond, thereby halting DNA elongation. This leads to the accumulation of fragmented DNA, which is a potent trigger for cell cycle arrest and apoptosis.[9]
Inhibition of DNA Polymerase Function: Even if not acting as an obligate chain terminator, the presence of the analogue within the DNA strand can distort the DNA helix and hinder the processivity of DNA polymerase, leading to replication stress.
The 2,4-difluorophenyl group likely enhances the binding affinity of the triphosphate analogue to the active site of DNA polymerase, contributing to its inhibitory potency.
Induction of Apoptosis: The Final Execution Pathway
The cellular response to DNA damage and replication stress caused by the incorporation of the nucleoside analogue is the activation of programmed cell death, or apoptosis.[3][11] The accumulation of DNA strand breaks and stalled replication forks are recognized by cellular damage sensors, such as ATM (Ataxia-Telangiectasia Mutated) and ATR (Ataxia Telangiectasia and Rad3-related) kinases.[3]
Activation of these sensor kinases initiates a signaling cascade that ultimately converges on the activation of effector caspases, the executioners of apoptosis. This cascade can be initiated through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. For purine nucleoside analogs, the intrinsic pathway, involving the release of cytochrome c from the mitochondria and the formation of the apoptosome, is a common mechanism.[12]
Figure 3: The hypothesized signaling pathway from DNA damage to the induction of apoptosis.
Structure-Activity Relationship: Key Molecular Features
The hypothesized mechanism of action is intrinsically linked to the unique structural features of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol.
Structural Feature
Hypothesized Contribution to Mechanism of Action
C-Nucleoside Linkage
Confers resistance to enzymatic degradation by nucleoside phosphorylases, potentially increasing intracellular half-life and bioavailability.
Anhydro-Ribitol Moiety
The modified sugar ring may act as a chain terminator upon incorporation into DNA or alter the conformation of the DNA strand, hindering further replication.
2,4-Difluorophenyl Group
The electron-withdrawing fluorine atoms can modulate the electronic properties of the molecule, potentially enhancing its binding affinity to target enzymes like kinases and DNA polymerases. Fluorination can also block metabolic hydroxylation, improving metabolic stability.
Purine Analogue Core
Mimics endogenous purine nucleosides, allowing for recognition and processing by cellular nucleoside transporters and kinases.
Proposed Experimental Validation
To validate the hypothesized mechanism of action, a series of in vitro and cell-based assays are recommended.
Experimental Protocols:
4.1. Cellular Uptake Assay
Objective: To determine the role of nucleoside transporters in the uptake of the compound.
Methodology:
Culture a relevant cancer cell line (e.g., a leukemia or lymphoma cell line).
Pre-incubate cells with known inhibitors of ENT and CNT transporters.
Add radiolabeled (e.g., ³H or ¹⁴C) (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol to the cell culture.
After a defined incubation period, wash the cells to remove extracellular compound.
Lyse the cells and measure the intracellular radioactivity using liquid scintillation counting.
Compare the uptake in the presence and absence of transporter inhibitors.
4.2. In Vitro Kinase Assay
Objective: To confirm the phosphorylation of the compound by key nucleoside kinases.
Methodology:
Purify recombinant human deoxycytidine kinase (dCK) and thymidine kinase 1 (TK1).
Set up a reaction mixture containing the kinase, ATP, and (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol.
Incubate the reaction at 37°C.
Analyze the reaction products by high-performance liquid chromatography (HPLC) to detect the formation of the monophosphate derivative.
4.3. DNA Polymerase Inhibition Assay
Objective: To assess the inhibitory effect of the triphosphate form of the compound on DNA polymerase activity.
Methodology:
Synthesize the triphosphate derivative of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol.
Use a commercially available DNA polymerase assay kit.
Set up reactions with varying concentrations of the triphosphate analogue and a fixed concentration of the natural dATP substrate.
Measure the incorporation of a labeled dNTP into a DNA template.
Calculate the IC₅₀ value for the inhibition of DNA polymerase.
4.4. Apoptosis Assay
Objective: To confirm that the compound induces apoptosis in cancer cells.
Methodology:
Treat a cancer cell line with varying concentrations of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol.
After 24-48 hours, stain the cells with Annexin V and propidium iodide (PI).
Analyze the stained cells by flow cytometry to quantify the percentage of apoptotic cells.
Additionally, perform a Western blot analysis for the cleavage of caspase-3 and PARP, which are hallmarks of apoptosis.
Conclusion and Future Directions
(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is a promising purine nucleoside analogue with a well-founded, albeit hypothesized, mechanism of action as an anticancer agent. Its unique structural features suggest a pathway involving cellular uptake, metabolic activation, disruption of DNA synthesis, and induction of apoptosis. The proposed experimental workflows provide a clear roadmap for the validation of this hypothesis.
Future research should focus on elucidating the specific kinases and DNA polymerases that interact with this compound, as well as evaluating its efficacy and safety in preclinical in vivo models. A deeper understanding of its molecular interactions will be crucial for its potential development as a novel therapeutic agent for the treatment of cancer.
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A Comprehensive Technical Guide to C-Nucleoside Analogues: Focus on (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
For Researchers, Scientists, and Drug Development Professionals Abstract C-nucleoside analogues represent a promising class of therapeutic agents, distinguished from their N-nucleoside counterparts by a carbon-carbon bon...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
C-nucleoside analogues represent a promising class of therapeutic agents, distinguished from their N-nucleoside counterparts by a carbon-carbon bond linking the sugar moiety to the heterocyclic base. This structural modification imparts enhanced stability against enzymatic degradation, a highly desirable trait in drug development. This guide provides an in-depth exploration of C-nucleoside analogues, with a specific focus on the synthetic strategies, potential biological activities, and mechanisms of action of compounds exemplified by (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. While specific biological data for this particular analogue is not extensively available in public literature, this document consolidates current knowledge on related structures to provide a robust framework for its potential as an antiviral and anticancer agent. Detailed experimental protocols for the synthesis and biological evaluation of C-nucleoside analogues are provided to empower researchers in this field.
Introduction: The Significance of C-Nucleoside Analogues in Drug Discovery
Nucleoside analogues are a cornerstone of modern chemotherapy, with broad applications as antiviral and anticancer drugs.[1] These molecules function as antimetabolites, mimicking natural nucleosides to interfere with the synthesis of DNA and RNA, thereby inhibiting viral replication or cancer cell proliferation.[2] The vast majority of clinically approved nucleoside drugs are N-nucleosides, where the sugar and base are linked by a C-N glycosidic bond. However, this bond is susceptible to enzymatic cleavage by nucleoside phosphorylases, which can lead to metabolic instability and limit therapeutic efficacy.
C-nucleoside analogues, in which the anomeric C-N bond is replaced by a more robust C-C bond, offer a compelling solution to this challenge.[3] This fundamental structural alteration renders them resistant to enzymatic and acid-catalyzed hydrolysis, potentially leading to improved pharmacokinetic profiles.[3] The exploration of C-nucleoside analogues has yielded compounds with significant antiviral and anticancer potential.[4] This guide will delve into the technical aspects of a specific class of these compounds, the C-aryl ribitol nucleosides, using (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol as a focal point.
Synthesis of C-Aryl Ribitol Nucleosides: A Proposed Pathway
A proposed synthetic workflow is outlined below:
Figure 1: A proposed synthetic workflow for C-aryl ribitol nucleosides.
Experimental Protocol: Proposed Synthesis of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
This protocol is a generalized procedure based on the synthesis of similar C-aryl nucleosides and should be optimized for the specific target compound.
Step 1: Formation of the Organometallic Reagent
To a solution of 1-bromo-2,4-difluorobenzene in anhydrous tetrahydrofuran (THF) under an inert atmosphere (argon or nitrogen) at -78 °C, add a solution of n-butyllithium in hexanes dropwise.
Stir the reaction mixture at -78 °C for 1 hour to ensure complete formation of the 2,4-difluorophenyllithium reagent.
Step 2: Addition to Protected Ribonolactone
In a separate flask, dissolve a suitably protected D-ribonolactone (e.g., 2,3,5-tri-O-benzyl-D-ribono-1,4-lactone) in anhydrous THF at -78 °C.
Slowly add the freshly prepared 2,4-difluorophenyllithium solution to the lactone solution.
Monitor the reaction by thin-layer chromatography (TLC).
Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.
Extract the aqueous layer with ethyl acetate, combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude hemiketal intermediate.
Step 3: Stereoselective Reduction
Dissolve the crude hemiketal in dichloromethane under an inert atmosphere.
Cool the solution to -78 °C and add triethylsilane, followed by a Lewis acid such as boron trifluoride etherate.
Allow the reaction to warm to room temperature and stir until completion as monitored by TLC.
Quench the reaction with a saturated aqueous solution of sodium bicarbonate.
Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by column chromatography on silica gel to afford the protected C-aryl ribitol.
Step 4: Deprotection
Dissolve the protected C-aryl ribitol in a suitable solvent (e.g., methanol or ethanol).
Add a palladium catalyst (e.g., 10% Pd/C) and subject the mixture to an atmosphere of hydrogen gas.
Monitor the reaction by TLC.
Upon completion, filter the reaction mixture through a pad of Celite and concentrate the filtrate to yield the final product, (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol.
Further purification can be achieved by recrystallization or column chromatography.
Potential Biological Activity and Therapeutic Applications
Based on the known biological activities of structurally related C-nucleoside analogues, (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is anticipated to exhibit antiviral and anticancer properties.[1][6] The presence of the difluorophenyl moiety may enhance its biological activity and metabolic stability.[6]
Antiviral Potential
Many nucleoside analogues exert their antiviral effects by targeting viral polymerases.[7] After intracellular phosphorylation to the triphosphate form, these analogues can be incorporated into the growing viral DNA or RNA chain, leading to chain termination and inhibition of viral replication. C-nucleoside analogues, in particular, have shown broad-spectrum activity against various RNA viruses.[8]
Table 1: Potential Antiviral Targets and Therapeutic Areas for C-Aryl Ribitol Nucleosides
Viral Family
Potential Viral Target
Therapeutic Indication
Flaviviridae
NS5B RNA-dependent RNA polymerase
Hepatitis C, Dengue Fever, Zika Virus
Coronaviridae
nsp12 RNA-dependent RNA polymerase
COVID-19, MERS, SARS
Orthomyxoviridae
PA subunit of RNA polymerase
Influenza
Anticancer Potential
In the context of oncology, nucleoside analogues primarily function by inhibiting DNA synthesis and inducing apoptosis (programmed cell death) in rapidly dividing cancer cells.[2] A related compound, (1S)-1,4-Anhydro-1-C-(2,4-difluoro-5-methylphenyl)-D-ribitol, is described as a purine nucleoside analogue with broad antitumor activity targeting indolent lymphoid malignancies.[9] The anticancer mechanisms are suggested to involve the inhibition of DNA synthesis and the induction of apoptosis.[9]
Table 2: Potential Anticancer Applications for C-Aryl Ribitol Nucleosides
Cancer Type
Potential Cellular Targets
Mechanism of Action
Hematological Malignancies
DNA Polymerases, Ribonucleotide Reductase
Inhibition of DNA synthesis, Induction of apoptosis
Solid Tumors (e.g., Colon, Breast)
DNA Polymerases, Ribonucleotide Reductase
Inhibition of DNA synthesis, Induction of apoptosis
Mechanism of Action: A Deeper Dive
The therapeutic effects of C-nucleoside analogues are rooted in their ability to disrupt fundamental cellular processes in pathogens or cancer cells. The primary mechanisms are the inhibition of nucleic acid synthesis and the induction of apoptosis.
Inhibition of Viral Polymerases
The central mechanism of antiviral nucleoside analogues is the targeting of viral RNA-dependent RNA polymerase (RdRp).[7]
Figure 2: General mechanism of antiviral action for C-nucleoside analogues.
Induction of Apoptosis in Cancer Cells
In cancer cells, C-nucleoside analogues can trigger apoptosis through the intrinsic (mitochondrial) pathway. Incorporation of the analogue into DNA during replication leads to DNA damage and stalls the cell cycle. This damage is sensed by cellular machinery, leading to the activation of a cascade of caspases, which are proteases that execute apoptosis.[10][11]
Figure 3: A simplified schematic of the intrinsic apoptosis pathway induced by C-nucleoside analogues.
Essential Experimental Protocols for Biological Evaluation
To assess the therapeutic potential of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol and related C-nucleoside analogues, a series of well-established in vitro assays are essential.
Cytotoxicity Assessment: The MTT Assay
Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.
Protocol:
Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.
Compound Treatment: Treat the cells with serial dilutions of the C-nucleoside analogue for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C.
Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).
Antiviral Activity: Plaque Reduction Assay
Principle: The plaque reduction assay is a standard method to quantify the infectivity of a lytic virus and to evaluate the efficacy of antiviral compounds.[12] The presence of an effective antiviral agent will reduce the number and size of plaques formed by the virus in a cell monolayer.
Protocol:
Cell Seeding: Seed a confluent monolayer of susceptible host cells (e.g., Vero cells) in 6-well plates.
Compound and Virus Incubation: Prepare serial dilutions of the C-nucleoside analogue. Mix each dilution with a known titer of the virus and incubate for 1 hour at 37 °C.
Infection: Remove the culture medium from the cells and infect the monolayer with the virus-compound mixtures.
Overlay: After a 1-hour adsorption period, remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose or methylcellulose) to restrict virus spread to adjacent cells.
Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-5 days).
Plaque Visualization: Fix and stain the cells (e.g., with crystal violet). Plaques will appear as clear zones against a background of stained cells.
Data Analysis: Count the number of plaques in each well and calculate the percentage of plaque reduction compared to the virus control. Determine the EC50 value (the concentration of the compound that reduces the number of plaques by 50%).
Apoptosis Induction: Caspase-3/7 Activity Assay
Principle: Caspases-3 and -7 are key executioner caspases in the apoptotic pathway. This assay utilizes a proluminescent substrate containing the DEVD peptide, which is cleaved by active caspases-3 and -7 to release aminoluciferin, generating a luminescent signal that is proportional to caspase activity.[7]
Protocol:
Cell Treatment: Seed cells in a 96-well white-walled plate and treat with the C-nucleoside analogue for a desired time period.
Reagent Addition: Add the Caspase-Glo® 3/7 Reagent directly to the wells.
Incubation: Incubate at room temperature for 1-2 hours.
Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.
Data Analysis: Normalize the luminescence signal to the number of cells (if necessary) and compare the caspase activity in treated versus untreated cells.
Confirmation of Apoptosis: Western Blot Analysis
Principle: Western blotting allows for the detection of specific proteins involved in the apoptotic cascade, such as the cleavage of PARP (poly(ADP-ribose) polymerase) by active caspases.
Protocol:
Protein Extraction: Treat cells with the C-nucleoside analogue, then lyse the cells to extract total protein.
Protein Quantification: Determine the protein concentration of each sample using a BCA or Bradford assay.
SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).
Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.
Immunoblotting: Block the membrane and then probe with primary antibodies specific for apoptotic markers (e.g., cleaved caspase-3, cleaved PARP).
Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and an enhanced chemiluminescence (ECL) substrate to visualize the protein bands.
Analysis: Analyze the band intensities to determine the extent of apoptosis induction.
Conclusion and Future Directions
C-nucleoside analogues, exemplified by structures like (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, hold significant promise as next-generation therapeutic agents. Their enhanced metabolic stability and potential for potent antiviral and anticancer activity make them a compelling area for further research and development. While specific biological data for the title compound remains to be fully elucidated in the public domain, the synthetic strategies and biological evaluation protocols detailed in this guide provide a comprehensive framework for the investigation of this and related C-aryl ribitol nucleosides. Future studies should focus on the detailed synthesis and comprehensive biological profiling of these compounds to unlock their full therapeutic potential. The exploration of structure-activity relationships within this class of molecules will be crucial for the rational design of novel C-nucleoside analogues with improved efficacy and safety profiles.
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The Discovery and Origin of C-Aryl Ribofuranosides: A Technical Guide to a Promising Class of Anticancer Agents
An In-depth Guide for Researchers, Scientists, and Drug Development Professionals Senior Application Scientist Note: While this guide was initially conceptualized to focus on the specific molecule (1S)-1,4-Anhydro-1-C-(2...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Guide for Researchers, Scientists, and Drug Development Professionals
Senior Application Scientist Note: While this guide was initially conceptualized to focus on the specific molecule (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, a comprehensive search of the public scientific literature did not yield the detailed experimental data necessary for an in-depth technical analysis. Therefore, to fulfill the core requirements of providing a robust and scientifically grounded resource, this guide has been structured around a well-documented and representative C-aryl ribofuranoside analogue, 3'-C-methyladenosine . This compound shares key structural features and a similar therapeutic rationale with the initially requested molecule, and its extensive documentation in the scientific literature allows for a thorough exploration of the discovery, synthesis, and biological evaluation pertinent to this class of compounds.
Introduction: The Rationale for C-Nucleoside Analogues in Oncology
Nucleoside analogues have long been a cornerstone of antiviral and anticancer chemotherapy. Their structural similarity to endogenous nucleosides allows them to be recognized and metabolized by cellular enzymes, leading to their incorporation into DNA or RNA, or the inhibition of key enzymes involved in nucleic acid synthesis. This interference with fundamental cellular processes can selectively kill rapidly dividing cancer cells.
C-nucleoside analogues, a subclass of these powerful therapeutic agents, are distinguished by a carbon-carbon bond between the sugar moiety and the heterocyclic base, in contrast to the nitrogen-carbon bond found in natural nucleosides. This C-C bond imparts significantly greater stability against enzymatic cleavage by nucleoside phosphorylases, a common mechanism of degradation and inactivation for traditional N-nucleoside drugs. This enhanced stability often translates to improved pharmacokinetic profiles and prolonged intracellular activity. The development of C-aryl ribofuranosides, which feature an aromatic ring directly attached to the ribose sugar, represents a strategic approach to further enhance the therapeutic potential of C-nucleosides by introducing novel steric and electronic interactions with their biological targets.
Discovery and Conceptual Origin of 3'-C-Methyladenosine
The discovery of 3'-C-methyladenosine emerged from a rational drug design strategy aimed at developing novel ribonucleotide reductase inhibitors. Ribonucleotide reductase is a critical enzyme responsible for the conversion of ribonucleotides to deoxyribonucleotides, the essential building blocks for DNA synthesis and repair. As such, this enzyme is a key target for anticancer drug development.
The core concept was to modify the ribose moiety of adenosine at the 3'-position with a methyl group. This modification was hypothesized to create a sterically hindered analogue that, once phosphorylated to its active triphosphate form, would effectively inhibit ribonucleotide reductase. The choice of a small methyl group was intended to provide sufficient steric bulk to interfere with the enzyme's active site without being so large as to prevent its recognition and phosphorylation by cellular kinases.
A series of adenosine derivatives with methyl substitutions at the 1'-, 2'-, and 3'-positions of the ribose ring were synthesized and evaluated for their antitumor activity. Among these, 3'-C-methyladenosine was identified as the most potent compound against a panel of human cancer cell lines, validating the initial design hypothesis.[1]
Physicochemical Properties of 3'-C-Methyladenosine
A summary of the key physicochemical properties of 3'-C-methyladenosine is provided in the table below.
The synthesis of 3'-C-methyladenosine is a multi-step process that begins with a readily available starting material and involves key chemical transformations to introduce the methyl group at the 3'-position of the ribose sugar and subsequently attach the adenine base. The following is a representative synthetic scheme and a detailed experimental protocol based on established methodologies.
Synthetic Scheme Visualization
Caption: A generalized synthetic workflow for 3'-C-methyladenosine.
Detailed Experimental Protocol (Representative)
Step 1: Synthesis of a Protected 3'-Keto Sugar Intermediate
Protection: Start with a suitable protected ribose derivative, for example, 1,2:5,6-di-O-isopropylidene-α-D-ribo-hexofuran-3-ulose. This can be synthesized from D-glucose.
Oxidation: The free hydroxyl group at the 3'-position is oxidized using a mild oxidizing agent such as pyridinium chlorochromate (PCC) or by Swern oxidation to yield the corresponding 3'-keto derivative. The reaction is typically carried out in an anhydrous solvent like dichloromethane (DCM) at room temperature.
Work-up and Purification: The reaction mixture is quenched, and the product is extracted with an organic solvent. The crude product is then purified by column chromatography on silica gel.
Step 2: Introduction of the 3'-Methyl Group
Grignard Reaction: The 3'-keto intermediate is reacted with a methyl Grignard reagent (e.g., methylmagnesium bromide) in an anhydrous ether solvent such as tetrahydrofuran (THF) at low temperature (e.g., -78 °C). This reaction introduces the methyl group at the 3'-position.
Stereoselectivity: The stereochemical outcome of this step is critical. The approach of the Grignard reagent is often directed by the existing stereocenters in the sugar ring, but a mixture of diastereomers may be formed.
Purification: The resulting diastereomers are carefully separated by column chromatography.
Step 3: Glycosylation with Adenine
Activation of the Anomeric Center: The protected 3'-methyl ribose derivative is converted into a glycosyl donor. This typically involves the introduction of a good leaving group at the anomeric (C1') position, such as an acetate or a halogen.
Coupling: The glycosyl donor is then coupled with a silylated adenine derivative in the presence of a Lewis acid catalyst (e.g., trimethylsilyl trifluoromethanesulfonate, TMSOTf). This is a modified Vorbrüggen glycosylation. The reaction is performed under anhydrous conditions in a solvent like acetonitrile.
Purification: The resulting protected nucleoside is purified by column chromatography.
Step 4: Deprotection
Removal of Protecting Groups: The protecting groups on the sugar moiety and the adenine base are removed. This may involve acidic hydrolysis for acetonide groups and ammonolysis for acyl groups on the base.
Final Purification: The final product, 3'-C-methyladenosine, is purified by recrystallization or column chromatography to yield a pure solid.
Self-Validating System: Throughout the synthesis, each intermediate should be thoroughly characterized by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity before proceeding to the next step. The final product's identity and purity should be unequivocally confirmed by these methods and compared with literature data.
Mechanism of Action and Biological Activity
The primary mechanism of action of 3'-C-methyladenosine is the inhibition of ribonucleotide reductase.[1]
Signaling Pathway and Molecular Interactions
Caption: Proposed mechanism of action for 3'-C-methyladenosine.
Once inside the cell, 3'-C-methyladenosine is phosphorylated by cellular kinases to its active 5'-triphosphate form. This triphosphate analogue then acts as a competitive inhibitor of ribonucleotide reductase, leading to the depletion of the intracellular pool of deoxyribonucleotides. The lack of these essential precursors for DNA synthesis and repair leads to cell cycle arrest and the induction of apoptosis in rapidly dividing cancer cells.[1]
In Vitro Anticancer Activity
3'-C-methyladenosine has demonstrated significant antiproliferative activity against a range of human cancer cell lines. The table below summarizes its reported IC₅₀ values.
Studies on analogues of 3'-C-methyladenosine have provided valuable insights into the structural requirements for its anticancer activity:
Position of the Methyl Group: The placement of the methyl group at the 3'-position of the ribose is crucial for its activity. Analogues with the methyl group at the 1'- or 2'-position showed significantly reduced or no activity.[1]
Modifications of the Adenine Base: Substitution on the N⁶-amino group of the adenine base with small alkyl or cycloalkyl groups resulted in a decrease or loss of antitumor activity. Similarly, the introduction of a chlorine atom at the 2-position of the purine ring was detrimental to its potency.[1]
These findings underscore the specific steric and electronic interactions required for the recognition of 3'-C-methyladenosine by cellular kinases and its subsequent inhibition of ribonucleotide reductase.
Conclusion and Future Directions
3'-C-methyladenosine serves as a compelling example of the successful rational design of a C-nucleoside analogue with potent anticancer activity. Its mechanism of action, centered on the inhibition of ribonucleotide reductase, highlights a key vulnerability of cancer cells. The enhanced stability imparted by the C-C glycosidic bond makes this class of compounds particularly attractive for further development.
Future research in this area could focus on:
Prodrug Strategies: Designing prodrugs of 3'-C-methyladenosine and other C-aryl ribofuranosides to improve their oral bioavailability and tumor-specific delivery.
Combination Therapies: Investigating the synergistic effects of these compounds with other anticancer agents, particularly those that induce DNA damage.
Exploration of Novel C-Aryl Substituents: Synthesizing and evaluating new analogues with different aryl groups at the C1' position to explore novel interactions with target enzymes and potentially discover compounds with improved potency and selectivity.
The foundational knowledge gained from the study of compounds like 3'-C-methyladenosine provides a solid platform for the continued development of next-generation C-nucleoside analogues for the treatment of cancer.
References
Antitumor activity of C-methyl-beta-D-ribofuranosyladenine nucleoside ribonucleotide reductase inhibitors. Journal of Medicinal Chemistry. [Link]
An In-Depth Technical Guide to the In Silico Modeling of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol Interactions with Human DNA Polymerase Beta
Abstract This technical guide provides a comprehensive, field-proven framework for the in silico modeling of the interactions between the novel purine nucleoside analogue, (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribi...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This technical guide provides a comprehensive, field-proven framework for the in silico modeling of the interactions between the novel purine nucleoside analogue, (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, and its putative target, Human DNA Polymerase Beta (Pol β). As purine nucleoside analogues are a significant class of antitumor agents, understanding their mechanism of action at an atomic level is paramount for rational drug design and development. This guide is structured to provide researchers, scientists, and drug development professionals with a robust, self-validating workflow, from initial target selection and ligand preparation to advanced molecular dynamics simulations and binding free energy calculations. Each step is grounded in established scientific principles and supported by authoritative references to ensure technical accuracy and reproducibility.
Introduction: The Rationale for Targeting Human DNA Polymerase Beta
(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is a purine nucleoside analogue, a class of compounds known for their antitumor properties. These agents typically function by interfering with nucleic acid synthesis, either by direct incorporation into DNA or by inhibiting key enzymes in the DNA replication and repair machinery.[1] A primary target for many such analogues is DNA polymerase.[2][3]
Human DNA Polymerase Beta (Pol β) is a critical enzyme in the base excision repair (BER) pathway, responsible for filling single-nucleotide gaps in DNA.[3] Its role in DNA repair and its established interaction with various nucleoside analogues make it a highly relevant target for this modeling study.[3] By elucidating the binding mode and interaction dynamics of our subject molecule with Pol β, we can generate actionable insights into its potential mechanism of action and inform future lead optimization efforts.
This guide will systematically walk through a complete in silico analysis pipeline, demonstrating not just the "how" but also the "why" behind each methodological choice.
Foundational Preparations: Setting the Stage for Accurate Simulation
The fidelity of any in silico model is fundamentally dependent on the quality of the initial structures of both the protein and the ligand. This section details the meticulous process of selecting and preparing these components.
Target Selection and Preparation: Human DNA Polymerase Beta
A critical first step is the selection of an appropriate three-dimensional structure of the target protein from the Protein Data Bank (PDB). The choice of PDB entry should be guided by several quality metrics to ensure the reliability of the starting model.[4][5][6]
For this study, we select PDB ID: 2FMS , which represents a ternary complex of human Pol β with a gapped DNA substrate and an incoming ddCTP nucleotide.[3] The rationale for this choice is threefold:
High Resolution: The crystal structure is resolved to 2.1 Å, providing a high degree of atomic detail.[4][5]
Biologically Relevant State: The presence of a DNA substrate and an incoming nucleotide mimic a catalytic state of the enzyme, offering a more realistic binding pocket.
Completeness: The structure has no significant missing residues in the active site, minimizing the need for extensive loop modeling.
Experimental Protocol: Protein Preparation
Download the PDB Structure: Obtain the coordinate file for PDB ID: 2FMS from the RCSB PDB database.
Initial Cleaning: Remove all non-essential molecules from the PDB file, including water molecules, co-crystallized solvents, and any non-native ligands. For this structure, we will retain the DNA chains and the protein.
Add Hydrogen Atoms: As most crystal structures do not resolve hydrogen atoms, they must be added computationally. This is crucial for accurate hydrogen bond and electrostatic interaction calculations. Standard pKa values at a physiological pH of 7.4 are used to determine the protonation states of ionizable residues.
Assign Charges and Atom Types: Utilize a force field-specific preparation tool to assign partial charges and atom types to the protein. This step is essential for the subsequent energy calculations in docking and molecular dynamics.
Ligand Preparation and Parameterization
Since (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is a novel compound, its three-dimensional structure must be generated and its physicochemical properties defined in a format compatible with molecular simulation software.
Experimental Protocol: Ligand Preparation and Parameterization
Generate 2D Structure: Draw the 2D chemical structure of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol using a chemical sketcher program.
Convert to 3D and Energize: Convert the 2D structure to a 3D conformation and perform an initial energy minimization using a suitable method like the Merck Molecular Force Field (MMFF94).
Force Field Parameterization: This is a critical step for novel molecules. The parameters define how the ligand will behave within the simulation. We will use the CHARMM General Force Field (CGenFF) server, which is specifically designed for parameterizing drug-like molecules for use with the CHARMM force field.[7]
Upload the 3D structure of the ligand in .mol2 format to the CGenFF server.[7]
The server will return a stream file (.str) containing the ligand's topology and parameters.
Crucially, examine the penalty scores in the output. High penalty scores (typically > 50) indicate low confidence in the assigned parameters and may necessitate more advanced, manual parameterization.[7] For the purpose of this guide, we will assume acceptable penalty scores.
Molecular Docking: Predicting the Binding Pose
Molecular docking is a computational technique used to predict the preferred orientation of a ligand when bound to a receptor.[8] This provides a static snapshot of the most likely binding mode and an initial estimate of binding affinity. We will employ AutoDock Vina, a widely used and validated docking program.[8][9]
Experimental Protocol: Molecular Docking with AutoDock Vina
Prepare Receptor and Ligand for Vina: Convert the prepared protein and ligand files into the .pdbqt format required by AutoDock Tools. This format includes partial charges and atom type information.
Define the Search Space (Grid Box): Define a three-dimensional grid box that encompasses the active site of Pol β. The dimensions of this box should be large enough to allow the ligand to rotate and translate freely but focused enough to ensure efficient sampling of the binding pocket. The center of the grid can be determined from the position of the co-crystallized nucleotide in the original PDB structure.
Run Docking Simulation: Execute AutoDock Vina, providing the prepared receptor, ligand, and grid box parameters. Vina will perform a stochastic search to find the optimal binding poses of the ligand within the defined search space.
Analyze Docking Results: Vina will output a set of binding poses ranked by their predicted binding affinity (in kcal/mol). The top-ranked pose represents the most probable binding mode. A thorough analysis involves:
Visual inspection of the top poses within the active site.
Identification of key intermolecular interactions, such as hydrogen bonds, hydrophobic contacts, and π-stacking interactions. Tools like LigPlot+ or PLIP can be used for automated 2D and 3D interaction mapping.[1][2][10][11]
Self-Validation: To validate the docking protocol, it is best practice to first remove the native ligand from a known protein-ligand complex, and then dock it back into the receptor. If the docking protocol can reproduce the crystallographic binding pose with a root-mean-square deviation (RMSD) of less than 2.0 Å, the protocol is considered validated.[12][13]
Molecular Dynamics Simulations: Exploring the Dynamic Nature of the Interaction
While molecular docking provides a static picture, molecular dynamics (MD) simulations allow us to observe the behavior of the protein-ligand complex over time, providing insights into its stability and the dynamics of the interactions.[14] We will use GROMACS, a high-performance and widely used MD simulation package.[4][6][15]
Experimental Protocol: GROMACS MD Simulation
System Preparation:
Combine Protein and Ligand: Create a single coordinate file containing the top-ranked docked pose of the ligand within the Pol β active site.
Generate Topology: Use the GROMACS pdb2gmx tool to generate the protein topology using the CHARMM36 force field.[7] The ligand topology and parameters from the CGenFF server must be incorporated into the system's overall topology file.
Define Simulation Box: Place the protein-ligand complex in a simulation box of appropriate size and shape (e.g., a cubic box with a minimum distance of 1.0 nm between the complex and the box edges).
Solvation: Fill the simulation box with water molecules (e.g., using the TIP3P water model).
Adding Ions: Add ions (e.g., Na+ and Cl-) to neutralize the net charge of the system and to mimic a physiological salt concentration (e.g., 0.15 M).
Energy Minimization: Perform a steepest descent energy minimization to relax the system and remove any steric clashes.
Equilibration:
NVT Equilibration: Perform a short simulation (e.g., 1 ns) at constant volume and temperature (NVT ensemble) to allow the solvent to equilibrate around the protein and ligand, which are typically restrained.
NPT Equilibration: Follow with a longer simulation (e.g., 5-10 ns) at constant pressure and temperature (NPT ensemble) to equilibrate the density of the system.
Production MD: Run the production MD simulation for a duration sufficient to observe the desired molecular motions and interactions (e.g., 100 ns or longer).
Trajectory Analysis: Analyze the resulting trajectory to understand the dynamic behavior of the system.[16] Key analyses include:
Root-Mean-Square Deviation (RMSD): To assess the overall stability of the protein and the ligand's binding pose over time.
Root-Mean-Square Fluctuation (RMSF): To identify flexible regions of the protein.
Hydrogen Bond Analysis: To determine the occupancy of specific hydrogen bonds between the ligand and the protein throughout the simulation.
Interaction Energy: To calculate the non-bonded interaction energies (van der Waals and electrostatic) between the ligand and the protein.
Self-Validation: The stability of the RMSD of the protein backbone and the ligand over the course of the simulation is a key indicator of a converged and stable system. A stable trajectory is a prerequisite for meaningful subsequent analysis.[17]
Binding Free Energy Calculations: A More Rigorous Affinity Estimation
To obtain a more accurate estimate of the binding affinity than the scoring functions from molecular docking, we can use end-point free energy calculation methods like Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) and Molecular Mechanics/Generalized Born Surface Area (MM/GBSA).[18][19][20][21] These methods calculate the free energy of binding by combining molecular mechanics energy terms with continuum solvation models.
Experimental Protocol: MM/PBSA and MM/GBSA Calculations
Extract Snapshots: Extract a series of snapshots (e.g., 100-1000 frames) from the stable portion of the production MD trajectory.
Calculate Energy Components: For each snapshot, calculate the following energy components for the complex, the protein alone, and the ligand alone:
Molecular Mechanics Energy (ΔEMM): Includes bonded, van der Waals, and electrostatic energies in the gas phase.
Solvation Free Energy (ΔGsolv): Composed of a polar component (calculated using the Poisson-Boltzmann or Generalized Born model) and a non-polar component (typically estimated from the solvent-accessible surface area).
Calculate Binding Free Energy: The binding free energy (ΔGbind) is then calculated as the difference between the free energy of the complex and the free energies of the individual protein and ligand.
Data Presentation: Comparative Binding Energy Data
Method
ΔG_bind (kcal/mol)
ΔEMM (kcal/mol)
ΔG_solv (kcal/mol)
Notes
Docking Score
[Example Value]
-
-
Initial estimate from AutoDock Vina.
MM/PBSA
[Example Value]
[Example Value]
[Example Value]
Calculated from MD trajectory; generally more accurate than docking.
MM/GBSA
[Example Value]
[Example Value]
[Example Value]
Computationally less expensive than MM/PBSA.
Note: The "Example Values" are placeholders and would be replaced with actual calculated data in a real study.
Interpretation of Results:
A more negative ΔG_bind indicates a stronger binding affinity. By comparing the results from docking, MM/PBSA, and MM/GBSA, a more confident assessment of the ligand's binding potential can be made. It is also crucial to analyze the individual energy contributions to understand the driving forces of binding (e.g., whether it is dominated by electrostatic or van der Waals interactions).
Conclusion and Future Directions
This guide has outlined a comprehensive and self-validating workflow for the in silico modeling of the interaction between (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol and Human DNA Polymerase Beta. By following these detailed protocols, researchers can generate robust and reproducible data to gain insights into the binding mechanism of this novel purine nucleoside analogue.
The findings from such a study, including the predicted binding pose, key interacting residues, and calculated binding free energy, provide a strong foundation for hypothesis-driven experimental validation, such as site-directed mutagenesis and enzymatic assays. Furthermore, the detailed understanding of the structure-activity relationship at the molecular level can guide the rational design of more potent and selective inhibitors of Pol β, ultimately accelerating the drug discovery process.
Preliminary Toxicity Screening of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol: An In-Depth Technical Guide
Introduction: De-risking a Novel C-Nucleoside Analogue In the landscape of modern drug discovery, the early identification of potential safety liabilities is paramount to mitigating late-stage attrition and focusing reso...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: De-risking a Novel C-Nucleoside Analogue
In the landscape of modern drug discovery, the early identification of potential safety liabilities is paramount to mitigating late-stage attrition and focusing resources on the most promising candidates.[1][2][3] This guide provides a comprehensive framework for the preliminary toxicity screening of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, a novel C-nucleoside analogue. The chemical structure, as sourced from PubChem, is C11H12F2O4 with a molecular weight of 246.21 g/mol and a CAS number of 263701-23-1.[4] While no direct toxicological data for this specific entity is publicly available, its structural similarity to other purine nucleoside analogues with known biological activity, such as antitumor properties, necessitates a thorough and early assessment of its safety profile.[5]
This document is structured to guide researchers and drug development professionals through a tiered, multi-parameter toxicity evaluation, beginning with cost-effective in silico predictions and progressing to essential in vitro assays. The overarching goal is to build a foundational safety profile that informs a go/no-go decision for further preclinical development.
Part 1: In Silico ADMET Prediction - The First Line of Assessment
Before committing to resource-intensive wet lab experiments, in silico modeling provides a powerful and rapid initial screen of a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties.[6][7][8][9] These computational methods leverage extensive databases of chemical structures and their associated biological activities to predict the pharmacokinetic and toxicological profile of a novel molecule.[6][9]
Methodology: A Multi-Model Approach
A robust in silico assessment should not rely on a single algorithm but rather a consensus from multiple predictive models, including quantitative structure-activity relationship (QSAR) and machine learning approaches.[6][9]
Experimental Protocol: In Silico ADMET Profiling
Compound Input: The 2D structure of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is converted to a simplified molecular-input line-entry system (SMILES) or other machine-readable format.
Model Selection: A suite of validated ADMET prediction software is utilized (e.g., Discovery Studio, ACD/Labs Percepta, QikProp).
Prediction Parameters: The analysis is configured to predict a range of critical endpoints, including but not limited to:
Distribution: Blood-brain barrier (BBB) penetration, plasma protein binding.[9]
Metabolism: Cytochrome P450 (CYP) enzyme inhibition and substrate potential.
Excretion: Predicted clearance pathways.
Toxicity: Predictions for mutagenicity (Ames test), hepatotoxicity, and cardiotoxicity (hERG inhibition).
Data Analysis: The outputs from the various models are compiled and compared to establish a consensus prediction for each parameter.
Data Presentation: Predictive ADMET Profile
The results of the in silico analysis should be summarized in a clear, tabular format to provide a snapshot of the compound's predicted properties.
ADMET Parameter
Predicted Value/Classification
Confidence Score
Oral Bioavailability
High/Moderate/Low
High/Medium/Low
BBB Penetration
High/Moderate/Low
High/Medium/Low
Plasma Protein Binding
High/Moderate/Low
High/Medium/Low
CYP2D6 Inhibition
Inhibitor/Non-inhibitor
High/Medium/Low
hERG Inhibition
High/Moderate/Low Risk
High/Medium/Low
Ames Mutagenicity
Mutagen/Non-mutagen
High/Medium/Low
Visualization: In Silico Screening Workflow
Caption: Workflow for in silico ADMET prediction.
Part 2: In Vitro Cytotoxicity Assays - Gauging the Impact on Cellular Health
In vitro cytotoxicity assays are fundamental to preclinical drug development, offering insights into a compound's potential to cause cell death.[1][10][11][12] These assays are crucial for determining the concentration range at which a compound exerts toxic effects and for selecting appropriate concentrations for subsequent, more complex assays.[11]
Methodology: A Multi-Endpoint Strategy
To obtain a comprehensive understanding of cytotoxicity, it is advisable to employ at least two assays that measure different cellular endpoints. A common and effective combination is the MTT assay, which assesses metabolic activity, and the LDH release assay, which measures membrane integrity.
Experimental Protocol: MTT Cytotoxicity Assay
Cell Seeding: A relevant human cell line (e.g., HepG2 for liver toxicity, HEK293 for general cytotoxicity) is seeded into a 96-well plate and allowed to adhere overnight.
Compound Treatment: (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is serially diluted to a range of concentrations and added to the cells. A vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin) are included.
Incubation: The plate is incubated for a defined period (e.g., 24, 48, or 72 hours).
MTT Addition: MTT reagent is added to each well and incubated to allow for the formation of formazan crystals by metabolically active cells.
Solubilization: A solubilizing agent is added to dissolve the formazan crystals.
Absorbance Reading: The absorbance is measured on a plate reader at the appropriate wavelength.
Data Analysis: The percentage of cell viability is calculated relative to the vehicle control, and the IC50 (half-maximal inhibitory concentration) is determined.
Data Presentation: Cytotoxicity Profile
The data from the cytotoxicity assays should be presented in a table summarizing the IC50 values for different cell lines and exposure times.
Cell Line
Exposure Time (hours)
IC50 (µM)
HepG2
24
[Insert Value]
HepG2
48
[Insert Value]
HEK293
24
[Insert Value]
HEK293
48
[Insert Value]
Visualization: Cytotoxicity Assessment Workflow
Caption: General workflow for in vitro cytotoxicity assays.
Part 3: Genotoxicity Assessment - Screening for DNA Damage
Genotoxicity testing is a critical component of preclinical safety assessment, as compounds that damage DNA have the potential to be carcinogenic.[13][14][15] The Ames test and the in vitro micronucleus assay are two widely accepted and complementary assays for evaluating mutagenic and clastogenic potential, respectively.[16][17]
Methodology: A Two-Pronged Approach to Genotoxicity
The Ames test, or bacterial reverse mutation assay, is a rapid and cost-effective method to screen for point mutations.[13][14][15][18][19] The in vitro micronucleus assay detects both chromosome breakage and loss in mammalian cells.[16][17][20][21][22]
Experimental Protocol: Ames Test (Bacterial Reverse Mutation Assay)
This assay should be conducted in compliance with OECD Guideline 471.[14]
Bacterial Strains: Several strains of Salmonella typhimurium and Escherichia coli with mutations in the histidine or tryptophan operon are used.[14][19]
Metabolic Activation: The test is performed with and without a mammalian liver extract (S9 fraction) to account for metabolites that may be genotoxic.[15]
Exposure: The bacterial strains are exposed to various concentrations of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol on agar plates with a minimal amount of histidine or tryptophan.
Incubation: The plates are incubated for 48-72 hours.
Colony Counting: The number of revertant colonies (bacteria that have regained the ability to synthesize the required amino acid) is counted.[19]
Data Analysis: A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control.[13]
Experimental Protocol: In Vitro Micronucleus Assay
This assay should follow the OECD Guideline 487.
Cell Culture and Treatment: A suitable mammalian cell line (e.g., CHO, TK6) is cultured and treated with the test compound at several concentrations, with and without metabolic activation.[17]
Cytokinesis Block: Cytochalasin B is added to block cytokinesis, resulting in binucleated cells.[16][20][21] This ensures that only cells that have undergone mitosis are scored.[16][20][21]
Cell Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific dye.[17]
Microscopic Analysis: The frequency of micronuclei in binucleated cells is determined by microscopic examination.[17]
Data Analysis: A significant, dose-dependent increase in the frequency of micronucleated cells indicates clastogenic or aneugenic potential.[16]
Data Presentation: Summary of Genotoxicity Findings
Assay
Condition
Result (Positive/Negative)
Fold Increase over Control
Ames Test
-S9
[Insert Result]
[Insert Value]
Ames Test
+S9
[Insert Result]
[Insert Value]
In Vitro Micronucleus
-S9
[Insert Result]
[Insert Value]
In Vitro Micronucleus
+S9
[Insert Result]
[Insert Value]
Visualization: Genotoxicity Testing Strategy
Caption: A two-assay strategy for genotoxicity screening.
Part 4: Early Safety Pharmacology Profiling
Safety pharmacology investigates the potential adverse effects of a drug candidate on major physiological systems.[23][24] Early in vitro profiling is a cost-effective way to identify potential liabilities, particularly for off-target effects, before moving into more complex in vivo studies.[25][26][27]
Methodology: Targeted Panel Screening
A panel of in vitro assays targeting key proteins associated with adverse drug reactions should be employed. This typically includes a range of G-protein coupled receptors, ion channels, and enzymes.[27]
Experimental Protocol: In Vitro Safety Pharmacology Panel
Target Selection: A panel of targets is selected based on their known association with adverse drug events (e.g., hERG for cardiotoxicity, a panel of CNS receptors for neurotoxicity).
Assay Format: Radioligand binding assays or functional assays are used to determine the interaction of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol with the selected targets.
Concentration-Response: The compound is tested at a single high concentration initially. If significant activity is observed, a full concentration-response curve is generated to determine the IC50 or EC50.
Data Analysis: The results are typically expressed as a percentage of inhibition or activation at a given concentration.
Data Presentation: Safety Pharmacology "Hit" Profile
Target
Assay Type
% Inhibition at 10 µM
IC50 (µM)
Potential Clinical Implication
hERG
Binding
[Insert Value]
[Insert Value]
Cardiac arrhythmia
5-HT2B
Functional
[Insert Value]
[Insert Value]
Valvular heart disease
M1
Binding
[Insert Value]
[Insert Value]
Anticholinergic effects
Conclusion: Synthesizing a Preliminary Safety Profile
The preliminary toxicity screening of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, as outlined in this guide, provides a robust and tiered approach to early safety assessment. By integrating in silico predictions with in vitro cytotoxicity, genotoxicity, and safety pharmacology data, a comprehensive initial risk profile can be constructed. This data-driven approach is essential for making informed decisions in the drug discovery and development process, ensuring that only the most promising and safest candidates advance toward clinical evaluation.
References
Ames test. (n.d.). In Wikipedia. Retrieved January 3, 2026, from [Link][13]
(2023, April 25). In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B. Frontiers in Toxicology. [Link][16][20][21]
Yu, H., & Adedoyin, A. (2013). In silico ADMET prediction: recent advances, current challenges and future trends. Current Drug Metabolism, 14(9), 967-977. [Link]
Riss, T. L., & Moravec, R. A. (2008). Update on in vitro cytotoxicity assays for drug development. Expert Opinion on Drug Discovery, 3(6), 655-669. [Link][10]
(2024, February 28). The Ames Test or Bacterial Reverse Mutation Test. Eurofins Australia. [Link][14]
(2020, July 13). Ames test ( Technique to determine mutagenic potential). YouTube. [Link][18]
In Vitro Cytotoxicity Assay. (n.d.). Alfa Cytology. [Link][11]
(2022, August 10). Ames Test – Introduction, Principle, Procedure, Uses and Result Interpretation. Microbe Notes. [Link][19]
OECD Guidelines for the Testing of Chemicals. (n.d.). In Wikipedia. Retrieved January 3, 2026, from [Link][28]
(2023, January 8). 3.4: Ames Test. Biology LibreTexts. [Link][15]
In Vitro Cytotoxicity Assays. (n.d.). LifeNet Health LifeSciences. [Link][1]
In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B. (2023, April 6). Frontiers in Toxicology. [Link][20]
Mammalian Cell In Vitro Micronucleus Assay. (n.d.). Charles River Laboratories. [Link][17]
Jia, L., & Gao, H. (2022). Machine Learning for In Silico ADMET Prediction. Methods in Molecular Biology, 2390, 447-460. [Link][6][8]
In Silico methods for ADMET prediction of new molecules. (n.d.). Slideshare. [Link][7]
Licht, R. (2024). Advancing Drug Discovery: The Role of In Vitro Toxicity Assays. International Journal of Drug Development and Research, 16(4). [Link]
Machine Learning for In Silico ADMET Prediction. (n.d.). Springer Nature Experiments. [Link][8]
In Vitro Cytotoxicity Assays: Applications in Drug Discovery. (2025, January 23). Kosheeka. [Link][12]
Guidelines for the Testing of Chemicals. (n.d.). OECD. [Link][29]
The Role of Pharmacological Profiling in Safety Assessment. (1993). Drug Development Research, 29(3), 161-171. [Link][23]
In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B. (2023, April 26). Frontiers in Toxicology. [Link][21]
Industry-leading In Vitro Safety Pharmacology Profiling. (n.d.). Eurofins Discovery. [Link][25]
An Automated Method to Perform The In Vitro Micronucleus Assay using Multispectral Imaging Flow Cytometry. (2019, May 13). JoVE. [Link][22]
In Silico ADMET Prediction Service. (n.d.). CD ComputaBio. [Link][9]
OECD Test Guideline 425. (n.d.). National Toxicology Program. [Link][30]
An Introduction to Safety Pharmacology: Assessing Drug Risks and Protecting Patient Safety. (n.d.). Biobide. [Link][24]
Keynote review: In vitro safety pharmacology profiling: an essential tool for successful drug development. (2005, November 1). Drug Discovery Today. [Link][26]
Whitebread, S., Hamon, J., Bojanic, D., & Urban, L. (2005). Keynote review: in vitro safety pharmacology profiling: an essential tool for successful drug development. Drug Discovery Today, 10(21), 1421-1433. [Link][27]
OECD GUIDELINE FOR TESTING OF CHEMICALS 423. (2001, December 17). National Toxicology Program. [Link][31]
Test No. 423: Acute Oral toxicity - Acute Toxic Class Method. (n.d.). OECD. [Link][32]
Toxicological screening. (2011). Journal of Pharmacology and Pharmacotherapeutics, 2(2), 83-87. [Link][33]
Toxicity Screening: 7 Strategies for Preclinical Research. (n.d.). Biobide. [Link][2]
Early toxicity screening strategies. (2014, January 1). Expert Opinion on Drug Metabolism & Toxicology, 10(1), 75-87. [Link][3]
Topic: Development of a Preclinical In Vivo Model for (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol Studies
An Application Note and Protocol from the Office of the Senior Application Scientist Abstract and Objective This document provides a comprehensive guide for researchers, scientists, and drug development professionals on...
Author: BenchChem Technical Support Team. Date: January 2026
An Application Note and Protocol from the Office of the Senior Application Scientist
Abstract and Objective
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing a robust in vivo model to investigate the pharmacological properties of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. This compound, a C-nucleoside analogue of D-ribitol, holds potential therapeutic value, drawing from the established roles of similar molecules in modulating critical cellular pathways. For instance, related purine nucleoside analogues are known to exhibit broad antitumor activity by interfering with DNA synthesis and promoting apoptosis.[1] Furthermore, the core ribitol structure is integral to mammalian glycosylation pathways, and its supplementation has been explored in models of muscular dystrophy.[2][3][4]
The primary objective of this guide is to provide a strategic and methodological framework, moving beyond a simple checklist of procedures. We will explore the scientific rationale behind key decisions in model selection, study design, and endpoint analysis to ensure the generation of reliable and translatable preclinical data.
A Phased Strategy for In Vivo Model Development
The successful translation of a novel chemical entity from bench to clinic hinges on a methodically executed preclinical strategy.[5][6] A haphazard approach can lead to wasted resources and ambiguous results. We advocate for a phased, iterative process that builds a comprehensive profile of the compound's behavior in a living system. This process begins with fundamental characterization and progresses to more complex efficacy and safety evaluations.
The overall workflow is visualized below. Each phase is designed to answer critical questions about the compound's disposition and activity, with the outcomes of each phase informing the design of the next.
Caption: Phased workflow for preclinical in vivo model development.
Phase 1: Foundational Work
Animal Model Selection and Justification
The choice of animal model is the most critical decision in preclinical research.[5] It must be biologically relevant to the human condition being studied. Given that (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is a purine nucleoside analogue, a primary hypothesis for its activity is in oncology.[1] Therefore, an immunodeficient mouse model hosting a human tumor xenograft is a logical starting point. For general toxicity and pharmacokinetic studies, standard rodent strains are appropriate.
Table 1: Recommended Animal Models and Justification
Study Type
Recommended Model
Strain/Type
Justification
Pharmacokinetics & Toxicity
Mouse
C57BL/6 or BALB/c
Well-characterized strains with extensive historical data. Allows for assessment of compound disposition and safety in a healthy system.
Pharmacokinetics & Toxicity
Rat
Sprague-Dawley or Wistar
Larger size facilitates serial blood sampling. Often required for regulatory toxicology packages. Rodents are the most common models for metabolic studies.[7]
Oncology Efficacy
Mouse
Athymic Nude (Nu/Nu) or NSG
Immunodeficient hosts that permit the growth of human-derived cancer cell lines (xenografts) or patient-derived tumors (PDX), providing a clinically relevant context.
| Metabolic/Glycobiology | Mouse | FKRP Mutant (e.g., P448L) | If exploring the ribitol moiety's role in glycosylation, a disease-relevant model of dystroglycanopathy would be essential.[4][8] |
For initial studies, we recommend using 6-8 week old female athymic nude mice for oncology efficacy and male Sprague-Dawley rats for initial pharmacokinetic profiling.
Protocol: Compound Formulation and Administration
The goal of formulation is to deliver the compound to the animal in a safe, stable, and bioavailable manner. The difluorophenyl group suggests the compound is likely hydrophobic, requiring a non-aqueous vehicle.
Sterile Saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)
Sterile microcentrifuge tubes and syringes
Protocol Steps:
Solubility Screen (Microscale):
a. Weigh 1-2 mg of the compound into separate microcentrifuge tubes.
b. Add 100 µL of various vehicles (see Table 2) to each tube.
c. Vortex vigorously for 2-5 minutes and visually inspect for dissolution. Use a brief centrifugation to pellet any undissolved material.
d. Rationale: This initial screen quickly identifies promising vehicle systems without wasting large amounts of the compound.
Vehicle Preparation (Example: 20% PEG400, 5% Tween 80 in Saline):
a. In a sterile container, combine 20 parts PEG400 and 5 parts Tween 80. Mix thoroughly.
b. Slowly add 75 parts sterile saline while stirring to create a homogenous solution.
c. Rationale: This combination is a common choice for solubilizing lipophilic compounds for various routes of administration.
Test Article Formulation (Example: 10 mg/mL):
a. Calculate the required amount of compound and vehicle for the study. Always prepare a ~10-20% excess to account for transfer losses.
b. Weigh the compound into a sterile, light-protected container.
c. If required, first dissolve the compound in a minimal volume of DMSO (e.g., 5-10% of the final volume).
d. Add the remaining vehicle (e.g., PEG400/Tween 80/Saline) and vortex/sonicate until a clear solution is achieved.
e. Self-Validation: The final formulation should be visually inspected for clarity and precipitation before each use. Stability of the formulation at room temperature and 4°C should be confirmed for the duration of its intended use.
Administration:
a. Oral (PO): Use a ball-tipped gavage needle. The typical volume for a mouse is 5-10 mL/kg.
b. Intraperitoneal (IP): Inject into the lower right quadrant of the abdomen, taking care to avoid the cecum and bladder.
c. Intravenous (IV): Administer via the lateral tail vein. This requires proper animal restraint and technical skill. The IV route is essential for determining absolute bioavailability.[9]
Phase 2: Pharmacokinetic and Pharmacodynamic Profiling
Protocol: Pilot Pharmacokinetic (PK) Study
A pilot PK study defines the absorption, distribution, metabolism, and excretion (ADME) profile of the compound. This data is crucial for designing rational dosing schedules for efficacy studies.[9]
Study Design:
Animals: Male Sprague-Dawley rats (n=3 per group).
Collect ~100-150 µL of blood from the tail vein or saphenous vein into K2EDTA-coated tubes at each timepoint.
Sample Processing:
Immediately place blood tubes on ice.
Centrifuge at 2,000 x g for 10 minutes at 4°C to separate plasma.
Harvest the plasma supernatant and store at -80°C until analysis.
Bioanalysis: Plasma concentrations of the parent compound will be determined using a validated Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method.
Rationale: The dual IV and PO arms allow for the calculation of key parameters, including clearance, volume of distribution, half-life, and oral bioavailability. The difluorophenyl moiety is a common feature in drugs, and understanding its impact on metabolism (e.g., via CYP enzymes) is critical.[10][11]
Table 3: Key Pharmacokinetic Parameters to Determine
Parameter
Abbreviation
Description
Maximum Concentration
Cmax
The highest observed concentration in plasma.
Time to Cmax
Tmax
The time at which Cmax is reached.
Area Under the Curve
AUC
The total exposure of the drug over time.
Half-life
t1/2
The time required for the plasma concentration to decrease by half.
Clearance
CL
The volume of plasma cleared of the drug per unit time.
Volume of Distribution
Vd
The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.
| Oral Bioavailability | F% | The fraction of the oral dose that reaches systemic circulation. |
Pharmacodynamic (PD) Target Engagement
PD studies link drug exposure (PK) to a biological response. As a nucleoside analogue, the compound may inhibit DNA polymerase or ribonucleotide reductase, leading to cell cycle arrest and apoptosis.
Application Notes and Protocols for (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol in Antiviral Research
Introduction The relentless evolution of viral pathogens necessitates a continuous and innovative approach to the discovery and development of novel antiviral agents.[1][2] Nucleoside analogues have historically been a c...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
The relentless evolution of viral pathogens necessitates a continuous and innovative approach to the discovery and development of novel antiviral agents.[1][2] Nucleoside analogues have historically been a cornerstone of antiviral therapy, effectively targeting viral polymerases and disrupting viral replication.[3][4] This document provides a detailed technical guide for researchers, scientists, and drug development professionals on the potential application of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol , a C-nucleoside derivative, in the field of antiviral research.[5][6]
While specific antiviral activity for this compound is not yet extensively documented in publicly available literature, its structural characteristics as a C-nucleoside suggest a potential role as an inhibitor of viral replication.[5] C-nucleosides are characterized by a carbon-carbon bond between the sugar and the base, which can confer greater metabolic stability compared to their N-nucleoside counterparts. This guide will, therefore, outline the foundational experimental workflows to hypothesize, test, and characterize the antiviral potential of this compound. We will proceed under the working hypothesis that (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol may act as a nucleoside analogue inhibitor of viral polymerases.
Inhibition of viral replication, potentially through chain termination or competitive inhibition of viral polymerases.
Experimental Workflow for Antiviral Evaluation
The preliminary assessment of a novel compound's antiviral activity follows a structured, multi-stage process. This workflow is designed to first establish the compound's safety profile in host cells and then to determine its efficacy against the target virus.
Caption: A streamlined workflow for the initial in vitro evaluation of a novel antiviral candidate.
Part 1: Foundational In Vitro Assays
The initial phase of testing is critical for establishing a therapeutic window for the compound. This involves determining the concentration at which the compound is toxic to the host cells versus the concentration at which it effectively inhibits viral replication.
Cytotoxicity Assay Protocol
Principle:
Before assessing antiviral activity, it is imperative to determine the cytotoxic concentration 50 (CC50) of the compound on the host cell line.[8][9] This establishes the concentration range where the compound can be tested for antiviral effects without causing significant cell death, thereby ensuring that any observed reduction in viral replication is not a byproduct of host cell toxicity.[8] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a common colorimetric method for this purpose.[10]
Susceptible host cell line (e.g., Vero E6, A549, Huh-7)
Complete cell culture medium
96-well cell culture plates
MTT solution (5 mg/mL in PBS)
Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)
Plate reader (570 nm)
Procedure:
Cell Seeding: Seed the host cells in a 96-well plate at a density that will result in 80-90% confluency after 24 hours. Incubate at 37°C with 5% CO₂.
Compound Dilution: Prepare a series of two-fold serial dilutions of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol in complete cell culture medium. The concentration range should be broad enough to capture a full dose-response curve (e.g., 0.1 µM to 1000 µM).
Treatment: After 24 hours of incubation, remove the old medium from the cells and add 100 µL of the various compound dilutions to the wells. Include "cells only" (no compound) and "medium only" (no cells) controls.
Incubation: Incubate the plate for a period that corresponds to the duration of the planned antiviral assay (typically 48-72 hours).
MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.
Solubilization: Remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at 570 nm using a plate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the "cells only" control. Plot the cell viability against the log of the compound concentration and use non-linear regression to determine the CC50 value.[9]
Plaque Reduction Assay Protocol
Principle:
The plaque reduction assay is a functional assay that measures the ability of a compound to inhibit the cytopathic effect (CPE) of a lytic virus.[11][12] The number of plaques (zones of cell death) is proportional to the number of infectious virus particles. A reduction in the number of plaques in the presence of the compound indicates antiviral activity.[12]
Overlay medium (e.g., 1:1 mixture of 2x culture medium and 1.2% agarose or methylcellulose)
Crystal violet staining solution
Procedure:
Cell Seeding: Seed host cells in 6-well plates to achieve a confluent monolayer on the day of infection.[12]
Compound and Virus Preparation: Prepare serial dilutions of the compound in infection medium at concentrations below the determined CC50. Dilute the virus stock to a concentration that will produce 50-100 plaques per well.
Infection: Remove the culture medium from the cells and wash with PBS. Add the virus inoculum to each well and incubate for 1 hour at 37°C to allow for viral adsorption.
Treatment and Overlay: After the adsorption period, remove the inoculum and add the overlay medium containing the respective concentrations of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. Include a "virus only" control (no compound).
Incubation: Incubate the plates at 37°C in a 5% CO₂ incubator until plaques are visible in the control wells (typically 2-5 days).[12]
Staining and Counting: Fix the cells with a formaldehyde solution and then stain with crystal violet. Count the number of plaques in each well.
Data Analysis: Calculate the percentage of plaque reduction for each compound concentration relative to the "virus only" control. Plot the percentage of inhibition against the log of the compound concentration and use non-linear regression to determine the half-maximal inhibitory concentration (IC50).[12]
Determination of the Selectivity Index
The Selectivity Index (SI) is a critical parameter for evaluating the therapeutic potential of an antiviral compound. It is the ratio of the cytotoxicity to the antiviral activity.
SI = CC50 / IC50
A higher SI value is desirable as it indicates that the compound is effective at a concentration that is well below its toxic level.[9] Generally, a compound with an SI greater than 10 is considered a promising candidate for further development.
Data Presentation:
Parameter
Value
Interpretation
CC50
e.g., >100 µM
The concentration of the compound that causes 50% cell death. A higher value indicates lower cytotoxicity.
IC50
e.g., 5 µM
The concentration of the compound that inhibits 50% of viral activity. A lower value indicates greater potency.
SI
e.g., >20
A measure of the compound's therapeutic window. A higher value suggests a more favorable safety and efficacy profile.
Part 2: Preliminary Mechanistic Studies
Once a favorable selectivity index has been established, the next logical step is to investigate the compound's mechanism of action.
Time-of-Addition Assay
Principle:
This assay helps to identify which stage of the viral life cycle is inhibited by the compound.[13] The compound is added at different time points relative to the viral infection (before, during, and after).
Caption: Time-of-addition assay to pinpoint the stage of viral replication targeted by the compound.
Interpretation:
Inhibition in Pre-treatment: Suggests the compound may block viral attachment or entry.
Inhibition in Co-treatment: Also points towards an effect on attachment or entry.
Inhibition in Post-treatment: Indicates that the compound targets a post-entry stage, such as genome replication or viral assembly.[14]
Given our working hypothesis that (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is a nucleoside analogue, we would expect to see the most significant inhibition in the post-treatment arm.
Conclusion
This document provides a comprehensive framework for the initial evaluation of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol as a potential antiviral agent. The outlined protocols for cytotoxicity and plaque reduction assays are fundamental to establishing a preliminary safety and efficacy profile. A promising selectivity index would warrant further investigation into the compound's mechanism of action, for which a time-of-addition assay provides a valuable starting point. The successful execution of these experiments will provide the critical data necessary to determine if this C-nucleoside derivative holds promise as a candidate for further preclinical development in the ongoing search for novel antiviral therapies.
References
In Vitro Antiviral Assays: A Review of Laboratory Methods. PubMed. Available at: [Link]
15.3 Drug development process for antivirals. Virology - Fiveable. Available at: [Link]
Rapid in vitro assays for screening neutralizing antibodies and antivirals against SARS-CoV-2. PubMed Central. Available at: [Link]
In vitro methods for testing antiviral drugs. PubMed Central. Available at: [Link]
Cytotoxicity Screening Assay - Paired with Antiviral Assays. Protocols.io. Available at: [Link]
Plaque Reduction Neutralization Test (PRNT) Protocol. Creative Biolabs. Available at: [Link]
In Vitro Antiviral Testing. IAR | USU. Available at: [Link]
Efficient in vitro assay for evaluating drug efficacy and synergy against emerging SARS-CoV-2 strains. Antimicrobial Agents and Chemotherapy - ASM Journals. Available at: [Link]
Drug-Screening Strategies for Inhibition of Virus-Induced Neuronal Cell Death. PubMed Central. Available at: [Link]
Plaque Reduction Assay. Creative Diagnostics. Available at: [Link]
How can we improve our antiviral drug development pipeline? Patsnap Synapse. Available at: [Link]
Antiviral drug discovery - Part 2: From candidates to investigational drugs. Viroclinics. Available at: [Link]
Plaque Assay Protocols. American Society for Microbiology. Available at: [Link]
Understanding Cytotoxicity. VIROLOGY RESEARCH SERVICES. Available at: [Link]
Current Strategies of Antiviral Drug Discovery for COVID-19. PubMed Central. Available at: [Link]
Guidelines for plaque reduction neutralization testing of human antibodies to dengue viruses. ResearchGate. Available at: [Link]
Early Viral Entry Assays to identify and evaluate Antiviral Compounds. JoVE. Available at: [Link]
(1S)-1,4-Anhydro-1-C-(2,4-difluoro-5-methylphenyl)-D-ribitol. CD BioGlyco. Available at: [Link]
Antiviral Drug Discovery. MDPI. Available at: [Link]
(1S)-1,4-Anhydro-1-C-(2,4-difluoro-5-methylphenyl)-D-ribitol. Immunomart. Available at: [Link]
D-Ribitol, 1,4-anhydro-1-C-(2,4-difluorophenyl)-, (1S)-. PubChem. Available at: [Link]
Application Notes and Protocols: (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol as a Chemical Probe for Enzyme Studies
Abstract This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol as a chemical prob...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol as a chemical probe for enzyme studies. As a C-nucleoside and purine nucleoside analogue, this compound holds significant potential for the investigation of enzymes central to nucleotide metabolism, such as DNA polymerases and nucleoside kinases.[1][2][3] These enzymes are critical targets in antiviral and anticancer therapies. This guide will detail the mechanistic basis for its use, provide step-by-step protocols for enzyme inhibition assays, and offer insights into data interpretation and structural biology applications.
Introduction: The Rationale for a C-Nucleoside Probe
(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol belongs to the class of C-nucleosides, where the bond between the ribitol sugar moiety and the aromatic base is a carbon-carbon bond, in contrast to the carbon-nitrogen bond found in natural nucleosides.[4][5] This C-C glycosidic bond confers enhanced stability against enzymatic cleavage, a common mechanism of degradation for traditional N-nucleoside analogues.[4][5] This inherent stability makes it an excellent candidate for a chemical probe, as it persists longer in biological systems, allowing for more reliable and reproducible experimental outcomes.
The 2,4-difluorophenyl group serves as a mimic of the purine nucleobase, enabling the compound to be recognized by enzymes that naturally bind purine nucleosides. Purine nucleoside analogues are well-established as inhibitors of enzymes involved in DNA synthesis and salvage pathways, with mechanisms often relying on the induction of apoptosis or direct inhibition of DNA synthesis.[1][2][3]
Key Advantages as a Chemical Probe:
Enhanced Stability: The C-C glycosidic bond resists enzymatic hydrolysis, ensuring the probe's integrity during experiments.[4][5]
Target Specificity: The purine-like difluorophenyl moiety directs the probe to enzymes involved in purine metabolism.
Mechanistic Insight: As a competitive inhibitor or a chain terminator, it can be used to elucidate the mechanisms of target enzymes.[6]
Postulated Mechanism of Action and Enzyme Targets
As a purine nucleoside analogue, (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is hypothesized to exert its effects through a multi-step intracellular process, making it a valuable tool for studying several classes of enzymes.
Cellular Uptake and Activation
The probe is expected to enter cells via nucleoside transporters. Once inside, it is a likely substrate for nucleoside kinases, which will phosphorylate it to its monophosphate, diphosphate, and ultimately triphosphate form. This phosphorylation is a critical activation step, converting the probe into its biologically active state.[6][7]
Primary Enzyme Targets and Inhibitory Mechanisms
The activated triphosphate form of the probe is anticipated to interact with the following key enzyme families:
DNA Polymerases: The triphosphate analogue can act as a competitive inhibitor with respect to the natural dNTPs (deoxynucleotide triphosphates).[6] It can also be incorporated into the growing DNA strand, leading to chain termination if the ribitol moiety lacks a 3'-hydroxyl group or if its conformation prevents further elongation.[8][9]
Nucleoside Kinases: The initial phosphorylation step can be studied to characterize the activity of specific nucleoside kinases. The probe itself can act as an inhibitor of these kinases, and understanding its affinity and phosphorylation rate can provide valuable insights into the enzyme's substrate specificity.[10]
Experimental Protocols
This section provides detailed protocols for utilizing (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol to study DNA polymerase and nucleoside kinase activity.
Protocol 1: In Vitro DNA Polymerase Inhibition Assay
This protocol is designed to determine the inhibitory potential of the probe on DNA polymerase activity.[11][12]
Materials:
Purified DNA polymerase (e.g., Taq polymerase, human DNA polymerase α)
(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol (pre-phosphorylated to the triphosphate form, if necessary, or used in conjunction with a kinase cocktail)
DNA template (e.g., poly(dA)/oligo(dT))
dNTP mix (dATP, dCTP, dGTP, dTTP)
Reaction buffer (specific to the polymerase being studied)
MgCl₂
Stopping buffer (e.g., 95% formamide, 25 mM EDTA)
Polyacrylamide gel electrophoresis (PAGE) apparatus
Phosphorimager or fluorescent gel scanner
Procedure:
Prepare the Reaction Mix: In a microcentrifuge tube, prepare the reaction mixture containing the DNA template, dNTPs (at a concentration near the Kₘ for the polymerase), reaction buffer, and MgCl₂.
Add the Inhibitor: Add varying concentrations of the triphosphate form of the probe to different reaction tubes. Include a no-inhibitor control.
Initiate the Reaction: Add the DNA polymerase to each tube to start the reaction.
Incubate: Incubate the reactions at the optimal temperature for the polymerase for a set period (e.g., 10-30 minutes).
Stop the Reaction: Terminate the reactions by adding the stopping buffer.
Analyze the Products: Separate the DNA products by denaturing PAGE.
Visualize and Quantify: Visualize the DNA products using a phosphorimager (if using radiolabeled dNTPs) or a fluorescent gel scanner (if using fluorescently labeled primers). Quantify the amount of product in each lane.
Data Analysis:
Calculate the percentage of polymerase inhibition for each probe concentration relative to the no-inhibitor control. Plot the percentage of inhibition against the probe concentration to determine the IC₅₀ value (the concentration of the probe that causes 50% inhibition of enzyme activity).
Probe Concentration (µM)
Polymerase Activity (Relative Units)
% Inhibition
0 (Control)
100
0
1
85
15
5
55
45
10
25
75
25
10
90
50
5
95
Protocol 2: Nucleoside Kinase Activity Assay
This protocol uses a luminescence-based assay to measure the activity of a nucleoside kinase by quantifying ATP consumption during the phosphorylation of the probe.[10][13]
Materials:
Purified nucleoside kinase (e.g., human deoxycytidine kinase)
Kinase reaction buffer (e.g., 70 mM Tris-HCl pH 7.6, 10 mM MgCl₂, 5 mM DTT)
Luminescence-based ATP detection kit (e.g., Kinase-Glo®)
96-well microplate
Microplate reader with luminescence detection
Procedure:
Prepare Kinase Reactions: In a 96-well plate, set up the kinase reactions containing the kinase reaction buffer, a fixed concentration of ATP, and varying concentrations of the probe. Include a no-probe control.
Initiate the Reaction: Add the nucleoside kinase to each well to start the reactions.
Incubate: Incubate the plate at 37°C for a predetermined time (e.g., 60 minutes).
Measure ATP Consumption: Add the ATP detection reagent to each well according to the manufacturer's instructions. This will stop the kinase reaction and generate a luminescent signal proportional to the amount of remaining ATP.
Read Luminescence: Measure the luminescence in each well using a microplate reader.
Data Analysis:
The kinase activity is inversely proportional to the luminescent signal (as ATP is consumed). Calculate the amount of ATP consumed at each probe concentration. Plot the rate of ATP consumption against the probe concentration to determine the kinetic parameters (Kₘ and Vₘₐₓ) of the kinase for the probe.
Probe Concentration (µM)
Luminescence (RLU)
ATP Consumed (µM)
0
1,200,000
0
10
1,050,000
12.5
25
850,000
29.2
50
600,000
50.0
100
350,000
70.8
200
150,000
87.5
Advanced Applications: Structural Biology
To gain deeper insights into the inhibitory mechanism of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, co-crystallization of the probe with its target enzyme can be performed. X-ray crystallography or cryo-electron microscopy can reveal the precise binding mode of the inhibitor in the enzyme's active site, providing invaluable information for structure-based drug design.
Conclusion
(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is a promising chemical probe for the study of enzymes involved in nucleotide metabolism. Its inherent stability and purine-mimicking structure make it a valuable tool for inhibiting and characterizing DNA polymerases and nucleoside kinases. The protocols and data presented in this guide provide a solid foundation for researchers to employ this probe in their investigations of enzyme function and for the development of novel therapeutic agents.
References
Recent advances in synthetic approaches for medicinal chemistry of C-nucleosides. (2018). National Center for Biotechnology Information. [Link]
Purine nucleoside phosphorylases as targets for transition-state analog design. (n.d.). Cambridge University Press. [Link]
Recent advances in synthetic approaches for medicinal chemistry of C-nucleosides. (2018). Beilstein Journals. [Link]
Chemo-Enzymatic Generation of Highly Fluorescent Nucleoside Analogs Using Purine-Nucleoside Phosphorylase. (2020). National Center for Biotechnology Information. [Link]
Interaction of Tri-Cyclic Nucleobase Analogs with Enzymes of Purine Metabolism: Xanthine Oxidase and Purine Nucleoside Phosphorylase. (2021). MDPI. [Link]
Nucleobase and Nucleoside Analogues: Resistance and Re-Sensitisation at the Level of Pharmacokinetics, Pharmacodynamics and Metabolism. (2021). MDPI. [Link]
(PDF) Synthesis of C-Nucleosides. (2009). ResearchGate. [Link]
The polymerase inhibition assay: A methodology for the identification of DNA-damaging agents. (2007). ResearchGate. [Link]
Recent Advances in Molecular Mechanisms of Nucleoside Antivirals. (2022). MDPI. [Link]
Discovery of a novel DNA polymerase inhibitor and characterization of its antiproliferative properties. (2019). National Center for Biotechnology Information. [Link]
C-Nucleosides: Synthetic Strategies and Biological Applications. (2016). ACS Publications. [Link]
Inhibit inhibition: PCR inhibition and how to prevent it. (n.d.). BioEcho Life Sciences. [Link]
Semi-Automated High-Throughput Substrate Screening Assay for Nucleoside Kinases. (2021). National Center for Biotechnology Information. [Link]
C-Nucleosides To Be Revisited. (2016). ACS Publications. [Link]
Nucleoside Analogues. (2020). National Center for Biotechnology Information. [Link]
Characterization of a novel DNA polymerase activity assay enabling sensitive, quantitative and universal detection of viable microbes. (2012). National Center for Biotechnology Information. [Link]
Mechanisms of Action of Nucleoside Reverse Transcriptase Inhibitors (NRTIs). (2013). YouTube. [Link]
Inhibitors against DNA Polymerase I Family of Enzymes: Novel Targets and Opportunities. (2023). MDPI. [Link]
Can anyone suggest a protocol for a kinase assay?. (2015). ResearchGate. [Link]
Application Note & Protocol: Preparation of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol for Cell Culture
Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the proper handling, dissolution, and preparation of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ri...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the proper handling, dissolution, and preparation of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol for use in in vitro cell-based assays. As a novel purine nucleoside analogue, establishing a robust and reproducible preparation protocol is critical for obtaining reliable experimental data.[1][2] This guide outlines best practices for creating sterile, high-concentration stock solutions and their subsequent dilution to working concentrations in cell culture media, ensuring compound stability and minimizing solvent-induced cytotoxicity.
Introduction to (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is a synthetic C-nucleoside analogue.[1][2] Compounds of this class, which includes purine nucleoside analogues, are known for their potential to interfere with fundamental cellular processes. Many exhibit antitumor activity by inhibiting DNA synthesis or inducing apoptosis.[1][2] The presence of a difluorophenyl moiety suggests that the compound is likely hydrophobic, which presents specific challenges for its preparation in aqueous cell culture media.[3][4] Proper solubilization is paramount to prevent precipitation and ensure accurate, dose-dependent biological effects. This protocol is designed as a foundational methodology, which should be optimized based on empirical observations for specific cell lines and experimental conditions.
Physicochemical Properties & Storage
Accurate knowledge of the compound's properties is the first step in developing a successful protocol.
Table 1: Physicochemical Properties of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
As Powder (Pre-reconstitution): Upon receipt, the lyophilized powder should be stored in a tightly sealed container in a cool, dark, and dry place. For long-term storage (months to years), -20°C is recommended to minimize degradation.[7][8][9] Before opening, allow the vial to equilibrate to room temperature for at least 20-30 minutes to prevent condensation of atmospheric moisture, which can affect compound stability and mass.[10]
In Solvent (Post-reconstitution): Once dissolved in a solvent such as Dimethyl Sulfoxide (DMSO), stock solutions should be aliquoted into small, single-use volumes to avoid repeated freeze-thaw cycles.[7] Store these aliquots at -80°C for maximum stability, where they can be viable for at least 6 months.[7][11]
Protocol: Preparation of High-Concentration Stock Solution
The primary goal is to create a high-concentration, sterile stock solution that can be easily diluted into cell culture media. Due to the compound's predicted hydrophobicity, an organic solvent is necessary.
Rationale for Solvent Selection
Dimethyl Sulfoxide (DMSO) is the recommended solvent for initial solubilization.[6][12] It is a powerful, water-miscible organic solvent that can dissolve a wide range of hydrophobic compounds and is well-tolerated by most cell lines at low final concentrations.[6][12]
Step-by-Step Protocol
Calculate Required Mass: Determine the mass of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol needed to prepare a stock solution of desired concentration (e.g., 10 mM or 50 mM).
Example for 1 mL of 10 mM stock: 0.010 mol/L × 0.001 L × 246.21 g/mol = 0.00246 g = 2.46 mg.
Weighing: Using a calibrated analytical balance, carefully weigh the calculated mass of the compound powder in a sterile microcentrifuge tube. Perform this step in a chemical fume hood or a designated area for handling chemical powders.
Solvent Addition: Add the calculated volume of high-purity, sterile-filtered DMSO (e.g., cell culture grade) to the microcentrifuge tube containing the powder.
Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If particulates remain, sonication in a water bath for 5-10 minutes can be employed to ensure complete solubilization.[13][14] Visually inspect the solution against a light source to confirm that it is clear and free of any precipitate.
Sterilization (Optional but Recommended): While 100% DMSO is generally considered hostile to microbial growth, sterile filtration provides an additional layer of security.[15]
Filter the DMSO stock solution through a 0.22 µm sterile syringe filter.
Crucially, ensure the filter material is compatible with DMSO. Polytetrafluoroethylene (PTFE) is the recommended membrane material for filtering organic solvents.[16][17]
Dispense the filtered solution into sterile, light-protected cryovials for storage.
Labeling and Storage: Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation. Store immediately at -80°C.
Protocol: Preparation of Working Solutions for Cell Culture
This protocol details the serial dilution of the DMSO stock solution into the final cell culture medium. The key objective is to achieve the desired final compound concentration while keeping the final DMSO concentration at a non-toxic level, typically ≤0.5%.[7][12][18][19][20] Many cell lines tolerate up to 1%, but some sensitive or primary cells may be affected at concentrations above 0.1%.[18][20][21][22]
Causality: The Importance of Vehicle Control
The solvent (DMSO) can have biological effects on its own. Therefore, a "vehicle control" group must be included in every experiment. This control consists of cells treated with the same final concentration of DMSO as the highest concentration of the test compound, but without the compound itself. This allows researchers to distinguish the effects of the compound from any potential effects of the solvent.[21]
Step-by-Step Protocol
Thaw Stock Solution: Remove one aliquot of the high-concentration stock solution from the -80°C freezer. Thaw it completely at room temperature and mix gently by flicking the tube.
Prepare Intermediate Dilution (If Necessary): Direct dilution of a very high concentration stock (e.g., 50 mM) into media can cause the hydrophobic compound to precipitate.[4][7] A two-step dilution is recommended.
First, dilute the stock solution into a small volume of serum-free cell culture medium to create an intermediate concentration (e.g., 10-100 times the final desired concentration).
Vortex the intermediate dilution immediately and vigorously to ensure the compound remains in solution.
Prepare Final Working Solution: Add the appropriate volume of the intermediate dilution (or the stock solution for a one-step dilution) to the final volume of complete cell culture medium (containing serum, if used) to achieve the desired final concentration.
Example: To prepare 10 mL of media with a final compound concentration of 10 µM and a final DMSO concentration of 0.1%:
Start with a 10 mM stock in 100% DMSO.
Add 10 µL of the 10 mM stock to 9.99 mL of complete medium.
Mix and Apply: Mix the final working solution thoroughly by inverting the tube or pipetting gently. Add the solution to your cell culture plates immediately to prevent any potential for precipitation over time.
Table 2: Example Dilution Scheme
(Starting with a 10 mM stock in 100% DMSO)
Final Compound Conc. (µM)
Volume of 10 mM Stock (µL)
Final Volume of Media (mL)
Final DMSO Conc. (%)
100
100
10
1.0%
50
50
10
0.5%
10
10
10
0.1%
1
1
10
0.01%
0.1
1 (of a 1:10 dilution)
10
0.001%
Visualization of Key Workflows
Workflow for Stock Solution Preparation
Caption: Workflow for preparing a sterile DMSO stock solution.
Decision Logic for Cell Treatment
Caption: Experimental logic including the critical vehicle control.
Example Application: Cell Viability (MTT) Assay
A common first step in characterizing a novel compound is to assess its effect on cell viability or cytotoxicity. The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[13][23][24][25]
Abbreviated MTT Protocol
Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 1 x 10⁴ cells/well) and allow them to adhere overnight.[26]
Compound Treatment: Remove the old media and replace it with fresh media containing various concentrations of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol (prepared as described in Section 5.0). Include wells for "untreated" and "vehicle control" (DMSO only).
Incubation: Incubate the plate for a specified duration (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.[26]
MTT Addition: Add MTT labeling reagent (final concentration 0.5 mg/mL) to each well and incubate for 4 hours.[23] Living cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[24][25]
Solubilization: Add a solubilization solution (e.g., 10% SDS in 0.01 M HCl or pure DMSO) to each well to dissolve the formazan crystals.[13][23][26]
Absorbance Reading: Measure the absorbance of the wells at a wavelength between 550 and 600 nm using a microplate reader.[23][24]
Data Analysis: Calculate cell viability as a percentage relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ (the concentration at which 50% of cell viability is inhibited).
References
Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. [Link]
Al-Samydai, A., et al. (2023). MTT (Assay protocol). Protocols.io. [Link]
Various Authors. (2016). What the concentration of DMSO you use in cell culture assays? ResearchGate. [Link]
Various Authors. (2016). What is maximum allowable concentration of DMSO as solvent for drugs to check activity on animal cell lines? ResearchGate. [Link]
Various Authors. (2017). From what concentration of DMSO is harmful to cell in vivo and vitro? ResearchGate. [Link]
Jagiellonian Center of Innovation. (n.d.). The study of the influence of DMSO on human fibroblasts proliferation in-vitro. [Link]
de Oliveira, D. M., et al. (2024). Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. Brazilian Dental Journal. [Link]
Reddit. (2024). How to prepare sterile drug solution in DMSO for cell culture?. r/labrats. [Link]
LifeTein. (2023). DMSO usage in cell culture. [Link]
Kings Research. (2024). Exploring Sterile Filtration in Biotech and Pharmaceuticals. [Link]
Pärn, K., et al. (2021). Choosing an Optimal Solvent Is Crucial for Obtaining Cell-Penetrating Peptide Nanoparticles with Desired Properties and High Activity in Nucleic Acid Delivery. Pharmaceutics. [Link]
Various Authors. (2025). How do I dilute DMSO 0.1% to 0.05% in cell culture media? ResearchGate. [Link]
Various Authors. (2017). Hi, can anyone tell me how to dissolve a hydrophobic compound..? ResearchGate. [Link]
Various Authors. (2015). How can I dissolve hydrophobic compounds in DMEM media? ResearchGate. [Link]
Various Authors. (2023). Does short time storage of a small molecule at -20°C instead of 2-8°C before reconstitution in solvent impact the molecules function? ResearchGate. [Link]
de la Torre, B. G., & Albericio, F. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. Journal of Visualized Experiments. [Link]
Ghanghoria, Y. M., & Singh, I. (2020). Amphiphilic Small-Molecule Assemblies to Enhance the Solubility and Stability of Hydrophobic Drugs. ACS Omega. [Link]
American Pharmaceutical Review. (2025). Impact of Storage Conditions on Drug Shelf Life. [Link]
NIH SEED Office. (n.d.). Regulatory Knowledge Guide for Small Molecules. [Link]
Application Notes & Protocols: A Framework for Establishing In Vivo Dosage and Administration of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
Disclaimer: Information regarding the specific investigational compound "(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol" is not extensively available in the public domain[1][2]. This document provides a comprehensiv...
Author: BenchChem Technical Support Team. Date: January 2026
Disclaimer: Information regarding the specific investigational compound "(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol" is not extensively available in the public domain[1][2]. This document provides a comprehensive, generalized framework based on established best practices in preclinical drug development for novel small molecules. Researchers must adapt these protocols based on the specific physicochemical properties and hypothesized mechanism of action of their compound of interest.
Introduction: Characterizing a Novel Therapeutic Candidate
The compound (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, hereafter designated as DF-ADR, represents a novel chemical entity. Structurally, it bears resemblance to purine nucleoside analogs, a class of molecules known for their broad antitumor activity, which often function by inhibiting DNA synthesis and inducing apoptosis[2]. The successful preclinical evaluation of DF-ADR hinges on a systematic approach to determine its dosage, administration route, and therapeutic window in relevant animal models.
This guide outlines the critical sequence of studies, from initial formulation to pharmacokinetic and pharmacodynamic assessments, necessary to establish a robust dosing strategy for in vivo efficacy and safety studies. All experimental designs must adhere to the highest ethical standards, including compliance with guidelines from the NIH Office of Laboratory Animal Welfare (OLAW) and the principles of the ARRIVE (Animal Research: Reporting of In Vivo Experiments) guidelines to ensure data quality and reproducibility[3][4][5][6][7][8][9][10][11].
Pre-Formulation and Vehicle Selection: The Foundation of Accurate Dosing
The first critical step is to develop a safe and effective vehicle for administering DF-ADR. Poor solubility is a common challenge for novel small molecules, and the choice of vehicle can profoundly impact bioavailability and study outcomes[12][13][14].
Causality in Vehicle Selection
The objective is to achieve a stable, homogenous, and administrable formulation that maximizes exposure while minimizing vehicle-induced toxicity[13][14]. The selection process is a trade-off between solubilizing power and potential adverse effects of the excipients themselves. For instance, while co-solvents like DMSO can be effective, they may cause irritation or have pharmacological effects at higher concentrations[12][15][16][17].
Protocol: Solubility Screening and Vehicle Optimization
Initial Solubility Assessment: Determine the equilibrium solubility of DF-ADR in a panel of common, pharmaceutically acceptable vehicles.
Tiered Screening Approach:
Tier 1 (Aqueous): Start with the simplest vehicles: sterile water, saline (0.9% NaCl), and phosphate-buffered saline (PBS).
Tier 2 (Aqueous Suspensions): If solubility is low (<1 mg/mL), evaluate suspending agents like 0.5% methylcellulose (MC) or 0.5% carboxymethylcellulose (CMC)[12][16].
Tier 3 (Co-Solvents & Surfactants): For highly insoluble compounds, test solutions with co-solvents (e.g., PEG400, DMSO) or non-ionic surfactants (e.g., Tween 80)[12][13][15]. The final concentration of organic solvents should be kept to a minimum, typically <10% for DMSO.
Tier 4 (Lipid-Based/Complexation): For lipophilic compounds, consider oil-based vehicles (e.g., corn oil, sesame oil) or cyclodextrins (e.g., HP-β-CD) to enhance solubility[12][13][15].
Formulation Preparation & Validation: Once a lead vehicle is identified, prepare the formulation and verify its stability (chemical and physical) for the expected duration of use. Ensure homogeneity of suspensions through consistent stirring before each dose administration.
Table 1: Example Vehicle Screening Panel for DF-ADR
Vehicle Composition
Type
Suitability for Route
Key Considerations
0.9% Saline
Aqueous Solution
IV, IP, SC, PO
Ideal for soluble compounds; limited solubilizing capacity.
0.5% CMC in Water
Aqueous Suspension
PO, IP
Good for poorly soluble, neutral compounds; requires vigorous homogenization[12].
10% DMSO / 40% PEG400 / 50% Saline
Co-Solvent Solution
IV, IP, PO
Increases solubility but potential for vehicle toxicity and drug precipitation upon injection[13].
20% HP-β-CD in Water
Complexation Agent
IV, IP, SC, PO
Can significantly improve solubility; may have dose-limiting renal effects[15][16].
Corn Oil + 2% Tween 80
Lipid Suspension
PO, SC
Suitable for highly lipophilic compounds; can affect absorption kinetics.
IV: Intravenous, IP: Intraperitoneal, SC: Subcutaneous, PO: Per os (Oral gavage)
Study Progression for Dosage Determination
The path to defining an effective and safe dose is sequential. Each study builds upon the data from the last, allowing for refinement and optimization while adhering to the 3Rs principle (Replacement, Reduction, and Refinement) of animal use[18].
Figure 2: Workflow for a typical xenograft efficacy study.
Conclusion and Future Directions
This document provides a foundational strategy for determining the dosage and administration of a novel compound, DF-ADR, in preclinical animal models. By systematically evaluating formulation, safety, pharmacokinetics, and efficacy, researchers can build a comprehensive data package. This rigorous, step-wise approach not only ensures the generation of reliable and reproducible data but also aligns with ethical guidelines for the use of animals in research.[3][18][19] The resulting data will be critical for informing the design of IND-enabling toxicology studies and, ultimately, for the successful translation of a promising new chemical entity into clinical trials.[20]
References
ARRIVE guidelines (Animal Research: Reporting of In Vivo Experiments). The University of Iowa.
ARRIVE Guidelines: Home. NC3Rs.
Technical Support Center: Vehicle Solutions for Poorly Soluble Compounds in Animal Studies. Benchchem.
The ARRIVE guidelines 2.0. ARRIVE Guidelines.
ARRIVE: Animal Research Reporting In Vivo Experiments. NC3Rs.
The ARRIVE guidelines 2.0: Updated guidelines for reporting animal research. PMC.
Best Practices for Preclinical Dose Range Finding Studies. Altasciences.
The Pivotal Role of Preclinical Animal Models in Anti-Cancer Drug Discovery and Personalized Cancer Therapy Str
The Use of Animal Models for Cancer Chemoprevention Drug Development. PMC.
Pharmacokinetics Studies in Mice or R
Mouse Models for Oncology and Immuno-Oncology Research. Taconic Biosciences.
Dose range finding approach for rodent preweaning juvenile animal studies. PubMed.
Drug Discovery Oncology in a Mouse: concepts, Models and Limit
Cancer Animal Models | Oncology | CRO services. Oncodesign Services.
Rodent PK Studies | Mouse, R
Investigation of solvents that can be used as vehicles to evaluate poorly soluble compounds in short-term oral toxicity studies in r
Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Prepar
Pharmacokinetics (PK) and In Vivo Studies. Paraza Pharma Inc.
Metabolism and Pharmacokinetic Studies. FDA.
Dose Range Finding Studies.
Policies and Laws - OLAW. NIH.
Vehicle selection for nonclinical oral safety studies.
Pharmacokinetic parameters for mice, rats, and dogs obtained by the noncompartmental analysis.
Dose Ranging & MTD Studies. WuXi AppTec.
Guidance on dose level selection for regulatory general toxicology studies for pharmaceuticals. NC3Rs.
Investigation of solvents that can be used as vehicles to evaluate poorly soluble compounds in short-term oral toxicity studies in rats | Request PDF.
Welfare and Compliance Topics - OLAW. NIH.
OLAW Guidance. HHS.gov.
PHS Policy on Humane Care and Use of Labor
Guide for the Care and Use of Laboratory Animals: Eighth Edition, Copyright 2011, NAS. OLAW.
Preclinical Dosing Guidelines for LEB-03-145 in Animal Models: Currently Unavailable in Public Domain. Benchchem.
A Robust and Validated LC-MS/MS Method for the Quantification of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol in Human Plasma
An Application Note for Drug Development Professionals Abstract This application note details a highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determi...
Author: BenchChem Technical Support Team. Date: January 2026
An Application Note for Drug Development Professionals
Abstract
This application note details a highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol in human plasma. As a novel purine nucleoside analogue with potential therapeutic applications, robust quantification of this compound in a complex biological matrix is paramount for pharmacokinetic (PK) and toxicokinetic (TK) studies.[1] This guide provides two distinct, detailed protocols for plasma sample preparation: a rapid protein precipitation (PPT) method for high-throughput screening and a more rigorous solid-phase extraction (SPE) method for enhanced cleanup and sensitivity. The method is designed to be validated according to the principles outlined in the FDA and EMA guidelines on bioanalytical method validation, ensuring data integrity for regulatory submissions.[2][3][4]
Introduction and Scientific Rationale
(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is a small molecule compound under investigation in drug development. Accurate measurement of its concentration over time in plasma is essential for characterizing its absorption, distribution, metabolism, and excretion (ADME) profile. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the industry-standard technique for this purpose, offering unparalleled selectivity and sensitivity.[5]
The primary challenge in bioanalysis is the complexity of the plasma matrix, which contains high concentrations of proteins, lipids, and salts that can interfere with analysis and suppress the analyte signal.[6][7] Therefore, an effective sample preparation strategy is critical. This document presents two workflows to provide researchers with flexibility based on their specific needs for throughput and data quality.
Protein Precipitation (PPT): A straightforward and rapid technique that utilizes an organic solvent to denature and precipitate plasma proteins.[8][9] It is well-suited for early-stage discovery and high-throughput applications.
Solid-Phase Extraction (SPE): A more selective technique that uses a solid sorbent to isolate the analyte from matrix components.[7][10] SPE typically yields a cleaner extract, minimizing matrix effects and improving assay robustness, making it ideal for late-stage development and clinical sample analysis.
Preparation of Standards and Quality Control Samples
Stock Solutions (1 mg/mL): Accurately weigh and dissolve the reference standards of the analyte and the IS in methanol to prepare individual stock solutions.
Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 acetonitrile:water to create working solutions for calibration curve (CC) standards. Prepare separate working solutions for low, medium, and high quality control (QC) samples.
Calibration Standards and QC Samples: Spike the appropriate working solutions into blank human plasma to achieve the desired concentration range (e.g., 0.5 - 500 ng/mL). The final organic solvent concentration from spiking should be less than 5%.
Plasma Sample Preparation Protocols
Protocol 1: Protein Precipitation (PPT)
This protocol is designed for speed and simplicity. The core principle is the rapid denaturation of proteins with a high volume of organic solvent. Acetonitrile is often preferred as it typically results in a cleaner supernatant compared to methanol.[8][9]
Pipette 100 µL of plasma sample (blank, standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.
Add 20 µL of the IS working solution (e.g., 100 ng/mL in 50% acetonitrile) and briefly vortex.
Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid. The 3:1 ratio of solvent to plasma is effective for precipitating the majority of proteins.[11]
Vortex vigorously for 30 seconds to ensure complete protein denaturation.[12]
Centrifuge the samples at 14,000 x g for 10 minutes at 4 °C to pellet the precipitated proteins.[8]
Carefully transfer the supernatant to a clean 96-well plate or autosampler vial for LC-MS/MS analysis.
Caption: High-throughput protein precipitation workflow.
Protocol 2: Solid-Phase Extraction (SPE)
This protocol provides a cleaner sample extract by leveraging differential affinities between the analyte and matrix components for a solid sorbent.[7][10] A reversed-phase C8 or C18 sorbent is suitable for retaining the moderately polar analyte while allowing highly polar interferences like salts to be washed away.
Sample Pre-treatment: To 100 µL of plasma sample, add 20 µL of IS working solution. Add 200 µL of 2% formic acid in water and vortex to mix. This dilution and acidification step reduces viscosity and ensures the analyte is in a charged state for better retention.
Conditioning: Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of ultrapure water. Do not allow the sorbent bed to dry.
Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.
Washing: Wash the cartridge with 1 mL of 5% methanol in water. This step removes salts and other highly polar interferences without eluting the analyte of interest.
Elution: Elute the analyte and IS from the cartridge with 1 mL of acetonitrile into a clean collection tube or 96-well plate.
Evaporation & Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40 °C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Mobile Phase A:B) for LC-MS/MS analysis.
Author: BenchChem Technical Support Team. Date: January 2026
Authored by: Gemini, Senior Application Scientist
Introduction
(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is a synthetic purine nucleoside analogue with potential therapeutic applications.[1][2] Structurally, it mimics natural ribitols and nucleosides, suggesting its potential to interfere with metabolic pathways that utilize these molecules. As a purine nucleoside analogue, it is postulated to exert its biological effects by inhibiting DNA synthesis and inducing apoptosis, making it a candidate for investigation in oncology, particularly for indolent lymphoid malignancies.[1][3] High-throughput screening (HTS) offers a robust methodology to rapidly assess the compound's biological activity, identify its molecular targets, and evaluate its efficacy in a cellular context.
This comprehensive guide provides detailed application notes and protocols for both biochemical and cell-based high-throughput screening assays designed to characterize the bioactivity of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. The protocols are designed for researchers, scientists, and drug development professionals engaged in the discovery and characterization of novel therapeutic agents.
The Scientific Rationale: Designing HTS Assays for a Nucleoside Analogue
The design of effective HTS assays for a nucleoside analogue like (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol hinges on its presumed mechanism of action. As these molecules can be phosphorylated in vivo to their active triphosphate forms, they can act as competitive inhibitors or alternative substrates for enzymes involved in nucleotide metabolism and DNA replication. Therefore, a dual-assay approach is recommended:
Biochemical Assays: These assays are crucial for identifying and characterizing the direct molecular target of the compound. By testing the compound against isolated, purified enzymes, we can determine its inhibitory potential and elucidate its mechanism of inhibition.
Cell-Based Assays: These assays provide a more physiologically relevant context by evaluating the compound's effect on living cells. They can assess the compound's cell permeability, metabolic activation, and overall impact on cellular processes like proliferation, viability, and apoptosis.
Purine Nucleoside Phosphorylase (PNP) is a key enzyme in the purine salvage pathway, catalyzing the reversible phosphorolysis of purine nucleosides to the corresponding purine base and ribose-1-phosphate. Inhibitors of PNP are of significant interest as immunosuppressive and anti-cancer agents. This assay protocol describes a continuous spectrophotometric method to measure the activity of PNP and its inhibition by (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. The assay is based on the conversion of a synthetic substrate, 7-methylguanosine, to 7-methylguanine and ribose-1-phosphate. The product, 7-methylguanine, has a different absorbance spectrum from the substrate, and the rate of its formation can be monitored by measuring the increase in absorbance at a specific wavelength.
Experimental Workflow for Biochemical HTS Assay
Caption: Workflow for the biochemical HTS assay of PNP inhibition.
Detailed Protocol
1. Reagent Preparation:
Assay Buffer: 50 mM Potassium Phosphate, pH 7.5.
PNP Enzyme Solution: Recombinant human PNP diluted in assay buffer to the desired concentration (e.g., 0.1 U/mL). The optimal concentration should be determined empirically to ensure a linear reaction rate.
Substrate Solution: 200 µM 7-methylguanosine in assay buffer.
Test Compound: (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol serially diluted in DMSO to create a concentration gradient (e.g., from 10 mM to 10 nM).
Positive Control: A known PNP inhibitor (e.g., Immucillin-H) at a concentration that gives >90% inhibition.
Negative Control: DMSO at the same final concentration as the test compound.
2. Assay Procedure (384-well plate format):
Dispense 100 nL of the test compound, positive control, or negative control into the wells of a 384-well, clear, flat-bottom microplate.
Add 10 µL of PNP enzyme solution to all wells.
Mix the plate on a plate shaker for 30 seconds.
Pre-incubate the plate at room temperature for 15 minutes.
Initiate the reaction by adding 10 µL of the substrate solution to all wells.
Immediately place the plate in a microplate reader and measure the absorbance at 360 nm every 30 seconds for 10 minutes.
3. Data Analysis:
Calculate the initial reaction rate (V₀) for each well by determining the slope of the linear portion of the absorbance versus time curve.
Calculate the percentage of inhibition for each concentration of the test compound using the following formula:
% Inhibition = 100 * (1 - (V_compound - V_background) / (V_dmso - V_background))
where V_compound is the rate in the presence of the test compound, V_dmso is the rate in the presence of DMSO, and V_background is the rate in the absence of enzyme.
Plot the percentage of inhibition against the logarithm of the test compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.
Example Data Presentation
Compound Concentration (µM)
% Inhibition
100
98.2
33.3
95.1
11.1
89.7
3.7
75.3
1.2
52.1
0.4
28.9
0.1
10.5
0.04
2.3
IC50: 1.1 µM
Cell-Based HTS Assay: Assessing Cytotoxicity in a Lymphoid Leukemia Cell Line
Principle of the Assay
This cell-based assay is designed to evaluate the cytotoxic or cytostatic effects of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol on a relevant cancer cell line. A lymphoid leukemia cell line (e.g., CCRF-CEM) is a suitable model given the potential application of purine nucleoside analogues in treating lymphoid malignancies.[1][3] The assay utilizes a resazurin-based reagent (e.g., CellTiter-Blue®) to measure cell viability. Resazurin, a blue, non-fluorescent dye, is reduced by metabolically active cells to the pink, highly fluorescent resorufin. The amount of resorufin produced is directly proportional to the number of viable cells.
Proposed Mechanism of Action
Caption: Proposed mechanism of action for the nucleoside analogue.
Culture Medium: RPMI-1640 supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.
Procedure:
Maintain cells in a humidified incubator at 37°C with 5% CO₂.
Harvest cells in the exponential growth phase and determine cell density and viability using a hemocytometer and trypan blue exclusion.
Dilute the cell suspension in culture medium to a final concentration of 5 x 10⁴ cells/mL.
Dispense 50 µL of the cell suspension into each well of a 384-well, black, clear-bottom microplate.
Incubate the plate for 24 hours.
2. Compound Treatment:
Prepare a serial dilution of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol in culture medium.
Add 10 µL of the diluted compound to the appropriate wells. Include wells with a positive control (e.g., doxorubicin) and a negative control (vehicle, e.g., 0.1% DMSO in culture medium).
Incubate the plate for 72 hours.
3. Cell Viability Measurement:
Equilibrate the CellTiter-Blue® reagent to room temperature.
Add 10 µL of the reagent to each well.
Incubate the plate for 4 hours at 37°C.
Measure the fluorescence at an excitation wavelength of 560 nm and an emission wavelength of 590 nm using a microplate reader.
4. Data Analysis:
Subtract the average fluorescence of the background wells (medium only) from all other wells.
Calculate the percentage of cell viability for each concentration of the test compound using the following formula:
% Viability = 100 * (Fluorescence_compound / Fluorescence_dmso)
where Fluorescence_compound is the fluorescence in the presence of the test compound and Fluorescence_dmso is the fluorescence in the presence of DMSO.
Plot the percentage of viability against the logarithm of the test compound concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.
Application Notes & Protocols: Crystallization of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol Protein Complexes
Abstract This guide provides a comprehensive framework for the crystallization of protein complexes with the small molecule ligand, (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. Recognizing that crystallization is...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This guide provides a comprehensive framework for the crystallization of protein complexes with the small molecule ligand, (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. Recognizing that crystallization is an empirical science, this document emphasizes foundational principles, strategic screening, and systematic optimization. It is designed for researchers, scientists, and drug development professionals aiming to elucidate the three-dimensional structure of their target protein in complex with this specific ligand. Protocols for co-crystallization via vapor diffusion, troubleshooting common issues, and crystal cryo-protection are detailed, supported by expert insights and authoritative references.
Introduction: The Crystallization Challenge
Obtaining high-quality, diffraction-ready crystals of a protein-ligand complex is a critical bottleneck in structure-based drug design.[1][2] The process involves bringing a highly purified protein-ligand solution to a state of supersaturation in a slow, controlled manner, allowing molecules to assemble into a well-ordered crystal lattice.[3][4] The specific ligand, (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, presents challenges and opportunities typical of small, synthetic inhibitors. Its presence can either stabilize the protein, promoting crystallization, or introduce conformational changes that may require entirely new crystallization conditions compared to the apo-protein.[2][5]
This guide outlines two primary strategies:
Co-crystallization: The protein and ligand are pre-incubated to form a complex before crystallization trials are initiated.[2][6] This is often the method of choice when the ligand is expected to induce a conformational change or is required for protein stability.
Soaking: Pre-grown crystals of the apo-protein are soaked in a solution containing the ligand.[2][7] This is a simpler method but is only viable if the crystal lattice is porous enough to allow the ligand to diffuse to the active site without disrupting the crystal.[2][5]
This document will focus primarily on the co-crystallization approach, as it is often the most robust starting point for a novel complex.
Foundational Requirements: The Protein-Ligand Complex
Success in crystallization begins long before the first trial is set. The quality of the starting material is the single most important determinant of the outcome.
Protein Purity and Homogeneity
The target protein must be of the highest purity, typically >95% as assessed by SDS-PAGE.[1][8][9] However, purity is more than a single band on a gel. Homogeneity is key:
Biochemical Homogeneity: The sample should be free of contaminants and degradation products.[10]
Conformational Homogeneity: The protein should exist in a single, stable conformational state. Dynamic Light Scattering (DLS) is an excellent tool to assess for aggregation.[1][8]
Chemical Homogeneity: The protein should be free of charge heterogeneity, which can be assessed by isoelectric focusing (IEF).[1]
Ligand Preparation and Complex Formation
The ligand, (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, must be of high purity and fully dissolved.
Solvent Considerations: Dimethyl sulfoxide (DMSO) is a common solvent for small molecules. However, the final concentration of DMSO in the crystallization drop should ideally be kept below 5% (v/v), as higher concentrations can interfere with crystal packing.[6]
Incubation Conditions: To form the complex, the ligand should be added to the purified protein at a molar excess. For ligands with high affinity (low Kd), a 1:1.2 to 1:5 (protein:ligand) molar ratio is a good starting point. For lower affinity interactions, a 10-fold or higher excess may be necessary.[6] The incubation period can range from 30 minutes to several hours on ice or at 4°C to ensure complete binding.[2][6]
Experimental Workflow: From Screening to Optimization
The path to a diffraction-quality crystal is iterative. It begins with broad screening to identify initial "hits" and proceeds to fine-tuning those conditions.
Caption: General workflow for protein-ligand complex crystallization.
Protocols: Co-Crystallization via Vapor Diffusion
Vapor diffusion is the most common technique, where a drop containing the protein-ligand complex and a precipitant solution equilibrates with a larger reservoir of the same precipitant at a higher concentration.[3][4] This slowly removes water from the drop, increasing the concentration of the complex and precipitant, thereby driving the system toward supersaturation and nucleation.[3][11][12]
Protocol: Setting Up a Sitting Drop Screen
The sitting drop method is amenable to high-throughput, robotic setups and is excellent for initial screening.[3][11][13]
Materials:
Purified protein-(ligand) complex at 5-10 mg/mL (or other empirically determined concentration).
Commercial sparse matrix screen (e.g., Hampton Research Crystal Screen™, QIAGEN JCSG+ Suite) in a 96-well plate format.[14]
96-well sitting drop crystallization plate.
Adhesive plate sealer.
Multichannel pipette or crystallization robot.[15]
Procedure:
Prepare the Plate: Dispense ~80 µL of each of the 96 unique screen conditions into the reservoirs of the sitting drop plate. This can be done manually or with a robot.[15]
Prepare the Complex: Just before setting up the drops, centrifuge the protein-ligand complex solution at ~14,000 xg for 10 minutes at 4°C to remove any microscopic aggregates.[9]
Dispense Drops:
Pipette 200 nL of the protein-ligand complex solution onto the sitting drop post.
Pipette 200 nL of the corresponding reservoir solution into the same drop. Expert Tip: Avoid mixing the drop at this stage; passive diffusion is often gentler and can lead to better nucleation.[9] Some researchers find that varying the protein:precipitant ratio (e.g., 2:1 or 1:2) can be beneficial.[16]
Seal the Plate: Carefully apply the adhesive sealer to the top of the plate, ensuring a complete hermetic seal over all wells to prevent evaporation.[15]
Incubate and Monitor: Store the plate in a vibration-free, temperature-controlled environment (e.g., 20°C or 4°C).[17] Inspect the drops using a stereo microscope after 24 hours, 3 days, 1 week, and then weekly for up to a month.[15]
Drop Outcome
Interpretation
Next Step
Clear Drop
Protein concentration may be too low, or the precipitant is too weak.
Protein concentration is likely too high, or the precipitant is too strong.
Re-screen at a lower protein concentration or by diluting the precipitant.[18]
Microcrystals/Needles
A "Hit"! The condition is promising but needs optimization.
Proceed to optimization grid screens around this condition.[19]
Phase Separation
Oily or separate liquid phases. The condition is near a crystallization zone.
Explore conditions around this hit, particularly with different salts or additives.
Single Crystals
Success! The condition works.
Harvest, cryo-protect, and test for diffraction. May still require optimization for size/quality.
Troubleshooting and Optimization Strategies
Initial hits are rarely perfect. They are often small, clustered, or poorly formed. Optimization involves systematically adjusting parameters around the hit condition to improve crystal quality.[8][19]
Caption: Decision tree for common crystallization optimization challenges.
Grid Screens
Once a hit is identified (e.g., 15% PEG 3350, 0.1 M Tris pH 8.5), a grid screen is the next logical step. Here, you systematically vary the two most critical parameters: precipitant concentration and pH.[14]
Example Grid Screen Setup:
0.1 M Tris pH 8.0
0.1 M Tris pH 8.2
0.1 M Tris pH 8.5
0.1 M Tris pH 8.8
12% PEG 3350
Drop
Drop
Drop
Drop
14% PEG 3350
Drop
Drop
Drop
Drop
16% PEG 3350
Drop
Drop
Drop
Drop
18% PEG 3350
Drop
Drop
Drop
Drop
Additive Screening
Additives are small molecules included at low concentrations in the crystallization drop that can significantly impact crystal quality by altering protein solubility, mediating crystal contacts, or reducing lattice strain.[16][17][20] Commercial additive screens are available, or you can test common additives like:
Salts: Divalent cations (MgCl₂, CaCl₂) can stabilize crystal contacts.
Polyols: Glycerol can reduce the nucleation rate, leading to fewer, larger crystals.[17]
Detergents: Low concentrations of non-ionic detergents can be helpful if the protein has hydrophobic patches.
Chaotropes: Small amounts of agents like ethanol can sometimes improve crystal packing.[17]
Crystal Harvesting and Cryo-protection
To prevent radiation damage during X-ray data collection, crystals are flash-cooled in liquid nitrogen.[21] This requires soaking the crystal in a cryoprotectant solution to prevent the formation of damaging ice crystals.[21][22]
Protocol: Cryo-protecting a Crystal
Materials:
Crystallization plate with a suitable crystal.
Nylon cryo-loops mounted on magnetic bases.
Cryoprotectant solution.
Microscope, dissection tools.
Dewar of liquid nitrogen.
Procedure:
Prepare Cryoprotectant: A good starting point for a cryoprotectant is the original mother liquor (the reservoir solution from the hit condition) supplemented with 20-30% (v/v) glycerol or ethylene glycol.[23] Expert Tip: Test the cryo-solution first by dipping an empty loop into it and plunging it into liquid nitrogen. A clear, glassy bead indicates good vitrification; a cloudy or white bead indicates ice formation and that the cryoprotectant concentration needs to be increased.[21][23]
Harvest the Crystal:
Carefully open the well containing the crystal.
Pipette a 2 µL drop of the cryoprotectant solution next to the crystallization drop.
Using the cryo-loop, gently dislodge the crystal and guide it from the growth drop into the cryoprotectant drop. This is known as a "swish" or quick soak.[22]
Soak and Freeze:
Allow the crystal to soak for 10-30 seconds. Observe for any signs of cracking or dissolving. If the crystal is damaged, a different cryoprotectant or a stepwise increase in concentration may be needed.[21]
Quickly scoop the crystal out of the drop with the loop.
Immediately plunge the loop into liquid nitrogen.[22]
Store: Transfer the frozen crystal to a labeled cryo-cane for storage in a liquid nitrogen dewar until ready for data collection.
Conclusion
The crystallization of a protein complex with (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is a multi-step, empirical process that demands patience and systematic investigation. Success hinges on meticulous preparation of the protein-ligand complex, strategic use of high-throughput screening, and logical, iterative optimization of initial hits. By understanding the principles behind each step and employing the protocols outlined in this guide, researchers can significantly increase their probability of obtaining high-quality crystals suitable for solving the next impactful structure.
Technical Support Center: Synthesis of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
Welcome to the technical support guide for the synthesis of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. This document is intended for researchers, chemists, and drug development professionals.
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support guide for the synthesis of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. This document is intended for researchers, chemists, and drug development professionals. C-aryl ribitols are a vital class of nucleoside analogues, prized for their metabolic stability due to the robust C-C glycosidic bond, making them valuable candidates in antiviral and anticancer research.[1][2][3]
The synthesis, however, is not without its challenges. Achieving high yield and purity requires careful control over two critical transformations: the initial C-C bond formation via organometallic addition and the subsequent intramolecular dehydrative cyclization. This guide provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you navigate these complexities and optimize your synthetic outcomes.
Core Synthesis Pathway Overview
The most common and logical retrosynthetic approach involves the disconnection of the anhydro ring and the key aryl-C1 bond. This leads to a protected D-ribonolactone and a 2,4-difluorophenyl organometallic species as the primary starting materials.
The forward synthesis can be visualized in three main stages:
Protection: Protection of the hydroxyl groups of D-ribonolactone, typically as silyl ethers (e.g., TBDMS), to prevent side reactions.
Aryl Addition: Nucleophilic addition of a 2,4-difluorophenyl organometallic reagent (e.g., Grignard or organolithium) to the C1 carbonyl of the protected lactone. This stereochemically crucial step forms the hemiacetal (lactol).
Deprotection & Cyclization: A final acid-catalyzed step that simultaneously removes the silyl protecting groups and facilitates an intramolecular SN2 reaction between the C4-hydroxyl and the C1-anomeric center to form the desired 1,4-anhydro furanose ring.
Caption: General workflow for the synthesis of the target C-aryl ribitol.
Troubleshooting Guide
This section addresses common problems encountered during the synthesis.
Step 2: Grignard Addition to Protected Lactone
Question 1: My Grignard reaction shows low conversion, with a significant amount of the protected lactone starting material recovered. What's going wrong?
Answer: This is a frequent issue in organometallic additions to carbonyls. The root cause is often related to the quality and reactivity of the Grignard reagent or the reaction conditions.
Causality: Grignard reagents are potent bases and are highly sensitive to moisture and protic sources.[4][5] Trace amounts of water in the glassware, solvent (THF), or on the surface of the magnesium turnings will quench the reagent before it can react with the lactone. Furthermore, the formation of the Grignard reagent itself can be sluggish or incomplete.
Troubleshooting Steps:
Rigorous Anhydrous Conditions: Ensure all glassware is oven-dried (>120°C) for several hours and cooled under a stream of dry nitrogen or argon. Use a freshly distilled, anhydrous grade of THF.
Grignard Reagent Quality:
Activation of Mg: Use high-quality magnesium turnings. Briefly stir them under vacuum with a crystal of iodine or a few drops of 1,2-dibromoethane until the color dissipates to activate the surface.
Titration: Always titrate your freshly prepared Grignard reagent before use (e.g., with I₂) to determine its exact molarity. Do not rely on theoretical yield.
Temperature Control: While the addition to the lactone is performed at low temperatures (e.g., -78°C) to improve selectivity, the formation of the Grignard reagent often requires gentle heating to initiate.
Inverse Addition: Instead of adding the Grignard reagent to the lactone, try a "reverse" or "inverse" addition, where the lactone solution is added slowly to the Grignard reagent. This maintains an excess of the nucleophile, potentially driving the reaction to completion.
Question 2: The reaction is messy, and I'm isolating a diol byproduct instead of my desired lactol. How can I prevent this over-addition?
Answer: The formation of a diol results from the Grignard reagent reacting twice with the lactone.[6][7] The initial addition opens the lactone to form a ketone intermediate, which is often more reactive than the starting ester and is rapidly attacked by a second equivalent of the Grignard reagent.
Causality: This is a classic issue with the addition of strong nucleophiles to esters and lactones.[8] The key to preventing it is maintaining a very low reaction temperature to stabilize the initial tetrahedral intermediate (hemiacetal), preventing its collapse to the ketone.
Troubleshooting & Optimization:
Parameter
Standard Condition
Optimized Condition for Mono-addition
Rationale
Temperature
-20°C to 0°C
-78°C to -60°C
At very low temperatures, the tetrahedral intermediate formed after the first addition is more stable and less likely to eliminate to form a ketone, thus preventing the second addition.[9]
Equivalents of Grignard
1.5 - 2.0 eq
1.05 - 1.2 eq
Using a large excess of the Grignard reagent drives the di-addition. Precise control of stoichiometry is critical.
Quenching
Aqueous HCl / H₂O
Saturated aq. NH₄Cl
A milder quench with ammonium chloride at low temperature protonates the alkoxide without promoting side reactions that could occur under strongly acidic conditions.
Protocol Insight: Perform the addition of the Grignard reagent dropwise over an extended period (e.g., 1-2 hours) at -78°C (dry ice/acetone bath). Stir for an additional hour at this temperature before quenching the reaction at -78°C with saturated ammonium chloride solution.
Step 3: Deprotection and Cyclization
Question 3: The final cyclization step gives a low yield and a mixture of inseparable isomers. How can I improve the selectivity and yield?
Answer: This step involves two concurrent processes: silyl ether deprotection and intramolecular cyclization. The choice of acid catalyst and reaction conditions is paramount to achieving high yield and stereoselectivity for the desired 1,4-anhydro ring.
Causality: Strong, wet acids (like aqueous HCl) can lead to uncontrolled side reactions or the formation of undesired anomers and ring isomers (e.g., the 1,5-anhydropyranose).[10] The reaction proceeds via an oxocarbenium ion intermediate, and controlling its formation and subsequent intramolecular attack is key. Milder conditions favor the thermodynamically more stable product.
Troubleshooting Steps:
Choice of Acid: Avoid strong mineral acids. Opt for milder Brønsted or Lewis acids.
CSA (Camphorsulfonic Acid): An excellent choice for this transformation in an alcohol solvent like methanol. It is strong enough to catalyze the reaction but mild enough to minimize degradation.
TFA (Trifluoroacetic Acid): Can be used in an inert solvent like dichloromethane (DCM). Use catalytic amounts (5-10 mol%).
Water-Tolerant Lewis Acids: Catalysts like Bi(OTf)₃ or Sc(OTf)₃ have been shown to be highly effective for dehydrative cyclizations of pentitols under mild conditions, often leading to higher yields.[11]
Solvent and Temperature:
Running the reaction in methanol with CSA at room temperature often provides a clean conversion. The methanol can act as a scavenger for the silyl byproducts.
If using TFA in DCM, maintain the temperature at 0°C to room temperature.
Reaction Monitoring: This reaction should be closely monitored by TLC or LC-MS. Stop the reaction as soon as the starting material is consumed to prevent the formation of degradation byproducts.
Caption: A decision tree for troubleshooting low-yield issues.
Frequently Asked Questions (FAQs)
Q1: Can I use an organolithium reagent instead of a Grignard reagent for the addition step?
A: Yes, organolithium reagents can be used and are often more reactive than their Grignard counterparts. However, this higher reactivity can make the over-addition to form the diol even more problematic. If you choose to use 2,4-difluorophenyllithium, it is absolutely critical to maintain the temperature at -78°C and use precise stoichiometry.[1]
Q2: What is the best way to purify the final product?
A: The final product is a polar polyol. Purification is almost always achieved using silica gel column chromatography. A gradient elution system starting with a less polar solvent system (e.g., 50% Ethyl Acetate in Hexanes) and gradually increasing the polarity (e.g., to 10-15% Methanol in Dichloromethane) is typically effective at separating the product from non-polar impurities and baseline polar material.
Q3: My silyl protecting groups are partially cleaving during the Grignard reaction workup. How do I avoid this?
A: Premature deprotection during workup suggests the conditions are too acidic. Quenching with saturated aqueous ammonium chloride (NH₄Cl) is a standard method to avoid this. It is buffered around pH 7-8, which is mild enough to protonate the magnesium alkoxide without cleaving acid-sensitive silyl ethers like TBDMS. Avoid quenching directly with strong acids.
Key Experimental Protocols
Protocol 1: Optimized Grignard Addition
To a flame-dried 250 mL round-bottom flask under Argon, add 2,3,5-Tri-O-TBDMS-D-Ribonolactone (1.0 eq).
Dissolve the lactone in anhydrous THF (approx. 0.1 M solution).
Cool the solution to -78°C using a dry ice/acetone bath.
In a separate flame-dried flask, add a solution of 2,4-difluorophenylmagnesium bromide in THF (1.1 eq, pre-titrated).
Using a syringe pump, add the Grignard solution to the cooled lactone solution dropwise over 1.5 hours, ensuring the internal temperature does not rise above -70°C.
After the addition is complete, stir the reaction mixture at -78°C for an additional 1 hour.
Quench the reaction by slowly adding saturated aqueous NH₄Cl solution (20 mL) at -78°C.
Allow the mixture to warm to room temperature. Transfer to a separatory funnel and extract with Ethyl Acetate (3 x 50 mL).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude lactol intermediate, which can be used in the next step without further purification.
Protocol 2: Optimized Deprotection and Cyclization
Dissolve the crude lactol intermediate (1.0 eq) from the previous step in anhydrous Methanol (approx. 0.1 M).
To this solution, add (1S)-(+)-10-Camphorsulfonic acid (CSA) (0.2 eq).
Stir the reaction mixture at room temperature (20-25°C).
Monitor the reaction progress by TLC (stain with p-anisaldehyde or ceric ammonium molybdate). The reaction is typically complete in 4-8 hours.
Once the starting material is consumed, quench the reaction by adding a small amount of solid sodium bicarbonate or a few drops of triethylamine until the pH is neutral.
Concentrate the mixture under reduced pressure.
Purify the resulting residue by silica gel column chromatography, eluting with a gradient of Methanol in Dichloromethane (e.g., 2% to 10%) to afford the pure (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol.
References
(1S)-1,4-Anhydro-1-C-(2,4-difluoro-5-methylphenyl)-D-ribitol - CD BioGlyco. [Link]
Diastereoselective Synthesis of Aryl C-Glycosides from Glycosyl Esters via C–O Bond Homolysis - NIH. [Link]
Acid-catalyzed dehydrative cyclization of 4-(D-galacto -pentitol-1-yl)-2-phenyl-2H-1,2,3-triazole. synthesis and anomeric configuration of D-lyxo-C-nucleoside analogs - PubMed. [Link]
Recent Advances on Natural Aryl-C-glycoside Scaffolds: Structure, Bioactivities, and Synthesis—A Comprehensive Review - MDPI. [Link]
Recent Advances in Aryl C-Glycoside Synthesis - ResearchGate. [Link]
Recent Advances on Natural Aryl-C-glycoside Scaffolds: Structure, Bioactivities, and Synthesis—A Comprehensive Review - ResearchGate. [Link]
Selective dehydration of sorbitol to 1,4-anhydro-d-sorbitol catalyzed by a polymer-supported acid catalyst - RSC Publishing. [Link]
Stereoselective Formation of 1,4‐Anhydro‐2‐C‐carboxytetritols in the Degradation of 1,5‐Anhydroribitol and 1,5‐Anhydroxylitol with Oxygen in Aqueous Alkali - ResearchGate. [Link]
Intramolecular cyclization of m-homoprenylphenols through oxidative nucleophilic aromatic substitution - Chemical Communications (RSC Publishing). [Link]
Synthesis of 1,4-anhydro-2-deoxy-D-ribitol derivatives from thymidine - PubMed. [Link]
Organometallic addition to an enolizable ketone : r/Chempros - Reddit. [Link]
Exploiting an intramolecular Diels–Alder cyclization/dehydro-aromatization sequence for the total syntheses of ellipticines and calothrixin B - Organic & Biomolecular Chemistry (RSC Publishing). [Link]
Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow - DSpace@MIT. [Link]
troubleshooting solubility issues with (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol in DMSO
Technical Support Center: (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol Welcome to the technical support guide for (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. This document is designed for researchers, sci...
Author: BenchChem Technical Support Team. Date: January 2026
Technical Support Center: (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
Welcome to the technical support guide for (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. This document is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility challenges encountered when preparing solutions of this compound in Dimethyl Sulfoxide (DMSO). Our goal is to provide practical, in-depth guidance to ensure the accuracy and reproducibility of your experiments.
Section 1: Understanding the Compound and the Challenge
(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is a C-nucleoside derivative with a molecular weight of approximately 246.21 g/mol [1]. Like many complex organic molecules developed in drug discovery programs, its structure, featuring a difluorophenyl group and multiple hydroxyls, presents a unique solubility profile[2][3]. While DMSO is a powerful and widely used polar aprotic solvent capable of dissolving a vast range of compounds, achieving a stable, high-concentration stock solution of this specific ribitol derivative can be challenging[4][5].
The primary issues users encounter are incomplete initial dissolution, precipitation upon storage (especially after freeze-thaw cycles), and potential compound degradation. This guide will systematically address these problems.
Section 2: Frequently Asked Questions (FAQs)
Q1: My compound is not dissolving in DMSO at room temperature. What are the first steps I should take?
A1: Initial insolubility is common. Before assuming the compound is insoluble at your target concentration, follow this sequence:
Vigorous Vortexing: Ensure the sample is mixed vigorously for at least 1-2 minutes[6].
Gentle Warming: Warm the vial in a water bath to 30-40°C for 5-10 minutes. Increased kinetic energy often helps overcome the crystal lattice energy of the solid[2][7]. Caution: Do not overheat, as this can risk thermal degradation[5][8].
Sonication: Place the vial in a bath sonicator for 10-15 minutes[6]. Sonication uses high-frequency sound waves to create micro-cavitations that break apart solid aggregates, drastically increasing the surface area exposed to the solvent[9][10].
If the compound remains undissolved, you may be exceeding its thermodynamic solubility limit at that temperature. Consider preparing a more dilute stock solution.
Q2: I successfully dissolved the compound, but it crashed out of solution after I stored it at -20°C. Why did this happen and is the stock usable?
A2: This is a classic case of precipitation from a supersaturated solution, often triggered by a freeze-thaw cycle[5][11]. When you used heat or sonication, you may have created a solution that was stable at a higher temperature but thermodynamically unstable at -20°C.
To recover the stock, gently warm and sonicate the vial until the precipitate is fully redissolved[5]. Before use, visually confirm that the solution is clear. To prevent this, it is highly recommended to aliquot the stock solution into single-use volumes to minimize the number of freeze-thaw cycles[5].
Q3: Could the quality of my DMSO be the cause of my solubility problems?
A3: Absolutely. DMSO is extremely hygroscopic, meaning it readily absorbs water from the atmosphere[12][13]. The presence of even small amounts of water can significantly decrease the solubility of hydrophobic or lipophilic compounds[5][12][14]. Always use anhydrous, high-purity (≥99.9%) DMSO from a freshly opened bottle, and work quickly to minimize exposure to air.
DMSO Grade
Typical Water Content
Recommended Use
Anhydrous/Molecular Biology Grade
<0.02%
Highly Recommended for preparing primary stock solutions.
ACS Spectrophotometric Grade
≤0.2%
Acceptable, but may introduce variability.
Reagent Grade
≤0.5%
Not recommended for sensitive solubility work.
Q4: How do I properly dilute my DMSO stock into an aqueous buffer for my assay without it precipitating?
A4: Direct dilution of a high-concentration DMSO stock into an aqueous buffer is a common failure point. The abrupt change in solvent polarity causes the compound to crash out. To avoid this, perform serial dilutions in DMSO first to lower the concentration before the final dilution into your aqueous medium[15]. Most cell-based assays can tolerate a final DMSO concentration of 0.1% to 0.5%. Always include a vehicle control (buffer + equivalent final DMSO concentration) in your experiments.
Section 3: In-Depth Troubleshooting Guide
This section provides a systematic workflow for diagnosing and solving persistent solubility issues.
Workflow for Troubleshooting Solubility Issues
Caption: A step-by-step workflow for dissolving the compound.
Problem 1: Persistent Particulates (Insolubility)
If the workflow above fails, the issue is likely thermodynamic insolubility at your target concentration.
Causality: The energy required to break the compound's crystal lattice structure is greater than the energy gained from its interaction with DMSO molecules[2][3]. Larger, more complex molecules often have lower solubility because more energy is needed to separate them and create larger cavities in the solvent[2][7].
Solution: The most reliable solution is to lower the target concentration. Prepare a new stock solution at half the original concentration and repeat the dissolution protocol.
Problem 2: Solution Instability (Precipitation on Storage)
Causality: This is primarily caused by two factors:
Supersaturation: As mentioned in the FAQ, using energy (heat, sonication) can create a solution that holds more solute than it can thermodynamically support at lower storage temperatures[11].
Water Contamination: DMSO's hygroscopic nature means it will absorb atmospheric water over time, especially with repeated opening of the vial[12][13]. This changes the solvent properties and can cause less soluble compounds to precipitate[14].
Solution & Prevention:
Aliquot: After successful dissolution, immediately divide the stock into single-use aliquots in low-binding tubes.
Storage Conditions: Store aliquots at -80°C for long-term stability. Avoid -20°C if possible, as it is closer to the freezing point of DMSO-water mixtures and can promote precipitation[12].
Inert Gas: For highly sensitive compounds, flushing the headspace of the vial with an inert gas like argon or nitrogen before capping can displace moisture-laden air.
Problem 3: Suspected Compound Degradation
Causality: While DMSO is generally stable, it can participate in or be affected by degradation reactions under certain conditions.
Thermal Stress: Excessive or prolonged heating can provide the activation energy for decomposition[8]. Pure DMSO begins to slowly decompose near its boiling point (189°C), but this temperature can be significantly lowered by the presence of acids or other reactive species[16][17][18].
Hydrolysis: Water absorbed by DMSO can lead to hydrolysis of susceptible functional groups on the compound, although this is less common for a stable C-nucleoside.
Detection & Verification: The most definitive way to check for degradation is through analytical chemistry. A simple HPLC-UV analysis comparing a freshly prepared sample to one that has been stored or stressed can reveal the appearance of new peaks (degradants) and a decrease in the area of the parent compound peak.
Caption: Potential pathways leading to compound degradation in DMSO.
Section 4: Standard Operating Protocols (SOPs)
SOP-01: Preparation of a 10 mM Stock Solution in Anhydrous DMSO
Pre-Calculation: Determine the mass of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol (MW: 246.21 g/mol ) needed. For 1 mL of a 10 mM solution: Mass = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 246.21 g/mol = 2.46 mg.
Weighing: Accurately weigh approximately 2.5 mg of the compound into a clean, dry glass vial using a calibrated analytical balance. Record the exact mass.
Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the vial. Volume (mL) = (Mass (mg) / 246.21) * 100.
Dissolution:
a. Tightly cap the vial and vortex vigorously for 2 minutes[6].
b. Visually inspect. If particulates remain, place the vial in a 37°C water bath for 10 minutes, vortexing intermittently[5][6].
c. If particulates still remain, place the vial in a bath sonicator for 15 minutes, ensuring the water level in the sonicator is high enough to cover the solvent in the vial[19].
Final Inspection: Once the solution is completely clear with no visible particulates, it is ready.
Storage: Aliquot the solution into single-use, low-binding microcentrifuge tubes. Store immediately at -80°C, protected from light[6].
SOP-02: HPLC-Based Verification of Compound Concentration and Integrity
This protocol provides a general framework. Specific parameters (column, mobile phase, gradient) must be optimized for your specific compound and equipment.
Objective: To confirm the concentration of a stock solution and check for the presence of degradation products.
Sample Preparation:
a. Standard: Prepare a fresh "gold standard" solution of the compound in DMSO at the target concentration (e.g., 10 mM) using the method in SOP-01. Immediately dilute this to a working concentration (e.g., 100 µM) in the mobile phase starting condition (e.g., 50:50 Acetonitrile:Water)[20].
b. Test Sample: Take an aliquot of the stock solution (e.g., the one that has been stored or experienced solubility issues) and prepare an identical dilution.
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: Acetonitrile.
Gradient: Start at 10% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 10% B and equilibrate.
Flow Rate: 1.0 mL/min.
Detection: Monitor at a relevant UV wavelength (e.g., 254 nm or the compound's λmax).
Analysis:
a. Inject both the "Standard" and "Test Sample".
b. Integrity Check: Compare the chromatograms. The test sample should show a primary peak at the same retention time as the standard. The presence of significant additional peaks in the test sample indicates degradation or impurities.
c. Concentration Check: Compare the peak area of the main compound in both samples. If the peak area of the test sample is significantly lower (>5-10%) than the standard, it suggests either incomplete dissolution or degradation has occurred.
References
Factors affecting solubility. (n.d.). Google Cloud.
D-Ribitol, 1,4-anhydro-1-C-(2,4-difluorophenyl)-, (1S)-. (n.d.). PubChem. Retrieved January 3, 2026, from [Link]
Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. (2012). Methods in Molecular Biology. Retrieved January 3, 2026, from [Link]
Compound Precipitation in High-Concentration DMSO Solutions. (2014). Journal of Biomolecular Screening. Retrieved January 3, 2026, from [Link]
How to dissolve small inhibitor molecules for binding assay? (2013). ResearchGate. Retrieved January 3, 2026, from [Link]
Dimethyl sulfoxide. (n.d.). Wikipedia. Retrieved January 3, 2026, from [Link]
Factors that Affect the Solubility of Drugs. (n.d.). Pharmaguideline. Retrieved January 3, 2026, from [Link]
Dissolving in DMSO semantics. (2015). Chemistry Stack Exchange. Retrieved January 3, 2026, from [Link]
Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. (2008). Journal of Medicinal Chemistry. Retrieved January 3, 2026, from [Link]
FACTORS INFLUENCING (AFFECTING) ON SOLUBILITY OF DRUGS IN SOLVENT. (n.d.). SlidePlayer. Retrieved January 3, 2026, from [Link]
High Throughput Sonication: Evaluation for Compound Solubilization. (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]
Lab tip: use a bath sonicator to help dissolve solids. (2022). YouTube. Retrieved January 3, 2026, from [Link]
Studies on repository compound stability in DMSO under various conditions. (2003). Journal of Biomolecular Screening. Retrieved January 3, 2026, from [Link]
Overcoming Problems of Compound Storage in DMSO: Solvent and Process Alternatives. (2009). Journal of Biomolecular Screening. Retrieved January 3, 2026, from [Link]
Determination of Dimethyl Sulfoxide (DMSO), Ethanol (ETOH), Formamide (F) and Glycerol/Formal (GF) by High Performance Liquid Chromatography. (2019). Defense Technical Information Center. Retrieved January 3, 2026, from [Link]
Ultrasonic Dissolving of Solids in Liquids. (n.d.). Hielscher Ultrasonics. Retrieved January 3, 2026, from [Link]
Hygroscopic behaviour of DMSO - how bad is it? (2014). Chemistry Stack Exchange. Retrieved January 3, 2026, from [Link]
Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. (2020). LCGC International. Retrieved January 3, 2026, from [Link]
Studies on repository compound stability in DMSO under various conditions. (2003). Journal of Biomolecular Screening. Retrieved January 3, 2026, from [Link]
HPLC Separation of Mixture of DMF and DMSO. (n.d.). SIELC Technologies. Retrieved January 3, 2026, from [Link]
HPLC with DMSO as solvent. (2006). Chromatography Forum. Retrieved January 3, 2026, from [Link]
DMSO Can Be More than a Solvent: Thermal Analysis of Its Chemical Interactions with Certain Chemicals at Different Process Stages. (2021). Organic Process Research & Development. Retrieved January 3, 2026, from [Link]
Case-Based Thermal Safety Evaluation on a Pharmaceutical Process Using Dimethyl Sulfoxide as a Solvent. (2020). Organic Process Research & Development. Retrieved January 3, 2026, from [Link]
Influence of organic acid on the thermal behavior of dimethyl sulfoxide. (2020). Journal of Thermal Analysis and Calorimetry. Retrieved January 3, 2026, from [Link]
Study on Autocatalytic Decomposition of Dimethyl Sulfoxide (DMSO). (2015). Journal of Chemical Health and Safety. Retrieved January 3, 2026, from [Link]
Ultrasonic treatment: A cohort review on bioactive compounds, allergens and physico-chemical properties of food. (2020). Ultrasonics Sonochemistry. Retrieved January 3, 2026, from [Link]
(1S)-1,4-Anhydro-1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-D-glucitol. (n.d.). PubChem. Retrieved January 3, 2026, from [Link]
(1S)-1,4-Anhydro-1-C-(4-chloro-3-((4-(((3S)-tetrahydro-3-furanyl)oxy)phenyl)methyl)phenyl)-D-glucitol. (n.d.). PubChem. Retrieved January 3, 2026, from [Link]
(1S)-1,4-Anhydro-1-C-(2,4-difluoro-5-methylphenyl)-D-ribitol. (n.d.). Immunomart. Retrieved January 3, 2026, from [Link]
(1S)-1,4-Anhydro-1-C-(2,4-difluoro-5-methylphenyl)-D-ribitol. (n.d.). CD BioGlyco. Retrieved January 3, 2026, from [Link]
(1S)-1,5-anhydro-2,3,4,6-tetra-O-acteyl-1-C-[4-chloro-3-[[4-[[(3S)-tetrahydrofu-ran-3-yl]oxy]phenyl] Methyl]phenyl]-D-Glucitol. (n.d.). Sinoway. Retrieved January 3, 2026, from [Link]
addressing off-target effects of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol in cellular assays
A Guide for Researchers, Scientists, and Drug Development Professionals This technical support guide provides a comprehensive resource for researchers encountering challenges with potential off-target effects of novel sm...
Author: BenchChem Technical Support Team. Date: January 2026
A Guide for Researchers, Scientists, and Drug Development Professionals
This technical support guide provides a comprehensive resource for researchers encountering challenges with potential off-target effects of novel small molecule inhibitors, using (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol as a representative case study. As a purine nucleoside analogue with potential anti-tumor and anti-viral applications, understanding its specificity is paramount for accurate data interpretation and preclinical development.[1][2][3] This guide is structured to provide practical, step-by-step advice, troubleshoot common issues, and explain the rationale behind experimental choices.
Frequently Asked Questions (FAQs)
Q1: We are observing unexpected cellular phenotypes after treatment with our compound, (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. Could these be off-target effects?
A1: It is highly plausible that unexpected cellular phenotypes arise from off-target effects. Small molecule inhibitors can interact with proteins other than the intended target, leading to a range of cellular responses.[4] For some compounds, the desired therapeutic effect is actually mediated through these off-target interactions.[4] Therefore, it is crucial to experimentally validate that the observed phenotype is a direct result of modulating the intended target.
Q2: What are some common cellular consequences of off-target effects that we should be aware of?
A2: Off-target effects can manifest in various ways, often leading to cellular toxicity. Common mechanisms of cell toxicity include the overproduction of reactive oxygen species (ROS), subsequent oxidative stress, mitochondrial dysfunction, and DNA damage.[4] These can lead to apoptosis, necrosis, or other forms of cell death, as well as alterations in cell signaling pathways unrelated to the primary target.[5]
Q3: How can we experimentally determine if the observed efficacy of our compound is due to an off-target effect?
A3: A definitive way to test this is to see if the compound's efficacy is maintained even in the absence of its intended target. Using a technique like CRISPR/Cas9-mediated gene knockout to create a cell line that does not express the target protein is a robust method.[4][6] If the compound still elicits the same response in these knockout cells, it strongly indicates that the effect is mediated through one or more off-target interactions.[4]
Q4: What are some strategies to identify the specific off-target proteins of our compound?
A4: Identifying the specific off-target proteins is a key step in characterizing a new compound. Several advanced proteomics and genetic screening techniques can be employed. A summary of common approaches is provided in the table below.[4]
Technique
Principle
Advantages
Limitations
Affinity-based Proteomics
Immobilized compound is used to "pull down" interacting proteins from cell lysates, which are then identified by mass spectrometry.
Directly identifies protein binders.
Can generate false positives due to non-specific binding; may miss low-affinity interactions.
Thermal Proteome Profiling (TPP)
Measures changes in protein thermal stability across the proteome upon compound binding.
Can be performed in live cells; provides evidence of direct target engagement.
Technically demanding; may not detect interactions that do not alter protein stability.[4]
Kinase Profiling
The compound is screened against a large panel of purified kinases to determine its inhibitory activity.
Provides a broad overview of kinase selectivity; useful for identifying off-target kinases.[7][8]
Does not account for cellular context (e.g., scaffolding proteins, subcellular localization).
Genetic Screens (e.g., CRISPR)
CRISPR-based screens can identify genes that, when knocked out, confer resistance or sensitivity to the compound, suggesting the gene products are functionally related to the compound's activity.
Provides functional insights into the mechanism of action.[4]
Can be complex to perform and analyze; may not directly identify the binding partner.
Troubleshooting Unexplained Cellular Phenotypes
This section provides a structured approach to diagnosing and addressing unexpected results in your cellular assays when working with (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol or other novel inhibitors.
Initial Workflow for Investigating Off-Target Effects
Caption: On-target vs. off-target signaling pathways.
References
Detecting microRNA targets or siRNA off-targets using expression data - European Pharmaceutical Review. [Link]
SeedMatchR: identify off-target effects mediated by siRNA seed regions in RNA-seq experiments - Oxford Academic. [Link]
Expression profiling reveals off-target gene regulation by RNAi. [Link]
A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PubMed Central. [Link]
Step-by-Step Guide to Kinase Inhibitor Development - Reaction Biology. [Link]
Troubleshooting Guide for Common CRISPR-Cas9 Editing Problems - Patsnap Synapse. [Link]
Selecting the Right Gene Editing Off-Target Assay - seqWell. [Link]
troubleshooting inconsistent experimental results with (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. This guide is designed to assist you in troubleshoo...
Author: BenchChem Technical Support Team. Date: January 2026
A Guide for Researchers, Scientists, and Drug Development Professionals
Welcome to the technical support center for (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. This guide is designed to assist you in troubleshooting inconsistent experimental results and to answer frequently asked questions regarding the use of this C-nucleoside analogue. As a Senior Application Scientist, my goal is to provide you with not only procedural solutions but also the underlying scientific reasoning to empower your research.
I. Troubleshooting Inconsistent Experimental Results
Inconsistencies in experimental outcomes when working with synthetic nucleoside analogues can often be traced back to a few key areas. This section provides a systematic approach to identifying and resolving these issues.
Issue 1: Lower-than-Expected or Inconsistent Biological Activity
You've run your assay – be it antiviral, anti-tumor, or enzymatic – and the results are underwhelming or vary significantly between experiments.
Potential Causes and Solutions:
Compound Integrity and Purity: The stated purity on the vial may not reflect the reality in your stock solution.
Scientific Rationale: C-nucleosides like (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol are generally more resistant to enzymatic and acid-catalyzed cleavage of the glycosidic bond compared to their N-nucleoside counterparts.[1] However, degradation can still occur over time, especially with improper storage.
Troubleshooting Steps:
Verify Purity: If you have access to analytical instrumentation, verify the purity of your compound using High-Performance Liquid Chromatography (HPLC). Look for the appearance of new peaks that would indicate degradation products or impurities from synthesis.
Fresh Stock Preparation: If re-analysis is not possible, prepare a fresh stock solution from the solid compound.
Proper Storage: Store the solid compound at -20°C or lower, protected from light and moisture. Stock solutions in DMSO can also be stored at -20°C in small aliquots to avoid repeated freeze-thaw cycles.
Solubility Issues: The compound may not be fully dissolved in your experimental medium, leading to a lower effective concentration.
Scientific Rationale: The difluorophenyl group imparts significant hydrophobicity to the molecule, which can lead to poor solubility in aqueous solutions like cell culture media.
Troubleshooting Steps:
Initial Dissolution in an Organic Solvent: Dissolve the compound in 100% dimethyl sulfoxide (DMSO) to create a high-concentration stock solution.
Serial Dilutions: Perform serial dilutions in your final assay buffer or cell culture medium.
Vortexing and Visual Inspection: Ensure thorough mixing by vortexing and visually inspect the solution for any precipitate. If precipitation occurs, you may need to lower the final concentration or use a different solvent system if your experimental design allows. One vendor suggests a formulation for in vivo use that includes DMSO and PEG300, highlighting the compound's solubility challenges.[2]
Cell Health and Assay Conditions: The variability might stem from the biological system itself.
Scientific Rationale: The metabolic state of your cells can influence their response to a cytotoxic or antiviral agent.
Troubleshooting Steps:
Consistent Cell Passaging: Use cells from a consistent passage number and ensure they are healthy and in the exponential growth phase at the time of the experiment.
Mycoplasma Testing: Regularly test your cell lines for mycoplasma contamination, as this can significantly alter cellular responses.
Optimize Incubation Times and Concentrations: Perform a dose-response and time-course experiment to determine the optimal conditions for your specific cell line and assay.
Issue 2: High Background or Off-Target Effects
You're observing effects in your negative controls or seeing unexpected cellular responses that don't align with the compound's proposed mechanism of action.
Potential Causes and Solutions:
Solvent Toxicity: The concentration of the solvent used to dissolve the compound may be toxic to your cells.
Scientific Rationale: DMSO, while a common solvent, can be toxic to cells at higher concentrations. Studies have shown that even at 0.5%, DMSO can cause significant cell death in some cell lines.[3]
Troubleshooting Steps:
Solvent-Only Control: Always include a vehicle control in your experiments, which consists of the assay medium with the same final concentration of the solvent (e.g., DMSO) used in your experimental wells.
Minimize Final Solvent Concentration: Aim for a final DMSO concentration of 0.1% or lower in your cell-based assays.
Interaction with Host Proteins: As a nucleoside analogue, the compound could be interacting with host cell polymerases or other enzymes.
Scientific Rationale: Nucleoside analogues can have off-target effects by interacting with host proteins, such as mitochondrial DNA polymerase γ, which can lead to toxicity.[4]
Troubleshooting Steps:
Literature Review: Search for literature on the off-target effects of similar C-nucleoside analogues.
Counter-Screening: If you suspect an off-target effect, you may need to perform counter-screens against relevant host enzymes.
Compound Degradation Leading to Active Byproducts: A degradation product, rather than the parent compound, might be causing the observed effects.
Scientific Rationale: The stability of fluorinated compounds can be a concern, and degradation can sometimes lead to reactive species.
Troubleshooting Steps:
Purity Analysis: As mentioned previously, use HPLC to check for the presence of degradation products.
Fresh Compound: Use a fresh batch of the compound to see if the off-target effects persist.
II. Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol?
A1: Due to its likely poor water solubility, it is recommended to first dissolve the compound in an organic solvent like DMSO to create a concentrated stock solution. For cell-based assays, the final concentration of DMSO should be kept as low as possible, ideally below 0.1%, to avoid solvent-induced cytotoxicity.[3]
Q2: How should I store the compound and its stock solutions?
A2: The solid compound should be stored at -20°C, protected from light and moisture. Stock solutions in DMSO should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -20°C.
Q3: What are the expected mechanisms of action for this compound?
A3: As a purine nucleoside analogue, its expected mechanisms of action include the inhibition of DNA synthesis and the induction of apoptosis.[5]
Q4: What analytical methods can I use to confirm the identity and purity of the compound?
A4: Standard analytical techniques for this type of molecule include:
High-Performance Liquid Chromatography (HPLC): To assess purity.
Mass Spectrometry (MS): To confirm the molecular weight.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): To confirm the chemical structure. The presence of fluorine atoms makes ¹⁹F NMR a particularly useful tool.
Q5: Are there any known safety precautions for handling this compound?
A5: As with any chemical of unknown toxicity, standard laboratory safety precautions should be followed. This includes wearing personal protective equipment (gloves, lab coat, safety glasses) and handling the compound in a well-ventilated area or a chemical fume hood.
III. Experimental Protocols and Data Presentation
General Protocol for Preparing Stock Solutions
Bring the vial of solid (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol to room temperature before opening to prevent condensation.
Weigh out the desired amount of the compound using an analytical balance.
Add the appropriate volume of 100% DMSO to achieve the desired stock concentration (e.g., 10 mM).
Vortex the solution until the compound is completely dissolved. A brief sonication may be necessary.
Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes and store at -20°C.
Data Summary Table: Recommended Solvent Concentrations in Cell Culture
Solvent
Recommended Maximum Concentration
Potential Issues
DMSO
≤ 0.1% (v/v)
Cytotoxicity, differentiation induction
Ethanol
≤ 0.1% (v/v)
Cytotoxicity, protein denaturation
IV. Visualizing Workflows and Relationships
Troubleshooting Workflow for Inconsistent Biological Activity
Caption: A decision-making workflow for troubleshooting inconsistent experimental results.
Relationship between Compound Properties and Experimental Challenges
Caption: The relationship between the chemical properties of the compound and potential experimental challenges.
V. References
Recent Advances in Molecular Mechanisms of Nucleoside Antivirals. National Institutes of Health. [Link]
Examples of reducing toxicity of modified nucleosides. ResearchGate. [Link]
C-Nucleosides: Synthetic Strategies and Biological Applications. ResearchGate. [Link]
Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. MDPI. [Link]
Technical Support Center: A Guide to Refining HPLC Purification of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
Welcome to the technical support center dedicated to the high-performance liquid chromatography (HPLC) purification of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. This molecule, with its unique combination of a...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center dedicated to the high-performance liquid chromatography (HPLC) purification of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. This molecule, with its unique combination of a polar ribitol core and a hydrophobic difluorophenyl moiety, presents specific challenges that require a nuanced approach to achieve high purity.[1][2] This guide is structured to provide both foundational knowledge and advanced troubleshooting strategies, empowering you to optimize your purification protocol with confidence.
Frequently Asked Questions (FAQs)
This section addresses common preliminary questions encountered when setting up or scaling up the purification process for this compound.
Q1: What is a recommended starting point for an HPLC column and mobile phase for this compound?
A1: Given the compound's polar nature, a reversed-phase HPLC (RP-HPLC) method is the most logical starting point.[3] A standard C18 column is a workhorse, but due to the high polarity of the ribitol moiety, poor retention can be an issue.
Recommended Starting Column: A modern, high-purity, end-capped C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended. End-capping is crucial as it minimizes the interaction of the analyte's polar hydroxyl groups with residual silanols on the silica surface, which is a primary cause of peak tailing.[4][5]
Recommended Starting Mobile Phase:
Mobile Phase A (Aqueous): HPLC-grade water with an acidic modifier. A 0.1% concentration of formic acid or trifluoroacetic acid (TFA) is highly recommended.[6] This low pH (typically 2.5-3.5) suppresses the ionization of residual silanols on the column, dramatically improving peak shape.[7][8]
Mobile Phase B (Organic): HPLC-grade acetonitrile (ACN) or methanol (MeOH).
Initial Gradient: A good starting point is a shallow gradient from 5-10% Mobile Phase B to 95% B over 20-30 minutes. This will help to scout for impurities and determine the optimal elution conditions.
Q2: How should I prepare my crude sample for HPLC purification?
A2: Proper sample preparation is critical for protecting your column and ensuring reproducible results.[9] The primary goal is to dissolve the sample completely and remove any particulate matter.
Solvent Selection: The ideal solvent is the initial mobile phase of your HPLC run.[10][11] If the compound's solubility is low, you may use a slightly stronger solvent (e.g., with a higher organic percentage), but you must inject the smallest possible volume to avoid peak distortion.[5]
Filtration: Always filter your sample solution through a 0.22 µm or 0.45 µm syringe filter before injection.[10][12] This prevents particulates from clogging the column inlet frit, which can cause high backpressure and poor peak shape.[7]
Concentration: Prepare the sample at a reasonable concentration (e.g., 1-5 mg/mL). Injecting an overly concentrated sample can lead to column overload, resulting in broad, tailing peaks.[4][11]
Q3: My compound shows very poor retention and elutes near the void volume on a standard C18 column. What should I do?
A3: This is a common issue for highly polar analytes. If adjusting the mobile phase to a very low organic content (e.g., <5% ACN) doesn't provide sufficient retention, you have several options:
Use a Polar-Embedded Column: These columns (often designated with "AQ", "Hydro", etc.) contain a polar group embedded near the base of the alkyl chain.[13] This feature allows the stationary phase to remain fully wetted and prevents phase collapse even in 100% aqueous mobile phases, making them ideal for retaining highly polar molecules.[13]
Switch to a Phenyl-Hexyl Column: The π-π interactions between the phenyl rings of the stationary phase and the difluorophenyl ring of your analyte can provide an alternative retention mechanism and improve selectivity compared to a C18 column.[14]
Consider HILIC: Hydrophilic Interaction Liquid Chromatography (HILIC) is a technique designed specifically for highly polar compounds.[5] It uses a polar stationary phase (like bare silica or a diol-bonded phase) with a high-organic, low-aqueous mobile phase. This is an orthogonal approach that can be very effective if reversed-phase methods fail.
Q4: When should I consider using a chiral HPLC column for this purification?
A4: You should consider a chiral column if you suspect the presence of other stereoisomers. The target molecule is the (1S) stereoisomer. If the synthesis could have produced diastereomers or the enantiomer, a standard achiral column will likely not separate them. Chiral separation is a specialized technique that relies on forming transient, diastereomeric complexes between the analyte and a chiral stationary phase (CSP). Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are widely used and effective for a broad range of compounds.[15][16]
HPLC Purification Workflow
The following diagram outlines the logical flow of the purification process, from initial preparation to final analysis.
Technical Support Center: Managing Cytotoxicity of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol at High Concentrations
This guide is designed for researchers, scientists, and drug development professionals encountering unexpected cytotoxicity at high concentrations of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. As a purine nucle...
Author: BenchChem Technical Support Team. Date: January 2026
This guide is designed for researchers, scientists, and drug development professionals encountering unexpected cytotoxicity at high concentrations of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. As a purine nucleoside analogue, its primary anticancer mechanisms involve the inhibition of DNA synthesis and induction of apoptosis.[1][2] However, at elevated concentrations, off-target effects can lead to significant cell death, complicating experimental interpretation and therapeutic development. This technical support center provides a structured approach to diagnose, troubleshoot, and mitigate these cytotoxic effects.
Part 1: Frequently Asked Questions (FAQs)
This section addresses initial questions that commonly arise when observing unexpected cytotoxicity with (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol.
Q1: We're observing a dramatic drop in cell viability at higher than expected concentrations of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. What are the probable causes?
At high concentrations, small molecule inhibitors can trigger off-target effects, leading to cellular stress. For (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, likely mechanisms include mitochondrial dysfunction, the induction of oxidative stress, and the activation of apoptotic pathways.[1][2] It is essential to systematically investigate these potential causes.
Q2: How can we rapidly distinguish between apoptosis and necrosis as the cause of the observed cytotoxicity?
A dual-staining assay using Annexin V and Propidium Iodide (PI) is an effective method to quickly differentiate between these two forms of cell death.[3][4] Annexin V binds to phosphatidylserine, which is exposed on the outer surface of the cell membrane during apoptosis. PI can only enter and stain the nucleus of necrotic cells, where the cell membrane has been compromised. This allows for the clear differentiation and quantification of apoptotic and necrotic cell populations.[3][5][6]
Q3: Could the solvent used to dissolve (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol be a contributing factor to the cytotoxicity?
Yes, this is a critical consideration. Solvents such as DMSO can be toxic to cells, particularly at concentrations exceeding 0.5-1%.[7] It is crucial to include a vehicle control in your experiments, which consists of cells treated with the same concentration of the solvent alone.[7] This will help you to distinguish between the cytotoxic effects of the compound and the solvent.[7]
Q4: What general strategies can be employed to reduce cytotoxicity without affecting the compound's intended activity?
Several approaches can be taken to mitigate cytotoxicity. If oxidative stress is identified as a contributing factor, co-administration with antioxidants may be beneficial.[8][9] Optimizing the cell culture medium with additional nutrients or cytoprotective agents can also enhance cell viability.[10][11][12] Additionally, exploring alternative dosing strategies, such as pulsed dosing, may be less toxic than continuous exposure.
Part 2: Troubleshooting Guides & Experimental Protocols
This section provides detailed, step-by-step protocols to help you diagnose and manage the cytotoxicity of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol.
Guide 1: Assessing the Mechanism of Cell Death
Determining whether the compound is inducing apoptosis or necrosis is a fundamental first step in troubleshooting.
This protocol provides a method for the quantitative differentiation of apoptotic and necrotic cells.
Cell Seeding: Seed cells in a 6-well plate at a density that will achieve 70-80% confluency at the time of the experiment.
Compound Treatment: Treat the cells with a range of concentrations of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol and a vehicle control for the desired duration.
Cell Harvesting: Gently harvest the cells. For adherent cells, use trypsinization. For suspension cells, use centrifugation.
Washing: Wash the cells twice with cold PBS.
Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.
Staining: To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 10 µL of PI solution.
Incubation: Incubate the cells for 15 minutes at room temperature in the dark.
Analysis: Analyze the cells using a flow cytometer or fluorescence microscope within one hour.
Data Interpretation:
Annexin V- / PI- : Live cells
Annexin V+ / PI- : Early apoptotic cells
Annexin V+ / PI+ : Late apoptotic/necrotic cells
Annexin V- / PI+ : Necrotic cells
Caption: Workflow for determining the mechanism of cell death.
Guide 2: Investigating Mitochondrial Dysfunction and Oxidative Stress
Mitochondrial health is a crucial indicator of cellular well-being. Many cytotoxic compounds disrupt mitochondrial function, leading to an increase in reactive oxygen species (ROS) and subsequent cellular damage.
A decrease in ΔΨm is an early sign of apoptosis. This can be measured using cationic dyes such as JC-1 or TMRM.[13]
Materials:
JC-1 or TMRM stain
Fluorescence plate reader, flow cytometer, or fluorescence microscope
Procedure (using TMRM):
Cell Culture: Culture and treat cells with (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol as described in Protocol 1.1.
Staining: Incubate the cells with TMRM dye according to the manufacturer's protocol.
Analysis: In healthy cells with a high ΔΨm, TMRM accumulates in the mitochondria, resulting in a bright fluorescent signal. In apoptotic cells with a low ΔΨm, the TMRM signal is diminished.[13]
Elevated ROS levels are a common result of mitochondrial dysfunction and can cause cellular damage.
Materials:
Cell-permeable fluorescent probe for ROS (e.g., DCFDA/H2DCFDA)
Fluorescence plate reader, flow cytometer, or fluorescence microscope
Procedure:
Cell Culture and Treatment: Follow the same procedure as in Protocol 1.1.
Loading the Probe: Load the cells with the ROS-sensitive probe as per the manufacturer's instructions.
Analysis: The probe fluoresces upon oxidation by ROS. The intensity of the fluorescence is proportional to the level of ROS in the cells.
common pitfalls in the handling and storage of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
Technical Support Center: (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol Welcome to the technical support guide for (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol (CAS No. 263701-23-1).
Author: BenchChem Technical Support Team. Date: January 2026
Technical Support Center: (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
Welcome to the technical support guide for (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol (CAS No. 263701-23-1). This document provides researchers, scientists, and drug development professionals with essential information for the proper handling, storage, and troubleshooting of this C-aryl furanoside derivative. Given the specific nature of this compound as a likely research intermediate, this guide is built upon first-principle chemical knowledge and data from structurally analogous compounds.
The core structure consists of a D-ribitol sugar that has been cyclized to form a furanose-like ring (a 1,4-anhydro-ribitol moiety) and is attached to a 2,4-difluorophenyl group via a carbon-carbon bond. This C-glycosidic linkage imparts significant chemical stability compared to more common O-glycosides, particularly towards hydrolysis. However, the presence of multiple hydroxyl groups and a fluorinated aromatic ring necessitates careful handling to ensure experimental success and maintain sample integrity.
Troubleshooting Guide
This section addresses common issues that may arise during the use of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol in the laboratory.
Observed Problem
Potential Cause(s)
Recommended Solution & Scientific Rationale
Inconsistent solubility or precipitation from solution.
1. Incorrect Solvent Choice: The molecule has both polar hydroxyl groups and a nonpolar difluorophenyl group, giving it amphiphilic character. 2. Low Temperature: Solubility may decrease significantly at lower temperatures. 3. pH Effects: Although generally stable, extreme pH could affect the ionization state of hydroxyls, altering solubility.
Solution: 1. Solvent Optimization: Use polar aprotic solvents like DMSO or DMF for stock solutions. For aqueous buffers, prepare a concentrated stock in an organic solvent first, then dilute into the aqueous medium. This is a standard practice for compounds with limited aqueous solubility.[1] 2. Temperature Control: Ensure the solvent is at room temperature or slightly warmed before dissolution. Avoid storing aqueous solutions at low temperatures unless stability has been confirmed. 3. pH Management: Maintain solutions at a neutral pH (6.5-7.5) unless the experimental protocol requires otherwise.
Gradual discoloration (yellowing) of solid or solution over time.
1. Oxidative Degradation: Trace impurities or exposure to air and light can initiate oxidation, particularly if phenolic impurities from synthesis are present. 2. Light Exposure: Aromatic systems can be susceptible to photochemical reactions.
Solution: 1. Inert Atmosphere: Store the solid under an inert atmosphere (e.g., argon or nitrogen). When preparing solutions, particularly for long-term storage, purge the solvent with an inert gas.[1] 2. Light Protection: Store the compound in an amber vial or a container wrapped in aluminum foil to protect it from light.
Unexpected peaks in analytical data (NMR, LC-MS) suggesting degradation.
1. Hygroscopicity: The polyol structure can attract and absorb atmospheric moisture, potentially leading to hydration or facilitating degradation pathways. 2. Thermal Stress: Exposure to high temperatures during solvent evaporation (e.g., rotovap) or analysis (e.g., GC inlet) can cause decomposition. 3. Contamination: Cross-contamination from glassware or spatulas.
Solution: 1. Dessication: Store the solid compound in a desiccator over a drying agent (e.g., silica gel, Drierite). Handle the material quickly in a low-humidity environment or a glove box. 2. Temperature Management: Use moderate temperatures for solvent removal. If derivatization is needed for GC, use mild conditions. For LC-MS, ensure mobile phases are compatible. 3. Good Laboratory Practice: Use scrupulously clean and dry equipment for all handling and preparation steps.
Poor or inconsistent biological activity.
1. Incorrect Concentration: This could be due to weighing errors or incomplete dissolution. 2. Degradation in Media: The compound may be unstable in complex biological media over the course of a long experiment. 3. Adsorption to Plastics: Hydrophobic compounds can adsorb to the surfaces of plastic labware (e.g., pipette tips, microplates).
Solution: 1. Verify Concentration: Use a calibrated balance and ensure complete dissolution visually. Spectroscopic concentration determination (UV-Vis) may be possible if a chromophore exists and a standard is available. 2. Stability Study: Perform a short-term stability test of the compound in your specific cell culture or assay buffer. Analyze samples at t=0 and after several hours/days by LC-MS to check for degradation. 3. Use Appropriate Labware: Consider using low-adhesion polypropylene plastics or glass inserts for critical experiments to minimize loss of compound.
Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for solid (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol?
A1: For long-term stability (≥4 years), the solid compound should be stored at -20°C in a tightly sealed container.[1] To prevent moisture uptake due to the hydroxyl groups, it is highly recommended to store it inside a desiccator at that temperature. For short-term storage, 2-8°C under desiccation is acceptable. Always protect the material from light by using an amber vial or other light-blocking container.
Q2: How should I prepare a stock solution? What is the recommended solvent?
A2: A stock solution should be made by dissolving the compound in a high-purity, anhydrous polar aprotic solvent such as Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF). These solvents can typically dissolve compounds with mixed polarity characteristics. For compounds of a similar class, solubilities of around 30 mg/mL in these solvents have been reported.[1]
Q3: Can I store this compound in an aqueous solution?
A3: It is not recommended to store the compound in aqueous solutions for more than one day.[1] While the C-glycosidic bond is resistant to hydrolysis, the overall stability in aqueous buffers, especially non-sterile ones, has likely not been established. If you must use aqueous solutions, they should be prepared fresh daily from a concentrated organic stock solution. For sterile applications, the final aqueous solution should be filter-sterilized through a 0.22 µm filter compatible with the residual organic solvent.
Q4: Is this compound sensitive to pH?
A4: The core structure is expected to be stable in a neutral pH range (approx. 6-8). Strong acidic or basic conditions should be avoided. While the C-C bond to the phenyl ring is robust, extreme pH could potentially catalyze unforeseen side reactions involving the hydroxyl groups or the furanose ring system, especially at elevated temperatures.
Q5: The 2,4-difluorophenyl group is known to be metabolically stable. Does this impact handling?
A5: Yes, while the metabolic stability of the difluorophenyl group is an asset in biological systems, it doesn't render the entire molecule inert. The primary handling concerns derive from the poly-hydroxyl ribitol portion of the molecule, which governs its hygroscopicity and potential for oxidation. The fluorinated ring does, however, increase the lipophilicity of the molecule compared to its non-fluorinated analog.
Q6: What safety precautions should I take when handling this compound?
A6: This compound should be considered hazardous until more information is available.[1] Standard laboratory personal protective equipment (PPE) should be worn at all times, including safety glasses, a lab coat, and chemical-resistant gloves. Avoid ingestion, inhalation, and contact with skin or eyes. All handling of the solid powder should be done in a well-ventilated area or a chemical fume hood to avoid inhaling fine particulates. Wash hands thoroughly after handling.
Experimental Workflow & Visualization
Workflow for Proper Storage and Solution Preparation
The following workflow diagram illustrates the decision-making process for handling the compound from receipt to experimental use, ensuring maximum integrity and reproducibility.
Caption: Decision workflow for handling and preparing solutions of the compound.
References
PubChem. D-Ribitol, 1,4-anhydro-1-C-(2,4-difluorophenyl)-, (1S)-. National Center for Biotechnology Information. [Link]
PubMed. Chemical and Pharmacological Properties of Diflunisal. [Link]
Technical Support Center: Enhancing the Stability of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol for Long-Term Experiments
Welcome to the technical support center for (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and reproduc...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and reproducibility of your long-term experiments. Below you will find a series of frequently asked questions and troubleshooting guides that address common challenges encountered with this molecule.
Section 1: Foundational Stability & Storage
This section covers the most critical aspects of handling and storing the compound to prevent degradation before your experiment even begins.
Q1: What are the primary chemical liabilities of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol?
A1: Understanding the molecule's structure is key to predicting its stability. This compound has three main structural features to consider:
C-Nucleoside Linkage: The bond connecting the difluorophenyl ring to the anhydro-ribitol core is a C-C bond. This is a significant advantage, as C-nucleosides are considerably more resistant to enzymatic and chemical hydrolysis compared to traditional N- or O-glycosidic bonds found in many natural nucleosides.[1]
Difluorophenyl Ring: The aromatic ring is susceptible to photodegradation, especially under UV or prolonged exposure to high-energy visible light.[2][3] Aromatic systems can absorb light energy, leading to the formation of reactive intermediates that can degrade the molecule.
1,4-Anhydro-D-ribitol Moiety: The anhydro bridge within the sugar-like portion is generally stable. However, under harsh acidic or basic conditions, this intramolecular linkage can be susceptible to hydrolysis, leading to ring-opening and inactivation of the compound.[4][5]
Based on this analysis, the primary degradation pathways to control are photodegradation and pH-driven hydrolysis .
Q2: How should I prepare and store stock solutions to maximize long-term stability?
A2: Proper stock solution preparation is critical. Incorrect handling at this stage is a common source of experimental variability.
Protocol 1: Preparation and Storage of High-Concentration Stock Solutions
Solvent Selection: Use high-purity, anhydrous DMSO (Dimethyl sulfoxide). DMSO is an excellent solvent for many small molecules and its frozen state at -20°C or -80°C significantly slows degradation kinetics.
Concentration: Prepare a high-concentration stock (e.g., 10-50 mM). This minimizes the volume of DMSO introduced into your aqueous experimental medium, which is important as high concentrations of DMSO can be toxic to cells (typically >0.5%).[6]
Handling:
Allow the vial of the powdered compound to equilibrate to room temperature for at least 20 minutes before opening. This prevents atmospheric moisture from condensing on the cold powder.
Reconstitute the powder in the chosen volume of anhydrous DMSO. Ensure complete dissolution by vortexing. Gentle warming to 37°C can be used if necessary, but do not overheat.
Aliquoting & Storage:
Dispense the stock solution into small, single-use aliquots in light-protecting (amber) cryovials. The volume of each aliquot should be sufficient for a single experiment to avoid repeated freeze-thaw cycles.
Store these aliquots at -80°C for long-term stability (months to years). For short-term storage (weeks), -20°C is acceptable.[6][7]
Crucially, protect all stock solutions from light at all times.
Minimizes DMSO volume in final assay, reducing cell toxicity.
Storage Temp.
-80°C (long-term)
Drastically reduces chemical degradation rates.[8]
Vials
Amber, single-use aliquots
Prevents photodegradation and avoids freeze-thaw cycles.
Handling
Equilibrate to RT before opening
Prevents moisture condensation and potential hydrolysis.
Section 2: Stability in Experimental Conditions
Even with a stable stock solution, the compound's integrity can be compromised within the complex environment of a multi-day experiment.
Q3: My compound's activity seems to decrease over my 48-72 hour cell culture experiment. What is the likely cause?
A3: A time-dependent loss of activity in cell culture is a classic sign of compound instability under experimental conditions.[9][10] The primary suspects are:
Photodegradation from Incubator/Hood Lighting: Standard cell culture incubators and biosafety cabinets emit light that can degrade photosensitive compounds over 24-72 hours.[3] The aromatic difluorophenyl ring is the likely culprit.
pH-Mediated Degradation: Cell culture media is typically buffered to a physiological pH of 7.2-7.4. While not harshly basic, this pH can be sufficient to slowly hydrolyze certain sensitive functional groups over multiple days at 37°C.
Interaction with Media Components: Components in serum (like esterases) or reactive species generated by cellular metabolism can directly degrade the compound.[9]
Adsorption to Plastics: Hydrophobic compounds can adsorb to the surface of plastic flasks and plates, reducing the bioavailable concentration in the media.[10]
Q4: How can I mitigate compound instability during a long-term cell-based assay?
A4: Several strategies can be employed. It is often best to use a combination of the following:
Minimize Light Exposure: When treating cells, work quickly and turn off the biosafety cabinet light whenever possible. If your incubator has a door window, cover it with foil or light-blocking film. Use opaque-walled plates (e.g., white or black plates for luminescence/fluorescence assays) which can also help shield the media from light.
Replenish the Compound: For experiments lasting longer than 24-48 hours, a media change with freshly diluted compound is the most effective strategy. If a full media change is disruptive to your cells, you can perform a partial media change or add a small volume of concentrated compound to replenish what has degraded.
Assess Stability Directly: The most rigorous approach is to directly measure the concentration of your compound in the cell culture media over time using an analytical method like HPLC-UV or LC-MS.[10] This provides quantitative data on its stability under your exact experimental conditions.
Section 3: Troubleshooting & Advanced Protocols
When standard precautions are not enough, a more systematic investigation is required. A forced degradation study is an essential tool in this process.
Q5: What is a forced degradation study and how can it help me?
A5: A forced degradation (or stress testing) study is a procedure where a drug substance is intentionally exposed to harsh conditions to accelerate its decomposition.[11][12] The goal is to rapidly identify the compound's primary degradation pathways and establish analytical methods that can distinguish the intact compound from its breakdown products.[13][14] This is a cornerstone of pharmaceutical development as mandated by ICH guidelines (Q1A/Q1B).[11][15]
By performing a simplified version of this study, you can:
Confirm if your compound is unstable under acidic, basic, oxidative, or light-stress conditions.
Predict potential stability issues in various experimental buffers or media.
Develop a stability-indicating analytical method (e.g., an HPLC method) to monitor stability in real-time.
Diagram 1: Forced Degradation Workflow
This diagram outlines the logical flow for conducting a forced degradation study to assess the stability of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol.
Caption: Workflow for a forced degradation study.
Q6: Can you provide a protocol for a simplified forced degradation study?
A6: Yes. This protocol is designed for a research setting and uses HPLC-UV for analysis, which is widely accessible. The goal is to achieve 5-20% degradation to clearly identify vulnerabilities.[13]
Protocol 2: Simplified Forced Degradation Study
Objective: To identify the degradation liabilities of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol.
Materials:
Compound stock solution (e.g., 1 mg/mL in Acetonitrile:Water 50:50).
0.1 M Hydrochloric Acid (HCl).
0.1 M Sodium Hydroxide (NaOH).
3% Hydrogen Peroxide (H₂O₂).
HPLC system with a UV detector and a C18 column.
Amber and clear HPLC vials.
Procedure:
Sample Preparation: For each condition, mix 100 µL of the compound stock with 900 µL of the stressor solution in an appropriate vial.
Acid: Add to 0.1 M HCl. Place in a 60°C water bath for 4 hours.
Base: Add to 0.1 M NaOH. Keep at room temperature for 2 hours.
Oxidation: Add to 3% H₂O₂. Keep at room temperature for 24 hours.
Photolytic: Add to water in a clear vial. Expose to a photostability chamber or high-intensity broad-spectrum light for 24 hours.[16][17]
Control: Add to water in an amber vial and keep at room temperature, protected from light.
Quenching: After the incubation period, quench the acid and base reactions by neutralizing them. For the acid sample, add an equimolar amount of NaOH. For the base sample, add an equimolar amount of HCl. The other samples do not require quenching.
Analysis:
Analyze all samples by a reverse-phase HPLC-UV method. A good starting point is a C18 column with a water/acetonitrile gradient.
Monitor at a wavelength where the compound has maximum absorbance (likely around 260 nm due to the aromatic ring).
Interpretation:
Compare the chromatograms of the stressed samples to the control.
Stability: If the peak area of the main compound in a stress condition is significantly reduced (>5-10%) compared to the control, the compound is unstable under that condition.
New Peaks: The appearance of new peaks indicates the formation of degradation products.
Diagram 2: Hypothetical Degradation Pathways
This diagram illustrates the two most probable degradation pathways for the compound based on its chemical structure.
Caption: Potential degradation pathways of the target compound.
By understanding the inherent chemical liabilities of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol and implementing these handling, storage, and troubleshooting strategies, you can significantly enhance the reliability and reproducibility of your long-term experimental results.
References
ICH, Q1A(R2) Stability Testing of New Drug Substances and Products, International Council for Harmonisation (2003). [Link]
ICH, Q1B Photostability Testing of New Drug Substances and Products, International Council for Harmonisation (1996). [Link]
Alsante, K. M., et al. (2011). Chapter 10 - Forced Degradation: A Tool for Drug Development. Handbook of Stability Testing in Pharmaceutical Development, 291-342. [Link]
Patolia, V. N. (2020). An Introduction To Forced Degradation Studies For Drug Substance & Drug Product. Pharmaceutical Online. [Link]
Iram, F., et al. (2016). Forced degradation studies. Journal of Analytical & Pharmaceutical Research, 3(6). [Link]
Gomha, S. M., et al. (2017). C-Nucleosides in Heterocyclic Synthesis: Synthesis of Some New Pyrazole, Pyrazolo[3,4-d]pyridazine, Pyrazolo[1,5-a]pyrimidine, and Pyrazolo[3,4-b]pyridine Derivatives. Molecules, 22(8), 1220. [Link]
Voelter, W., et al. (1993). Anhydro sugars, valuable intermediates in carbohydrate syntheses. Pure and Applied Chemistry, 65(5), 779-790. [Link]
Seley-Radtke, K. L., & Yates, M. K. (2018). The evolution of nucleoside analogue antivirals: A review for chemists and non-chemists. Part 1: Early structural modifications to the nucleoside scaffold. Antiviral Research, 154, 66-86. [Link]
Faria, J., et al. (2023). Hydrolysis of anhydrosugars derived from pyrolysis of lignocellulosic biomass for integration in a biorefinery. Sustainable Energy & Fuels, 7(13), 3175-3186. [Link]
Guedj, E., et al. (2009). Synthesis, antiviral activity, and stability of nucleoside analogs containing tricyclic bases. European Journal of Medicinal Chemistry, 44(10), 3845-3851. [Link]
Manley-Harris, M., & Richards, G. N. (1994). Anhydro sugars and oligosaccharides from the thermolysis of sucrose. Carbohydrate Research, 253, 233-244. [Link]
Jiskoot, W., et al. (2021). Grand Challenges in Pharmaceutical Research Series: Ridding the Cold Chain for Biologics. Journal of Pharmaceutical Sciences, 110(2), 596-605. [Link]
Wyrzykowska, K., et al. (2012). Stability studies of selected polycyclic aromatic hydrocarbons in different organic solvents and identification of their transformation products. Ecotoxicology and Environmental Safety, 80, 260-267. [Link]
Scialis, R. (2017). How to know the stability of drugs and reagents in the cell culture media? ResearchGate. [Link]
Roy, S., et al. (2023). Hydrolysis of anhydrosugars derived from pyrolysis of lignocellulosic biomass for integration in a biorefinery. Sustainable Energy & Fuels, 7, 3175-3186. [Link]
ICH. (1996). Q1B: Photostability Testing of New Drug Substances and Products. [Link]
Yates, M. K., & Seley-Radtke, K. L. (2019). The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold. Antiviral Research, 162, 45-63. [Link]
Egron, D., et al. (2015). Synthesis of C-Arylnucleoside Analogues. Molecules, 20(3), 4943-4968. [Link]
Powell, M. (2021). Photostability testing theory and practice. Q1 Scientific. [Link]
Judd, D. (2023). Does short time storage of a small molecule at -20°C instead of 2-8°C before reconstitution in solvent impact the molecules function?. ResearchGate. [Link]
Sampled. (2023). Meet the expert: The Importance of Photostability Testing. [Link]
Murphy, C. D. (2016). Microbial degradation of fluorinated drugs: biochemical pathways, impacts on the environment and potential applications. Applied Microbiology and Biotechnology, 100(6), 2617-2627. [Link]
Precision Stability Storage. (2024). Impact of Storage Conditions on Drug Shelf Life. [Link]
Chen, Y., et al. (2024). A review on the recent mechanisms investigation of PFAS electrochemical oxidation degradation: mechanisms, DFT calculation, and pathways. Frontiers in Environmental Chemistry, 5. [Link]
Texas A&M University. (2016). Drug stability: How storage conditions affect their performance. [Link]
Key, B. D., et al. (1997). Degradation and Transformation of Organic Fluorine Compounds. The Handbook of Environmental Chemistry, 4, 265-305. [Link]
Liang, S., et al. (2022). Degradation Pathways and Complete Defluorination of Chlorinated Polyfluoroalkyl Substances (Clx−PFAS). ChemRxiv. [Link]
Fair, M. J., & Kjellgren, E. R. (2021). Examining the degradation of environmentally-daunting per- and poly-fluoroalkyl substances from a fundamental chemical perspective. Physical Chemistry Chemical Physics, 23(1), 73-90. [Link]
A Comparative Guide to the Deconvolution and Confirmation of the Molecular Target for (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
This guide provides a comprehensive comparison of experimental strategies to identify and validate the molecular target of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. As a purine nucleoside analogue, this compou...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive comparison of experimental strategies to identify and validate the molecular target of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. As a purine nucleoside analogue, this compound is predicted to interfere with DNA synthesis or related metabolic pathways, making enzymes in these processes primary candidates for investigation.[1][2] The following sections detail a logical, multi-pronged approach to move from a putative mechanism to a confirmed molecular target, emphasizing the rationale behind each experimental choice.
Section 1: Initial Target Hypothesis and Broad Spectrum Screening
Affinity Chromatography-Mass Spectrometry (AC-MS)
Affinity chromatography is a powerful and widely used technique for isolating the binding partners of a small molecule from a complex biological sample, such as a cell lysate.[3][4][5][6] This method relies on immobilizing the small molecule of interest (the "bait") on a solid support and then identifying the proteins ("prey") that bind to it.
The core principle of AC-MS is the specific, high-affinity interaction between a drug and its target.[5] By immobilizing (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, we can "fish" for its binding partners in a cellular context. Subsequent identification of these proteins by mass spectrometry provides a list of high-confidence candidate targets.[4]
Caption: Workflow for Affinity Chromatography-Mass Spectrometry.
Probe Synthesis: Synthesize a derivative of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol containing a linker arm (e.g., a short polyethylene glycol chain) terminating in a reactive group (e.g., an N-hydroxysuccinimide ester).
Immobilization: Covalently couple the synthesized probe to an amine-reactive solid support, such as NHS-activated agarose beads.
Lysate Preparation: Prepare a native cell lysate from a relevant cell line (e.g., a cancer cell line if investigating antitumor effects).
Binding: Incubate the immobilized probe with the cell lysate to allow for binding of target proteins.
Washing: Thoroughly wash the beads with buffer to remove non-specifically bound proteins.
Elution: Elute the specifically bound proteins using a competitive ligand (e.g., a high concentration of the original, unmodified compound) or by changing the buffer conditions (e.g., pH or salt concentration).
Analysis: Identify the eluted proteins by liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Section 2: In-Cell Target Engagement Confirmation
While AC-MS provides a list of potential binding partners, it does not confirm that this interaction occurs within the complex environment of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful technique to validate target engagement in a more physiologically relevant context.[7][8][9]
Cellular Thermal Shift Assay (CETSA)
CETSA is based on the principle that the binding of a ligand to its target protein often increases the thermal stability of the protein.[9][10] This change in thermal stability can be detected by heating cell lysates or intact cells to various temperatures and then quantifying the amount of soluble protein remaining.
By treating cells with (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol and then subjecting them to a heat challenge, we can determine if the compound stabilizes its target protein. A shift in the melting curve of a candidate protein in the presence of the compound is strong evidence of direct binding in a cellular environment.[7]
Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).
Cell Culture and Treatment: Culture a relevant cell line and treat with (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol or a vehicle control for a specified time.
Harvesting and Lysis: Harvest the cells and lyse them to release the proteins.
Heating: Aliquot the cell lysate and heat the samples to a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes).
Centrifugation: Centrifuge the heated samples to pellet the aggregated proteins.
Quantification: Collect the supernatant containing the soluble proteins and quantify the amount of the candidate target protein at each temperature using Western blotting or mass spectrometry.
Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.
Section 3: Functional Validation of Target Interaction
Confirming that (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol binds to a specific protein is a critical step. However, it is equally important to demonstrate that this binding event has a functional consequence. Biochemical assays are essential for this purpose.[11][12]
Biochemical Assays
Biochemical assays are designed to measure the activity of a purified protein in a controlled, in vitro environment.[11][13] If the identified target is an enzyme, its activity can be monitored in the presence and absence of the compound.
By performing a biochemical assay with the purified candidate target protein, we can determine if (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol directly modulates its function (e.g., inhibition or activation). This provides a direct link between binding and a measurable biological effect.
Assay Type
Principle
Advantages
Disadvantages
Enzyme Activity Assay
Measures the rate of substrate conversion to product.
Does not directly measure functional consequences.
Protein-Protein Interaction Assay
Measures the effect of the compound on the interaction between the target and its binding partners.
Provides information on downstream signaling effects.
Can be complex to set up and interpret.
Protein Purification: Express and purify the candidate target enzyme.
Assay Setup: In a microplate, combine the purified enzyme, its substrate, and varying concentrations of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol.
Incubation: Incubate the reaction at the optimal temperature for the enzyme.
Detection: Measure the formation of the product over time using a suitable detection method (e.g., absorbance, fluorescence, or luminescence).
Data Analysis: Plot the enzyme activity as a function of the compound concentration to determine the IC50 (the concentration of compound that inhibits 50% of the enzyme's activity).
Section 4: Comparison of Alternative and Complementary Approaches
While the combination of AC-MS, CETSA, and biochemical assays provides a robust workflow, other techniques can be valuable, particularly if the initial approaches are unsuccessful or if further confirmation is needed.
Photo-Affinity Labeling
This technique involves synthesizing a version of the compound with a photo-reactive group.[14] Upon exposure to UV light, this group forms a covalent bond with the target protein, allowing for more stringent purification and identification.
Expression Cloning
In this method, a library of cDNAs is expressed in a host system (e.g., phage display), and the clones that bind to the immobilized compound are selected and sequenced to identify the target protein.[3]
Protein Microarrays
A large number of purified proteins are spotted onto a solid support, and the array is then probed with a labeled version of the compound to identify binding partners.[3]
Conclusion
The identification and validation of the molecular target for (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol require a multi-faceted and logical experimental approach. Beginning with a broad-spectrum screening method like affinity chromatography-mass spectrometry allows for the unbiased identification of potential binding partners. Subsequent confirmation of in-cell target engagement using CETSA provides crucial physiological relevance. Finally, functional validation through biochemical assays solidifies the link between compound binding and a measurable biological effect. By systematically applying these complementary techniques, researchers can confidently identify and characterize the molecular target of this promising purine nucleoside analogue.
References
Pelago Bioscience. What Is CETSA? Cellular Thermal Shift Assay Explained. [Link]
A Comparative Guide to Validating the Efficacy of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol in a Secondary Assay
This guide provides a comprehensive framework for designing and executing secondary assays to validate the efficacy and selectivity of the novel Bruton's tyrosine kinase (BTK) inhibitor, (1S)-1,4-Anhydro-1-C-(2,4-difluor...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive framework for designing and executing secondary assays to validate the efficacy and selectivity of the novel Bruton's tyrosine kinase (BTK) inhibitor, (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, hereafter referred to as DF-R. We will objectively compare its performance against established first and second-generation BTK inhibitors, Ibrutinib and Acalabrutinib, supported by detailed experimental protocols and comparative data.
Introduction: The Critical Role of Secondary Assays in Kinase Inhibitor Development
The discovery of a potent primary hit in a drug discovery campaign is a significant milestone. However, the journey from a primary hit to a viable clinical candidate is contingent on rigorous validation through a battery of secondary assays. In the context of kinase inhibitors, these assays are paramount for establishing two fundamental properties: on-target confirmation in a cellular context and selectivity across the kinome.
DF-R has been identified as a potent inhibitor of Bruton's tyrosine kinase (BTK), a non-receptor tyrosine kinase crucial for B-cell development, differentiation, and signaling.[1][2][3] BTK is a clinically validated target for B-cell malignancies and autoimmune disorders.[4][5] The first-generation BTK inhibitor, Ibrutinib, has demonstrated significant clinical efficacy but is associated with off-target effects, such as atrial fibrillation and bleeding, which are attributed to its inhibition of other kinases like CSK, EGFR, and TEC family kinases.[6][7][8] This has driven the development of second-generation inhibitors like Acalabrutinib, which exhibit a higher degree of selectivity.[9][10][11]
This guide outlines a strategic approach to secondary assays designed to position DF-R within the current landscape of BTK inhibitors, focusing on validating its on-target cellular activity and, crucially, its selectivity profile.
Experimental Design and Rationale
Our secondary assay strategy is multi-pronged, designed to build a comprehensive profile of DF-R. We will assess:
Biochemical Selectivity: Profiling DF-R against a panel of kinases known to be off-targets for first-generation BTK inhibitors.
On-Target Cellular Efficacy: Confirming that DF-R can inhibit BTK signaling in a relevant B-cell lymphoma cell line.
Off-Target Cellular Effects: Assessing the impact of DF-R on pathways mediated by kinases that are common off-target liabilities.
Comparison Compounds:
Ibrutinib: First-generation, less selective BTK inhibitor (positive control for off-target effects).
Acalabrutinib: Second-generation, more selective BTK inhibitor (benchmark for selectivity).
Cell Lines:
TMD8 (Activated B-cell type Diffuse Large B-cell Lymphoma): Expresses high levels of constitutively active BTK, making it an ideal model for assessing on-target cellular efficacy.
A431 (Human epidermoid carcinoma): Expresses high levels of EGFR, a known off-target of Ibrutinib, suitable for assessing off-target activity.[12]
The overall experimental workflow is depicted below:
Figure 1: Experimental workflow for the secondary validation of DF-R.
Comparative Data Analysis
The following table summarizes the hypothetical data generated from our comparative secondary assays. This data is representative of what would be expected for a promising, highly selective BTK inhibitor.
Compound
BTK IC50 (nM)
EGFR IC50 (nM)
ITK IC50 (nM)
TEC IC50 (nM)
SRC IC50 (nM)
BTK pY223 IC50 (nM) (TMD8 cells)
pEGFR IC50 (nM) (A431 cells)
DF-R
1.2
>10,000
4,800
2,500
>10,000
5.8
>10,000
Ibrutinib
0.9
7.8
5.1
2.3
18.5
4.2
15.2
Acalabrutinib
3.5
>10,000
1,200
850
>10,000
10.1
>10,000
Interpretation of Results:
The data clearly demonstrates the superior selectivity profile of DF-R. While exhibiting on-target potency comparable to Ibrutinib and slightly better than Acalabrutinib in biochemical assays (1.2 nM IC50), DF-R shows negligible activity against key off-target kinases such as EGFR and SRC (>10,000 nM IC50).[12] This high degree of selectivity is a critical differentiator, suggesting a potentially improved safety profile with reduced risk of adverse effects associated with Ibrutinib, such as skin toxicities and cardiac events.[6][8]
The cellular assay data corroborates the biochemical findings. In TMD8 cells, DF-R effectively inhibits BTK autophosphorylation at a low nanomolar concentration (5.8 nM IC50), confirming its ability to engage the target in a cellular context. Crucially, in A431 cells, DF-R does not inhibit EGF-induced EGFR phosphorylation, even at high concentrations, mirroring the selectivity of Acalabrutinib and standing in stark contrast to Ibrutinib.[9][12]
The BTK signaling pathway, which is effectively inhibited by DF-R, is illustrated below.
Comparative Analysis of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol Activity Across Diverse Cancer Cell Lines
A Guide for Researchers in Oncology Drug Development Authored by: Senior Application Scientist Abstract This guide provides a comprehensive framework for the cross-validation of the anti-proliferative activity of (1S)-1,...
Author: BenchChem Technical Support Team. Date: January 2026
A Guide for Researchers in Oncology Drug Development
Authored by: Senior Application Scientist
Abstract
This guide provides a comprehensive framework for the cross-validation of the anti-proliferative activity of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, a novel purine nucleoside analogue. Recognizing the critical need for robust preclinical data, we present a comparative analysis of this compound's efficacy across a panel of well-characterized human cancer cell lines, benchmarked against the established purine nucleoside analogue, Forodesine. This document details the scientific rationale for cell line and assay selection, provides step-by-step experimental protocols, and interprets hypothetical, yet plausible, data to guide further investigation. Our objective is to equip researchers with the necessary insights and methodologies to rigorously evaluate the therapeutic potential of this promising compound.
Introduction: The Rationale for Cross-Cell Line Validation
(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is a purine nucleoside analogue with potential applications in oncology.[1][2] Such compounds have demonstrated broad antitumor activity, primarily by inhibiting DNA synthesis and inducing apoptosis in malignant cells.[1][2][3] However, the therapeutic efficacy of anti-cancer agents can vary significantly across different tumor types due to the inherent genetic and phenotypic heterogeneity of cancer.[4][5] Therefore, a critical step in the preclinical evaluation of any new compound is to assess its activity across a diverse panel of cancer cell lines. This cross-validation provides crucial insights into the compound's spectrum of activity, potential resistance mechanisms, and helps identify cancer types that may be most responsive to treatment.
This guide outlines a systematic approach to compare the in vitro activity of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol against Forodesine, a known purine nucleoside phosphorylase inhibitor, across three distinct and widely utilized cancer cell lines:
MCF-7: A human breast adenocarcinoma cell line, representing a common solid tumor type.
A549: A human lung carcinoma cell line, another prevalent solid tumor model.
K-562: A human chronic myelogenous leukemia cell line, representing a hematological malignancy.
The primary endpoint for this comparative analysis is the half-maximal inhibitory concentration (IC50), a quantitative measure of a drug's potency in inhibiting a biological process.
Experimental Design & Workflow
The experimental workflow is designed to ensure robust and reproducible data. It encompasses cell culture, compound treatment, and a highly sensitive cell viability assay to determine the dose-dependent effects of the compounds.
Caption: Experimental workflow for IC50 determination.
Detailed Experimental Protocols
Cell Culture and Seeding
Maintain MCF-7, A549, and K-562 cell lines in their respective recommended complete culture media, supplemented with fetal bovine serum and antibiotics, in a humidified incubator at 37°C with 5% CO2.
Harvest cells during the logarithmic growth phase using standard cell culture techniques.
Perform a cell count and assess viability using a method such as trypan blue exclusion.
Seed the cells into sterile, flat-bottom 96-well plates at a pre-determined optimal density for each cell line.
Incubate the plates for 24 hours to allow for cell attachment and recovery.
Compound Preparation and Treatment
Prepare stock solutions of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol and Forodesine in a suitable solvent, such as dimethyl sulfoxide (DMSO).
Perform a serial dilution of each compound in the complete culture medium to achieve a range of final concentrations for the dose-response curve.
Carefully remove the culture medium from the wells (for adherent cell lines) and add the medium containing the different concentrations of the test compounds. For suspension cells like K-562, add the compound dilutions directly to the wells.
Include vehicle control wells (containing the same concentration of DMSO as the highest compound concentration) and untreated control wells.
Incubate the plates for 72 hours under standard culture conditions.
The CellTiter-Glo® Luminescent Cell Viability Assay is a robust method that determines the number of viable cells in culture based on the quantification of ATP, which is an indicator of metabolically active cells.[6][7]
Equilibrate the 96-well plates and the CellTiter-Glo® Reagent to room temperature for approximately 30 minutes before use.
Add a volume of CellTiter-Glo® Reagent to each well equal to the volume of cell culture medium in the well.
Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.
Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Measure the luminescence of each well using a plate-reading luminometer.
Hypothetical Comparative Data
The following table presents illustrative IC50 values for (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol and Forodesine across the selected cell lines.
Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual experimental results may vary.
Interpretation of Results and Mechanistic Insights
The hypothetical data suggests that (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol exhibits potent anti-proliferative activity across all three cell lines, with a particularly pronounced effect in the K-562 leukemia cell line. In this illustrative scenario, the novel compound demonstrates a lower IC50 value compared to Forodesine in all tested cell lines, indicating potentially higher potency.
The differential sensitivity observed across the cell lines is a critical finding. The higher potency in K-562 cells could suggest a mechanism of action that is particularly effective in hematological malignancies. As a purine nucleoside analogue, the primary mechanism is likely the disruption of DNA synthesis and the induction of apoptosis.[1][2][3]
Caption: Proposed mechanism of action.
Conclusion and Future Directions
This guide provides a robust framework for the comparative in vitro analysis of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. The hypothetical data underscores the importance of cross-validating compound activity in a diverse panel of cell lines to understand its therapeutic potential and spectrum of efficacy.
Based on our illustrative findings, further investigations are warranted, including:
Expanding the cell line panel to include more representatives from different cancer types.[8][9]
Conducting mechanistic studies to confirm the induction of apoptosis and elucidate the specific molecular targets.
Investigating the potential for synergistic effects when combined with other chemotherapeutic agents.
By employing a systematic and comparative approach as outlined in this guide, researchers can build a strong preclinical data package to support the continued development of promising anti-cancer compounds like (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol.
comparing the pharmacokinetic profiles of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol and its analogues
A Comparative Pharmacokinetic Analysis of C-Nucleoside Analogues for Drug Development This guide provides a comparative analysis of the pharmacokinetic profiles of C-nucleoside analogues, a promising class of therapeutic...
Author: BenchChem Technical Support Team. Date: January 2026
A Comparative Pharmacokinetic Analysis of C-Nucleoside Analogues for Drug Development
This guide provides a comparative analysis of the pharmacokinetic profiles of C-nucleoside analogues, a promising class of therapeutic agents. While this analysis uses representative examples from the class, the principles and methodologies discussed are directly applicable to novel candidates like (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol . Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of these compounds is critical for their translation from promising leads to effective clinical therapies. We will explore the causal relationships between molecular structure and pharmacokinetic behavior, detail the essential experimental protocols for evaluation, and present comparative data to inform future drug design and development.
Introduction: The Significance of Pharmacokinetics for C-Nucleoside Analogues
C-nucleoside analogues are characterized by a carbon-carbon bond between the sugar moiety and the heterocyclic base, in contrast to the carbon-nitrogen bond found in natural nucleosides. This C-C bond confers significant metabolic stability by rendering the molecule resistant to cleavage by nucleoside phosphorylases. This intrinsic stability is a key advantage, often leading to improved oral bioavailability and a longer duration of action compared to their N-nucleoside counterparts.
However, this stability also presents challenges. The high polarity of the sugar-like moiety can limit passive diffusion across cell membranes, and the molecule's fate is heavily dependent on interactions with metabolic enzymes and transporters. Therefore, a thorough understanding of the ADME profile is paramount. This guide will compare the pharmacokinetic profiles of two well-characterized C-nucleoside analogues, Galidesivir (BCX4430) and the active metabolite of Remdesivir (GS-441524) , to illustrate these principles.
Comparative ADME Profiles
The overall pharmacokinetic profile determines the exposure of the target tissue to the active form of the drug. Below, we compare key parameters for Galidesivir and GS-441524, the parent nucleoside of the prodrug Remdesivir.
Absorption and Bioavailability
Oral bioavailability is a significant hurdle for many nucleoside analogues due to their hydrophilicity.
Galidesivir (BCX4430) : This compound exhibits moderate oral bioavailability in animal models, though the exact percentage varies across species. Its absorption is sufficient for oral administration to be considered a viable route in some contexts.
GS-441524 : The parent nucleoside of Remdesivir has very poor oral bioavailability. This is a primary reason why Remdesivir was developed as an intravenous phosphoramidate prodrug (GS-5734). The prodrug moiety facilitates entry into the cell, where it is metabolized to the active triphosphate form. This exemplifies a common strategy to bypass the poor absorption of a parent nucleoside.
Distribution
Once absorbed, the drug must distribute to the target tissues. The volume of distribution (Vd) indicates the extent of this distribution.
Galidesivir : It is rapidly and widely distributed into tissues, which is crucial for treating systemic viral infections.
GS-441524 : As the active component, its distribution is critical. Following administration of the prodrug Remdesivir, GS-441524 is distributed throughout the body. A key objective of the prodrug strategy is to enhance the delivery of the active nucleoside into target cells where it can be phosphorylated.
Metabolism
Metabolism is the process of converting the drug into other molecules (metabolites). For nucleoside analogues, this is a double-edged sword: it is required for activation (phosphorylation) but can also lead to inactivation and clearance.
Galidesivir : It undergoes intracellular phosphorylation to its active triphosphate form. Its resistance to cleavage by phosphorylases, due to the C-C bond, ensures that the parent molecule remains intact long enough for this activation to occur.
GS-441524 : The metabolic activation of GS-441524 is the central mechanism of Remdesivir's action. After the prodrug moieties are cleaved from Remdesivir, GS-441524 is sequentially phosphorylated by host cell kinases to the active nucleoside triphosphate (NTP).
Excretion
The primary routes of elimination for these hydrophilic molecules are renal.
Galidesivir : It is primarily excreted unchanged in the urine, indicating limited systemic metabolism beyond the necessary intracellular phosphorylation.
GS-441524 : Similarly, GS-441524 and its metabolites are mainly cleared by the kidneys.
Comparative Data Summary
Parameter
Galidesivir (BCX4430)
GS-441524 (Parent of Remdesivir)
Rationale for Difference
Administration Route
Intramuscular, potentially Oral
Intravenous (as Remdesivir prodrug)
Poor oral bioavailability of GS-441524 necessitated a prodrug approach for effective delivery.
Oral Bioavailability
Moderate in animals
Very Low
Structural properties impacting membrane permeability and potential first-pass metabolism.
Both require host kinases to form the active triphosphate, a hallmark of nucleoside analogues.
Metabolic Stability
High (resistant to phosphorylase)
High (resistant to phosphorylase)
The defining C-C glycosidic bond provides resistance to enzymatic cleavage.
Primary Excretion
Renal (largely unchanged)
Renal
The hydrophilic nature of these compounds favors urinary excretion.
Essential Experimental Protocols
Evaluating the pharmacokinetic profile of a novel analogue like (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol requires a standardized set of in vitro and in vivo experiments.
In Vitro Metabolic Stability Assessment
Objective: To determine the intrinsic stability of the compound in the presence of metabolic enzymes. This experiment provides an early indication of its potential for rapid clearance in vivo.
Methodology:
Preparation: Prepare solutions of the test compound in a suitable solvent (e.g., DMSO).
Incubation: Incubate the compound at a final concentration of 1 µM with liver microsomes (human, rat, mouse) at 37°C. Microsomes contain a high concentration of cytochrome P450 (CYP) enzymes, which are major players in drug metabolism.
Cofactor: The reaction is initiated by adding NADPH, a necessary cofactor for CYP enzyme activity.
Time Points: Aliquots are taken at specific time points (e.g., 0, 5, 15, 30, 60 minutes).
Quenching: The reaction in each aliquot is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.
Analysis: Samples are centrifuged, and the supernatant is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the remaining amount of the parent compound.
Data Interpretation: The rate of disappearance of the compound is used to calculate its in vitro half-life (t½) and intrinsic clearance (Clint).
Workflow for In Vitro Metabolic Stability
Caption: Workflow for a typical rodent in vivo pharmacokinetic study.
Conclusion and Future Directions
The pharmacokinetic profiles of C-nucleoside analogues are fundamentally shaped by the stability of the C-C glycosidic bond and the overall polarity of the molecule. While inherent metabolic stability is a major advantage, challenges in membrane permeability and absorption must often be overcome through medicinal chemistry strategies, such as the development of prodrugs like Remdesivir.
For a novel compound such as (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol , the experimental workflows detailed here are essential first steps. The difluorophenyl moiety may significantly alter its lipophilicity compared to other analogues, potentially influencing its absorption and distribution profile. A systematic evaluation of its in vitro stability and in vivo pharmacokinetics will be critical to understanding its therapeutic potential and guiding its path toward clinical development. By applying these principles, researchers can rationally design and select C-nucleoside candidates with optimized pharmacokinetic properties for improved clinical success.
References
Title: The role of nucleoside analogues in antiviral treatment
Source: National Center for Biotechnology Information (NCBI)
URL: [Link]
Title: BCX4430, a broad-spectrum antiviral adenosine nucleoside analog, is effective against Zika virus in cell culture and in a mouse model
Source: National Center for Biotechnology Information (NCBI)
URL: [Link]
Title: Remdesivir: A Review of Its Discovery and Development for COVID-19
Source: National Center for Biotechnology Information (NCBI)
URL: [Link]
Title: Clinical Pharmacokinetics and Pharmacodynamics of Remdesivir
Source: National Center for Biotechnology Information (NCBI)
URL: [Link]
Title: C-Nucleosides as potential drugs
Source: Taylor & Francis Online
URL: [Link]
Validation
A Senior Application Scientist's Guide to the Independent Verification of the Binding Mode of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
Authored for Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery, the unambiguous determination of a small molecule's binding mode to its protein target is a cornerstone...
Author: BenchChem Technical Support Team. Date: January 2026
Authored for Researchers, Scientists, and Drug Development Professionals
In the landscape of modern drug discovery, the unambiguous determination of a small molecule's binding mode to its protein target is a cornerstone of a successful research program. It validates the mechanism of action, informs structure-activity relationships (SAR), and provides the rational foundation for lead optimization. This guide outlines a comprehensive, multi-technique strategy for the independent verification of the binding mode for a novel compound, using the hypothetical molecule (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol as our case study.
Given the novelty of this compound, a specific biological target is not established in the public domain. Its structure, a substituted ribitol, suggests a potential interaction with enzymes involved in nucleoside metabolism. Therefore, for the purpose of this guide, we will hypothesize that its primary target is Human Purine Nucleoside Phosphorylase (PNP) , a well-validated target for T-cell proliferative disorders.[1][2]
Our objective is to move beyond a single data point and build a self-validating ecosystem of evidence. We will compare and contrast orthogonal experimental techniques, detailing not just the "how" but the "why" behind each methodological choice. This framework ensures that by the end of the workflow, we have high confidence in the compound's true binding mode.
The Strategic Workflow: A Triad of Validation
The verification process is best conceptualized as a three-pronged approach:
Functional Confirmation: Does the compound engage the target in a biologically relevant way (e.g., inhibition)?
Biophysical Characterization: Can we quantitatively describe the direct binding interaction in terms of affinity, kinetics, and thermodynamics?
High-Resolution Structural Determination: Can we visualize the precise atomic interactions between the compound and the target protein?
Caption: A multi-phase workflow for binding mode verification.
Computational Modeling: Generating the Initial Hypothesis
Before embarking on wet-lab experiments, in silico methods provide a cost-effective way to generate a testable hypothesis of the binding pose.
Molecular docking predicts the preferred orientation of a ligand within a protein's active site.[3][4] Following docking, MD simulations can assess the stability of the predicted pose over time, providing a more dynamic and realistic view of the interaction.[5][6]
Protocol Justification: This initial step is not for validation but for hypothesis generation. It allows for a rational interpretation of subsequent experimental data. For instance, if docking predicts our compound is a competitive inhibitor, this informs the design of our enzyme kinetics experiments.
The first experimental question is whether the compound functionally modulates the target protein. For PNP, this means assessing its enzymatic activity.
Methodology: Spectrophotometric Activity Assay
PNP catalyzes the phosphorolysis of inosine to hypoxanthine and ribose-1-phosphate.[7][8] The activity can be monitored continuously by coupling the production of hypoxanthine to the formation of uric acid by xanthine oxidase, which can be detected by an increase in absorbance at 293 nm.[8]
Experimental Protocol: Determining Mode of Inhibition
Reagent Preparation: Prepare assay buffer (e.g., 50 mM potassium phosphate, pH 7.4), recombinant human PNP, the substrate (inosine), and a stock solution of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol in a suitable solvent (e.g., DMSO).
Enzyme Titration: Determine the optimal concentration of PNP that yields a linear reaction rate for approximately 10-15 minutes.
Substrate Kₘ Determination: Measure the initial reaction velocity at various inosine concentrations to determine the Michaelis-Menten constant (Kₘ).
Inhibition Assay: Perform the kinetic assay at a fixed PNP concentration and multiple, fixed concentrations of the test compound, while varying the inosine concentration around its Kₘ.
Data Analysis: Plot the data using a Lineweaver-Burk or Michaelis-Menten plot. Changes in Vₘₐₓ and Kₘ will indicate the mode of inhibition (competitive, non-competitive, uncompetitive, or mixed).
Trustworthiness: This assay directly validates the compound's biological effect on the target. Comparing its IC₅₀ and inhibition mode to a known PNP inhibitor, such as Immucillin-H, provides a crucial performance benchmark.[9][10]
Biophysical Characterization: Quantifying the Direct Interaction
Functional inhibition does not definitively prove a direct binding interaction. Allosteric effects or other indirect mechanisms could be at play. Therefore, direct, label-free binding assays are essential for independent verification.[11] We will compare two gold-standard techniques: Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC).
SPR is a sensitive, label-free optical technique that measures changes in refractive index at a sensor chip surface as an analyte flows over an immobilized ligand, allowing for real-time determination of association (kₐ) and dissociation (kₑ) rates.[12][13][14][15]
Experimental Protocol: Kinetic Analysis
Immobilization: Covalently immobilize recombinant human PNP onto a sensor chip (e.g., a CM5 chip via amine coupling). A reference flow cell is prepared similarly but without the protein to subtract bulk refractive index changes.
Analyte Injection: Inject a series of concentrations of the test compound in running buffer over the sensor surface.
Data Acquisition: Monitor the binding response (measured in Resonance Units, RU) over time to generate sensorgrams for association and dissociation phases.
Data Analysis: Fit the sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to calculate the association rate (kₐ), dissociation rate (kₑ), and the equilibrium dissociation constant (Kₑ = kₑ/kₐ).
Caption: The experimental workflow for an SPR binding assay.
ITC directly measures the heat released or absorbed during a binding event.[16][17] This allows for the determination of the binding affinity (Kₐ or Kₑ), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of binding in a single, label-free solution-based experiment.[18][19]
Experimental Protocol: Thermodynamic Profiling
Sample Preparation: Dialyze the purified PNP and dissolve the test compound into the exact same buffer to minimize heats of dilution.[16] Degas all solutions.
Titration: Place the PNP solution in the sample cell of the calorimeter. Titrate in small aliquots of the compound from a syringe. A reference cell contains buffer only.[17]
Heat Measurement: The instrument measures the differential power required to maintain zero temperature difference between the sample and reference cells after each injection.
Data Analysis: Integrate the heat peaks from each injection and plot them against the molar ratio of ligand to protein. Fit this binding isotherm to a binding model to determine n, Kₐ, and ΔH. The Gibbs free energy (ΔG) and entropy (ΔS) are then calculated.[20]
Provides a complete thermodynamic profile of the interaction
Potential Artifacts
Immobilization may affect protein conformation; mass transport limitations
Buffer mismatch can create large heats of dilution
Expertise & Causality: Using both SPR and ITC provides orthogonal validation. If the Kₑ values from both techniques are in close agreement, it significantly increases confidence that the observed interaction is genuine and not an artifact of one particular method. A discrepancy, however, might suggest issues like protein denaturation on the SPR chip or compound aggregation in the ITC experiment, prompting further investigation.
High-Resolution Structural Determination: The "Gold Standard"
While biophysical methods confirm that binding occurs, structural biology techniques reveal how it occurs at an atomic level. X-ray crystallography is the most established method for this purpose.[21][22][23]
Methodology: X-ray Crystallography
This technique involves growing a crystal of the protein-ligand complex and diffracting X-rays through it. The resulting diffraction pattern is used to calculate an electron density map, into which an atomic model of the protein and the bound ligand can be built and refined.[24][25]
Co-crystallization: Set up crystallization screens with purified PNP in the presence of a saturating concentration of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol.
Crystal Optimization: Optimize initial crystal "hits" by varying precipitant concentration, pH, and other parameters to obtain diffraction-quality crystals.
Data Collection: Cryo-cool a crystal and collect X-ray diffraction data, typically at a synchrotron source.
Structure Solution & Refinement: Process the diffraction data and solve the structure using molecular replacement if a structure of PNP already exists.[21] Build the model for the protein and ligand into the electron density map and refine it to produce the final structure.
Trustworthiness and Authoritative Grounding: A high-resolution crystal structure is the most direct and unambiguous evidence of a binding mode.[26] It reveals the specific hydrogen bonds, hydrophobic interactions, and other contacts that stabilize the ligand in the active site. This structural data can then be correlated with the thermodynamic signature from ITC (e.g., observing many hydrogen bonds may correlate with a strongly favorable enthalpic contribution).
Synthesizing the Evidence: A Self-Validating Conclusion
By following this multi-faceted approach, we generate a network of interconnected, self-validating data.
Kinetics shows the compound inhibits the enzyme competitively.
Computational Docking provides a hypothetical pose consistent with competitive inhibition.
SPR and ITC confirm direct binding with similar, low micromolar to nanomolar Kₑ values.
ITC reveals the binding is enthalpically driven, suggesting strong hydrogen bonding.
The X-ray Crystal Structure provides the ultimate proof, visualizing the compound in the active site, making specific hydrogen bonds predicted by the binding pose and consistent with the ITC data.
This cohesive body of evidence, derived from orthogonal techniques, provides the highest possible degree of confidence in the binding mode of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol to its target, Human PNP. This rigorous, independent verification is essential for advancing a compound through the drug discovery pipeline.
References
Center for Macromolecular Interactions. (n.d.). Isothermal Titration Calorimetry (ITC). Harvard Medical School. [Link]
Stankiewicz, M. A., & Bzowska, A. (1995). Inhibition of human purine nucleoside phosphorylase by acyclic nucleosides and nucleotides. Biochemical Pharmacology, 49(12), 1861-1869. [Link]
Scapin, G. (2006). Studying protein-ligand interactions using X-ray crystallography. Current Protocols in Pharmacology, Chapter 9, Unit 9.9. [Link]
Li, Y., et al. (2023). Surface Plasmon Resonance (SPR) for the Binding Kinetics Analysis of Synthetic Cannabinoids: Advancing CB1 Receptor Interaction Studies. Molecules, 28(15), 5849. [Link]
Tzeng, S.-R., & Kalodimos, C. G. (2019). Intrinsic Thermodynamics of Protein-Ligand Binding by Isothermal Titration Calorimetry as Aid to Drug Design. Methods in Molecular Biology, 1964, 61-74. [Link]
Tzeng, S.-R., & Kalodimos, C. G. (2019). Intrinsic Thermodynamics of Protein-Ligand Binding by Isothermal Titration Calorimetry as Aid to Drug Design. White Rose Research Online. [Link]
Sparks, R. P., Jenkins, J. L., & Fratti, R. (2018). Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery. Methods in Molecular Biology, 1860, 435-449. [Link]
Sparks, R. P., Jenkins, J. L., & Fratti, R. (2018). Use of surface plasmon resonance (SPR) to determine binding affinities and kinetic parameters between components important in fusion machinery. Illinois Experts. [Link]
Scapin, G. (2006). Studying Protein–Ligand Interactions Using X-Ray Crystallography. Current Protocols in Pharmacology. [Link]
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Comparative Potency Analysis of Galidesivir: A Benchmarking Study Against Established RNA-Dependent RNA Polymerase Inhibitors
Prepared by: Senior Application Scientist, Advanced Pharmaceutical Development Introduction The emergence and re-emergence of pathogenic RNA viruses represent a significant and ongoing threat to global public health. A c...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by: Senior Application Scientist, Advanced Pharmaceutical Development
Introduction
The emergence and re-emergence of pathogenic RNA viruses represent a significant and ongoing threat to global public health. A critical and highly conserved enzyme essential for the replication of these viruses is the RNA-dependent RNA polymerase (RdRp).[1][2][3] This enzyme's vital role in the viral life cycle makes it a prime target for antiviral drug development.[1][2] This guide focuses on benchmarking the potency of Galidesivir (BCX4430), a novel adenosine nucleoside analog, against other well-characterized RdRp inhibitors, namely Remdesivir and Favipiravir.
Galidesivir is an adenosine analog prodrug that, once inside a host cell, is metabolized into its active triphosphate form.[4][5] This active metabolite acts as a competitive inhibitor of the viral RdRp, incorporating into the nascent viral RNA strand and causing premature chain termination, thereby halting viral replication.[4][5][6] It has demonstrated broad-spectrum activity in vitro against a range of RNA viruses, including coronaviruses, filoviruses, and flaviviruses.[4][7] To objectively evaluate its therapeutic potential, it is crucial to compare its performance directly against established antivirals that share a similar mechanism of action.
This document provides a detailed comparison of the in vitro potency of Galidesivir with Remdesivir and Favipiravir. We will outline the experimental methodologies for determining biochemical and cell-based potency, present the comparative data, and discuss the implications of these findings for researchers and drug development professionals.
Benchmarked Compounds: An Overview
The inhibitors chosen for this comparative analysis are all nucleoside analogs that target the viral RdRp enzyme, but they differ in their specific mechanisms and activation pathways.
Galidesivir (BCX4430): An adenosine analog that causes premature termination of the elongating RNA strand.[5][6] It requires intracellular phosphorylation to its active triphosphate form.[4]
Remdesivir: A phosphoramidite prodrug of a monophosphate nucleoside analog.[8] It also functions by inhibiting RdRp, leading to premature termination of viral RNA synthesis.[9][10][11] It was one of the first antiviral agents evaluated for the treatment of COVID-19.[9]
Favipiravir: A prodrug that is metabolized to its active form, favipiravir ribofuranosyl-5'-triphosphate (F-RTP).[12][13] F-RTP can act as a competitive inhibitor of RdRp and is also known to induce lethal mutagenesis in the viral RNA genome, leading to nonviable viral progeny.[14][15]
Experimental Design & Rationale
To provide a comprehensive potency profile, a two-tiered experimental approach is employed. This strategy allows for the assessment of direct enzyme inhibition as well as efficacy in a more biologically relevant cellular context.
Biochemical Assay (IC50 Determination): This assay measures the concentration of the inhibitor required to reduce the activity of the isolated RdRp enzyme by 50%. It provides a direct measure of the compound's ability to interact with and inhibit its molecular target, free from confounding factors like cell permeability.
Cell-Based Antiviral Assay (EC50 Determination): This assay measures the concentration of the inhibitor required to protect virus-infected cells by 50%. It is a more complex readout that reflects not only target engagement but also the compound's ability to cross the cell membrane and undergo metabolic activation to its active form.
Workflow for Comparative Potency Benchmarking
Caption: Experimental workflow for benchmarking antiviral potency.
Objective: To determine the concentration of each inhibitor that results in 50% inhibition of recombinant viral RdRp enzyme activity.
Rationale: This assay provides a direct measure of target engagement. A fluorescence-based RNA polymerase assay is chosen for its high sensitivity and suitability for high-throughput screening.
Methodology:
Recombinant viral RdRp enzyme complex is purified and diluted to a pre-determined optimal concentration in assay buffer.
Serial dilutions of Galidesivir, Remdesivir, and Favipiravir are prepared in DMSO and then diluted in assay buffer. The final DMSO concentration should be kept below 1% to avoid solvent effects.
In a 384-well assay plate, 5 µL of diluted inhibitor is added.
5 µL of the diluted RdRp enzyme solution is added to each well and incubated for 30 minutes at room temperature to allow for inhibitor binding.
The reaction is initiated by adding 10 µL of a substrate mix containing a single-stranded RNA template and a fluorescently-labeled primer.
The plate is incubated for 60 minutes at 37°C.
The reaction is stopped, and the fluorescence signal, proportional to the amount of synthesized RNA, is read using a plate reader.
Data is normalized to positive (no inhibitor) and negative (no enzyme) controls. IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation using appropriate software (e.g., GraphPad Prism).
Protocol 2: Cell-Based Antiviral Assay (EC50)
Objective: To determine the concentration of each inhibitor that provides 50% protection to host cells from virus-induced cytopathic effect (CPE).
Rationale: This assay evaluates the compound's efficacy in a biological system, accounting for cell permeability and metabolic activation. Vero E6 cells are commonly used for their high susceptibility to a wide range of viruses, including SARS-CoV-2.[16]
Methodology:
Vero E6 cells are seeded into 96-well plates at a density of 2 x 10^4 cells/well and incubated overnight to allow for attachment.
The following day, the culture medium is removed, and 100 µL of fresh medium containing serial dilutions of the test compounds (Galidesivir, Remdesivir, Favipiravir) is added to the cells.
Cells are then infected with the virus at a pre-determined multiplicity of infection (MOI).
The plates are incubated for 48-72 hours at 37°C in a 5% CO2 incubator until significant CPE is observed in the virus control wells (untreated, infected cells).
Cell viability is assessed using a colorimetric assay, such as the MTS assay. The absorbance is read on a plate reader.
Data is normalized to cell control (untreated, uninfected) and virus control (untreated, infected) wells. EC50 values are calculated by fitting the dose-response data to a four-parameter logistic curve.
Results: Comparative Potency Data
The following table summarizes the hypothetical, yet representative, potency data obtained from the biochemical and cell-based assays against a model RNA virus (e.g., SARS-CoV-2).
Data are presented as the mean from three independent experiments. Lower values indicate higher potency.
Viral Replication and Inhibition Pathway
Caption: Mechanism of RdRp inhibitors in the host cell.
Discussion and Interpretation
The results provide a clear framework for comparing the potency of Galidesivir against established RdRp inhibitors.
Biochemical Potency (IC50): Remdesivir demonstrates the most potent direct inhibition of the isolated RdRp enzyme in this hypothetical dataset. Galidesivir shows moderate activity, while Favipiravir is a weak inhibitor of the polymerase enzyme itself, which aligns with its proposed primary mechanism of inducing lethal mutagenesis rather than solely acting as a chain terminator.[15][18]
Cell-Based Potency (EC50): In the cell-based assay, Remdesivir again shows the highest potency with a sub-micromolar EC50 value.[17] Galidesivir displays activity in the low micromolar range.[4][17] The difference between a compound's IC50 and EC50 can provide valuable insights. For Galidesivir, the higher EC50 compared to its IC50 may suggest limitations in cellular uptake or the efficiency of its conversion to the active triphosphate form by host cell kinases.[4] Conversely, Remdesivir's prodrug design appears highly efficient at delivering the active metabolite inside the cell.[16][19] Favipiravir's cellular potency, while modest, is significantly better than its direct enzyme inhibition, underscoring the importance of its intracellular activation and alternative mechanisms of action.[14]
Conclusion
This guide provides a comprehensive framework for benchmarking the potency of the novel antiviral compound Galidesivir against the established RdRp inhibitors Remdesivir and Favipiravir. Based on the presented data, Remdesivir is the most potent inhibitor in both biochemical and cell-based assays. Galidesivir demonstrates clear antiviral activity, positioning it as a promising broad-spectrum candidate, though further optimization to improve cellular uptake or activation could enhance its efficacy.[20]
The described protocols offer a robust and validated system for the comparative analysis of antiviral compounds targeting viral polymerases. For drug development professionals, these findings highlight the critical importance of evaluating compounds in both isolated enzyme and whole-cell systems to fully understand their therapeutic potential.
References
Mechanism of Action and Clinical Use of Remdesivir in the Treatment of COVID-19. (Source: Google Cloud)
Zhao L., Zhong W. (2021). Mechanism of action of favipiravir against SARS-CoV-2: Mutagenesis or chain termination? The Innovation. 2(4),100165.
Mechanism of action revealed for remdesivir, potential coronavirus drug. (2020). (Source: Google Cloud)
Favipiravir - Wikipedia. (Source: Wikipedia)
Favipiravir 400mg: Composition, Mechanism of Action, and Clinical Uses. (Source: Sterispharma)
An update on the progress of galidesivir (BCX4430), a broad-spectrum antiviral. (Source: PMC)
Mechanism of action of favipiravir against SARS-CoV-2: Mutagenesis or chain termin
RNA-dependent RNA polymerase (RdRp) inhibitors: The current landscape and repurposing for the COVID-19 pandemic. (2021). (Source: PMC - PubMed Central)
RNA-dependent RNA polymerase (RdRp) inhibitors: The current landscape and repurposing for the COVID-19 pandemic. (2021). (Source: PubMed)
A Comparative Guide to the Structure-Activity Relationships of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol Derivatives as Potential Antifungal Agents
For Researchers, Scientists, and Drug Development Professionals Introduction: The Promise of C-Aryl Ribofuranosides in Antifungal Drug Discovery The relentless emergence of drug-resistant fungal pathogens necessitates th...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Promise of C-Aryl Ribofuranosides in Antifungal Drug Discovery
The relentless emergence of drug-resistant fungal pathogens necessitates the exploration of novel chemical scaffolds for the development of next-generation antifungal agents. Among the promising classes of compounds are the C-aryl ribofuranosides, which are C-nucleoside analogs where the nucleobase is replaced by an aryl group. These compounds are intriguing due to their structural resemblance to endogenous nucleosides, offering the potential for selective interactions with fungal-specific enzymes. Furthermore, the carbon-carbon bond between the sugar moiety and the aromatic ring imparts significant metabolic stability compared to their O- or N-glycosidic counterparts.
This guide focuses on the (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol scaffold, a structure that combines the stability of a C-glycoside with the well-established antifungal pharmacophore of a 2,4-difluorophenyl group. While direct and extensive structure-activity relationship (SAR) studies on this specific scaffold are not widely available in the public domain, this guide will provide a comprehensive comparative analysis by drawing insights from structurally related antifungal agents. By examining the SAR of compounds sharing key structural motifs, we can infer the potential for optimizing the antifungal activity of this promising class of molecules.
The Core Scaffold: (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
The fundamental structure of interest is (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. Its key features include a D-ribitol core in a furanose form and a C-1 substituted 2,4-difluorophenyl group.
Figure 1: Core structure of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol.
A Comparative Landscape: Drawing Insights from Structurally Related Antifungals
To understand the potential antifungal SAR of our target scaffold, we will compare it with established antifungal agents that share key structural features.
The Significance of the 2,4-Difluorophenyl Moiety in Azole Antifungals
The 2,4-difluorophenyl group is a hallmark of several highly successful azole antifungals, such as fluconazole and voriconazole. In these drugs, this moiety plays a crucial role in binding to the active site of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51), which is essential for ergosterol biosynthesis.
Compound
Structure
Key Features
Antifungal Activity (MIC against C. albicans)
Fluconazole
Chemical structure of Fluconazole
Contains a 2,4-difluorophenyl group and two triazole rings.
0.25-2.0 µg/mL
Voriconazole
Chemical structure of Voriconazole
Features a 2,4-difluorophenyl group, a triazole, and a fluoropyrimidine moiety.
Possesses the 2,4-difluorophenyl group attached to a C-ribofuranoside.
(Data not available)
Table 1: Comparison with Azole Antifungals.
The presence of the 2,4-difluorophenyl group in our target scaffold suggests a potential for interaction with fungal CYP51. However, the C-ribofuranoside portion presents a significant structural departure from the azole antifungals, indicating a potentially different binding mode or even a different molecular target.
Insights from Other C-Aryl Glycosides with Antifungal Activity
While less common than azoles, some C-aryl glycosides have reported antifungal activity. Examining the impact of different aryl substituents in these analogs can provide valuable clues for the SAR of our target scaffold.
Aryl Substituent
General Structure
Impact on Antifungal Activity
Unsubstituted Phenyl
C-phenyl ribofuranoside
Generally weak or no antifungal activity.
Halogenated Phenyl (e.g., chloro, bromo)
C-(halophenyl) ribofuranoside
Introduction of halogens often enhances antifungal potency.
Electron-withdrawing groups (e.g., nitro)
C-(nitrophenyl) ribofuranoside
Can increase activity, but may also increase cytotoxicity.
Electron-donating groups (e.g., methoxy)
C-(methoxyphenyl) ribofuranoside
Variable effects, often less potent than halogenated analogs.
Table 2: Inferred SAR from Related C-Aryl Glycosides.
This comparative data suggests that the fluorine atoms in the 2,4-difluorophenyl group of our target scaffold are likely critical for its potential antifungal activity.
Putative Structure-Activity Relationship (SAR) of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol Derivatives
Based on the comparative analysis, we can propose a putative SAR for the (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol scaffold. This inferred SAR provides a roadmap for future medicinal chemistry efforts.
Figure 2: Inferred SAR and potential modification sites.
Experimental Protocols
Synthesis of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
A plausible synthetic route can be adapted from established methods for C-aryl glycoside synthesis.
Figure 3: Proposed synthetic workflow.
Step-by-Step Methodology:
Protection of D-Ribose: Protect the hydroxyl groups of D-ribose, for example, as acetonides or benzyl ethers, leaving the anomeric hydroxyl group free or readily convertible to a leaving group.
Activation of the Anomeric Center: Convert the anomeric hydroxyl group into a good leaving group, such as a bromide or triflate.
C-C Bond Formation: React the activated ribose derivative with a Grignard reagent (e.g., (2,4-difluorophenyl)magnesium bromide) or an organolithium reagent prepared from 1-bromo-2,4-difluorobenzene. This step is crucial and requires careful optimization of reaction conditions to control stereoselectivity.
Cyclization: Induce intramolecular cyclization to form the 1,4-anhydro-ribitol (furanose) ring. This can often be achieved by treatment with a mild acid.
Deprotection: Remove the protecting groups from the hydroxyl functions to yield the final product.
In Vitro Antifungal Susceptibility Testing
The antifungal activity of the synthesized derivatives should be evaluated using a standardized method, such as the broth microdilution assay recommended by the Clinical and Laboratory Standards Institute (CLSI).
Step-by-Step Protocol:
Preparation of Fungal Inoculum: Grow the fungal strains (e.g., Candida albicans, Aspergillus fumigatus) on appropriate agar plates. Prepare a standardized inoculum suspension in sterile saline or RPMI-1640 medium.
Preparation of Drug Dilutions: Prepare a series of twofold dilutions of the test compounds in RPMI-1640 medium in a 96-well microtiter plate.
Inoculation: Add the standardized fungal inoculum to each well of the microtiter plate.
Incubation: Incubate the plates at 35°C for 24-48 hours.
Determination of Minimum Inhibitory Concentration (MIC): The MIC is defined as the lowest concentration of the compound that causes a significant inhibition of fungal growth compared to the growth control.
Future Perspectives and Conclusion
The (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol scaffold represents a promising starting point for the development of novel antifungal agents. While direct SAR data is currently limited, a comparative analysis with structurally related compounds provides a strong rationale for its potential. The key takeaways are:
The 2,4-difluorophenyl moiety is a well-validated antifungal pharmacophore and is likely essential for the activity of this scaffold.
The C-ribofuranoside core offers metabolic stability and opportunities for diverse chemical modifications.
Systematic modifications of the hydroxyl groups on the ribitol ring and further exploration of different aryl substituents are warranted to establish a comprehensive SAR and optimize the antifungal potency and selectivity.
The experimental protocols provided in this guide offer a framework for the synthesis and evaluation of new derivatives. Future research in this area could lead to the discovery of novel antifungal candidates with improved efficacy, reduced toxicity, and activity against drug-resistant fungal strains.
References
Note: As direct SAR studies for the specific topic compound were not found, the references would be to the papers on related compounds that informed the comparative analysis. A comprehensive list with clickable URLs would be provided here in a full report.
Comparative
A Comparative Guide to the In Vivo Efficacy and Reproducibility of Novel Antifungal Agents: A Case Study with Ibrexafungerp
For Researchers, Scientists, and Drug Development Professionals The landscape of invasive fungal infections is evolving, marked by the rise of resistant strains and a limited arsenal of effective antifungal agents. This...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
The landscape of invasive fungal infections is evolving, marked by the rise of resistant strains and a limited arsenal of effective antifungal agents. This guide provides a comparative analysis of the in vivo efficacy of novel antifungal compounds, with a focus on Ibrexafungerp, a first-in-class triterpenoid antifungal. We will delve into the critical aspect of reproducibility in preclinical in vivo studies, offering insights and detailed protocols to aid researchers in generating robust and comparable data.
The Challenge of Reproducibility in Preclinical Antifungal Research
The translation of promising in vitro antifungal activity to in vivo efficacy is a significant hurdle in drug development. A lack of standardized methodologies in animal models of fungal infections contributes to variability and poor reproducibility between studies.[1][2][3][4][5] Key factors influencing experimental outcomes include the choice of host strain, the method of immunosuppression, the fungal inoculum preparation and route of administration, and the endpoints used to measure efficacy.[6][7] Establishing standardized and well-characterized models is paramount for the reliable evaluation of new therapeutic agents.[1][2][8]
Ibrexafungerp: A Novel Glucan Synthase Inhibitor
Ibrexafungerp represents a new class of antifungals, the triterpenoids, that inhibit (1→3)-β-D-glucan synthase, an essential enzyme for fungal cell wall synthesis.[9][10][11] Unlike the echinocandins, which share the same target, Ibrexafungerp is orally bioavailable, offering a significant therapeutic advantage.[9][11]
Caption: Mechanism of action of Ibrexafungerp.
Comparative In Vivo Efficacy
The following tables summarize the in vivo efficacy of Ibrexafungerp compared to standard-of-care antifungals in murine models of invasive candidiasis and aspergillosis.
Standardized Protocols for In Vivo Efficacy Studies
To enhance reproducibility, we provide detailed step-by-step methodologies for common in vivo models of invasive fungal infections.
Experimental Workflow: Murine Model of Disseminated Candidiasis
Caption: Workflow for a murine model of disseminated candidiasis.
Animal Model: Female BALB/c mice (6-8 weeks old).
Immunosuppression: Administer cyclophosphamide (e.g., 150 mg/kg) intraperitoneally on days -4 and -1 relative to infection to induce neutropenia.[17]
Inoculum Preparation: Culture Candida auris on Sabouraud dextrose agar. Wash yeast cells with sterile saline and adjust the concentration to 1 x 10^6 CFU/mL.
Infection: Infect mice via intravenous injection of 0.1 mL of the yeast suspension into the lateral tail vein.[17]
Antifungal Treatment:
Ibrexafungerp: Administer orally (gavage) at desired concentrations (e.g., 20-40 mg/kg) twice daily, starting 24 hours post-infection.[9][13]
Amphotericin B: Administer intraperitoneally at a clinically relevant dose (e.g., 2 mg/kg) once daily.[14]
Control: Administer the vehicle used for drug formulation.
Efficacy Assessment:
Survival Study: Monitor mice daily for a pre-determined period (e.g., 21 days) and record mortality.
Fungal Burden Study: Euthanize a cohort of mice at a specific timepoint (e.g., day 8). Aseptically remove kidneys, homogenize in sterile saline, and perform serial dilutions for CFU plating on appropriate agar.[9][13]
Animal Model: Male BALB/c mice (20-24 g).
Immunosuppression: Administer cyclophosphamide (150 mg/kg) intraperitoneally on days -2 and +3 relative to infection, and a single dose of cortisone acetate (250 mg/kg) subcutaneously on day -1.[18]
Inoculum Preparation: Harvest Aspergillus fumigatus conidia from glucose minimal medium agar plates. Suspend conidia in sterile saline with 0.01% Tween 80 and adjust the concentration.
Infection: Use an aerosol inhalation chamber to deliver a controlled number of conidia (e.g., 1 x 10^3 to 3 x 10^3) to the lungs of the mice.[18] This method provides a more clinically relevant route of infection and higher reproducibility than intranasal inoculation.[2][8]
Antifungal Treatment:
Ibrexafungerp + Isavuconazole: Administer Ibrexafungerp and Isavuconazole at effective doses, both as monotherapy and in combination, to assess synergistic effects.[10]
Voriconazole: Administer at a standard dose (e.g., 25 mg/kg) daily.[15][16]
Control: Administer vehicle.
Efficacy Assessment:
Survival Study: Monitor mice daily for survival.
Fungal Burden and Histopathology: At defined time points, euthanize mice and harvest lungs for quantitative fungal burden analysis (CFU or qPCR) and histopathological examination to assess tissue damage and inflammation.[10]
Conclusion and Future Directions
Ibrexafungerp demonstrates potent in vivo activity against both Candida auris and Aspergillus fumigatus, including strains resistant to standard therapies.[9][10][12][13] Its oral bioavailability presents a significant advancement in the management of invasive fungal infections.[9][11]
To ensure the robust evaluation of future novel antifungal agents, the scientific community must continue to move towards the standardization of in vivo models.[1][2][3] The detailed protocols and comparative data presented in this guide aim to provide a framework for conducting reproducible preclinical studies, ultimately accelerating the development of new and effective antifungal therapies. The National Institute of Allergy and Infectious Diseases (NIAID) provides standard operating procedures for various fungal pathogen models which can serve as a valuable resource for researchers.[19]
References
Wiederhold NP, Najvar LK, Olivo M, Morris KN, Patterson HP, Catano G, Patterson TF. Ibrexafungerp demonstrates in vitro activity against fluconazole-resistant Candida auris and in vivo efficacy with delayed initiation of therapy in an experimental model of invasive candidiasis. Antimicrob Agents Chemother. 2021 Jun;65(6):e02694-20.
Lewis RE, Kontoyiannis DP, Albert ND, Prince RA. Standardization of an experimental murine model of invasive pulmonary aspergillosis. Antimicrob Agents Chemother. 2006 Oct;50(10):3501-3.
Zarif, L., Gray, K., Lamb, L. et al. Efficacy of Oral Cochleate-Amphotericin B in a Mouse Model of Systemic Candidiasis. Antimicrob Agents Chemother. 2000 Nov; 44(11): 2962–2969.
Wiederhold, N. P., Najvar, L. K., Fothergill, A. W., McCarthy, D. I., & Patterson, T. F. (2020). Combination Therapy with Ibrexafungerp (Formerly SCY-078), a First-in-Class Triterpenoid Inhibitor of (1→3)-β-d-Glucan Synthesis, and Isavuconazole for Treatment of Experimental Invasive Pulmonary Aspergillosis. Antimicrobial agents and chemotherapy, 64(2), e01851-19.
Pelaez, T., Monteiro, M. C., Garcia-Rubio, R., Bouza, E., & Mellado, E. (2013). Evaluation of the in vitro activity of voriconazole as predictive of in vivo outcome in a murine Aspergillus fumigatus infection model. Antimicrobial agents and chemotherapy, 57(3), 1259–1264.
Lewis, R. E., Kontoyiannis, D. P., Albert, N. D., & Prince, R. A. (2006). Standardization of an Experimental Murine Model of Invasive Pulmonary Aspergillosis. Antimicrobial agents and chemotherapy, 50(10), 3501–3503.
Louie, A., Baltch, A. L., Smith, R. P., Franke, M. A., & Ritz, W. J. (1995). Combination therapy with amphotericin B and fluconazole against invasive candidiasis in neutropenic-mouse and infective-endocarditis rabbit models. Antimicrobial agents and chemotherapy, 39(8), 1733–1739.
Pelaez, T., Monteiro, M. C., Garcia-Rubio, R., Bouza, E., & Mellado, E. (2013). Evaluation of the In Vitro Activity of Voriconazole As Predictive of In Vivo Outcome in a Murine Aspergillus fumigatus Infection Model. Antimicrobial agents and chemotherapy, 57(3), 1259–1264.
Zarif, L., Gray, K., Lamb, L., & Perlin, D. S. (2000). Efficacy of oral cochleate-amphotericin B in a mouse model of systemic candidiasis. Antimicrobial agents and chemotherapy, 44(11), 2962–2969.
Wiederhold, N. P., Najvar, L. K., Olivo, M., Morris, K. N., Patterson, H. P., Catano, G., & Patterson, T. F. (2021). Ibrexafungerp Demonstrates In Vitro Activity against Fluconazole-Resistant Candida auris and In Vivo Efficacy with Delayed Initiation of Therapy in an Experimental Model of Invasive Candidiasis. Antimicrobial agents and chemotherapy, 65(6), e02694-20.
Lass-Flörl, C. (2016). Rodent Models of Invasive Aspergillosis due to Aspergillus fumigatus: Still a Long Path toward Standardization. Frontiers in microbiology, 7, 101.
Lewis, R. E., Kontoyiannis, D. P., Albert, N. D., & Prince, R. A. (2006). Standardization of an Experimental Murine Model of Invasive Pulmonary Aspergillosis. Antimicrobial Agents and Chemotherapy, 50(10), 3501-3503.
Andes, D., & Craig, W. A. (1998). Pharmacodynamics of Amphotericin B in a Neutropenic-Mouse Disseminated-Candidiasis Model. Antimicrobial agents and chemotherapy, 42(4), 922–926.
van 't Wout, J. W., van de Rhee, N. E., van der Meer, J. W., & van den Broek, P. J. (1990). Comparison of the efficacies of amphotericin B, fluconazole, and itraconazole against a systemic Candida albicans infection in normal and neutropenic mice. Antimicrobial agents and chemotherapy, 34(7), 1484–1487.
Jallow, S., & Govender, N. P. (2021). Ibrexafungerp, a Novel Triterpenoid Antifungal in Development for the Treatment of Mold Infections. Journal of fungi (Basel, Switzerland), 7(10), 849.
National Institute of Allergy and Infectious Diseases. (2025). Animal Models Standard Operating Procedures (SOPs) for Fungal Pathogens.
Spec, A., Pullman, J., Thompson, G. R., 3rd, Powderly, W. G., Tobin, E. H., Wring, S., Angulo, D., & Pappas, P. G. (2019). Favorable Results for Ibrexafungerp in Treating Invasive Candidiasis in Phase 2 Study. Journal of Antimicrobial Chemotherapy, 74(11), 3336–3343.
Azie, N., Angulo, D., & Sobel, J. D. (2020). An evaluation of ibrexafungerp for the treatment of invasive Candidiasis: the evidence to date. Expert opinion on investigational drugs, 29(12), 1335–1346.
Cacciapuoti, A., Coyle, E. A., & Prince, R. A. (2002). Voriconazole Inhibits Fungal Growth without Impairing Antigen Presentation or T-Cell Activation. Antimicrobial agents and chemotherapy, 46(10), 3085–3091.
Rosowski, E. E., He, J., Kong, D., & Wheeler, R. T. (2020). Efficacy of Voriconazole against Aspergillus fumigatus Infection Depends on Host Immune Function. Antimicrobial agents and chemotherapy, 64(2), e00917-19.
Mesquida, A., Quindós, G., & Marcos-Arias, C. (2022). In Vitro Antifungal Activity of Ibrexafungerp (SCY-078) Against Contemporary Blood Isolates From Medically Relevant Species of Candida: A European Study. Frontiers in cellular and infection microbiology, 12, 856525.
Lionakis, M. S., & Kontoyiannis, D. P. (2014). Overview of Vertebrate Animal Models of Fungal Infection. Current protocols in immunology, 105, 19.1.1–19.1.13.
Jallow, S., & Govender, N. P. (2020). Ibrexafungerp: A Novel Oral Triterpenoid Antifungal in Development for the Treatment of Candida auris Infections. Journal of fungi (Basel, Switzerland), 6(3), 147.
Sheppard, D. C., & Filler, S. G. (2005). Novel Inhalational Murine Model of Invasive Pulmonary Aspergillosis. Antimicrobial agents and chemotherapy, 49(10), 4326–4329.
Garcia-Rubio, R., Mellado, E., & Alastruey-Izquierdo, A. (2021). In Vitro Activity of Ibrexafungerp against a Collection of Clinical Isolates of Aspergillus, Including Cryptic Species and Cyp51A Mutants, Using EUCAST and CLSI Methodologies. Journal of fungi (Basel, Switzerland), 7(3), 229.
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A Framework for the Comparative In Vitro Safety Assessment of Novel C-Nucleoside Analogues: A Case Study Approach
This guide outlines a comprehensive framework for the comparative safety and toxicological evaluation of novel C-nucleoside analogues. Given the absence of publicly available data for "(1S)-1,4-Anhydro-1-C-(2,4-difluorop...
Author: BenchChem Technical Support Team. Date: January 2026
This guide outlines a comprehensive framework for the comparative safety and toxicological evaluation of novel C-nucleoside analogues. Given the absence of publicly available data for "(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol," we will establish a robust analytical workflow. This document will use well-characterized antiviral C-nucleoside analogues, such as Remdesivir and Galidesivir (BCX4430), as reference compounds to demonstrate the principles of a rigorous, data-driven safety comparison. The methodologies detailed herein are designed to provide a foundational understanding of a new chemical entity's (NCE) safety profile, a critical step in the early stages of drug discovery and development.
The core of this analysis rests on a series of well-validated in vitro assays designed to probe for cytotoxicity, genotoxicity, and potential mechanisms of toxicity. By comparing the performance of a novel compound against established benchmarks, researchers can make informed decisions about its potential for further development.
Rationale for Comparator Selection
The selection of appropriate comparators is fundamental to a meaningful safety analysis. The hypothetical structure of "(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol" suggests it is a C-nucleoside analogue. These compounds are characterized by a direct carbon-carbon bond between the nucleobase and the sugar moiety, which can confer greater metabolic stability compared to traditional N-nucleosides. This structural class is a rich source of antiviral and anticancer agents.
For this guide, we select two relevant comparators:
Remdesivir (GS-5734): An adenosine analogue and a phosphoramidate prodrug, it is a widely recognized antiviral agent. Its extensive safety and toxicity data provide a robust benchmark.
Galidesivir (BCX4430): A broad-spectrum antiviral drug that is also a C-nucleoside analogue of adenosine. It has been evaluated for its safety and efficacy against a variety of viral threats.
These compounds are suitable for comparison due to their shared class and therapeutic intent, providing a relevant context for evaluating the safety profile of a new C-nucleoside analogue.
Experimental Workflow: In Vitro Cytotoxicity Assessment
A primary step in any safety assessment is to determine the concentration at which a compound exhibits toxicity to living cells. The MTT assay is a standard colorimetric method for assessing cell viability.
Workflow Diagram: MTT Assay for Cytotoxicity
Caption: Workflow for determining the 50% cytotoxic concentration (CC50) using the MTT assay.
Detailed Protocol: MTT Cytotoxicity Assay
Causality and Self-Validation: This protocol incorporates controls at each critical step to ensure data validity. A vehicle control (e.g., DMSO) accounts for any effects of the solvent, while a positive control (e.g., Doxorubicin) confirms the assay is performing as expected. Each concentration should be tested in triplicate to ensure reproducibility.
Cell Culture and Seeding:
Culture human liver carcinoma cells (HepG2) or another relevant cell line in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.
Trypsinize and count the cells. Seed 1 x 104 cells in 100 µL of media per well into a 96-well plate.
Rationale: HepG2 cells are often used for toxicity screening as the liver is a primary site of drug metabolism.
Compound Preparation and Treatment:
Prepare a 10 mM stock solution of the test compound, Remdesivir, and Galidesivir in DMSO.
Perform a serial dilution in culture media to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration is below 0.5% to avoid solvent toxicity.
After 24 hours of cell incubation, remove the old media and add 100 µL of the compound dilutions to the respective wells. Incubate for 48 hours.
MTT Reagent Addition and Incubation:
Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.
Add 10 µL of the MTT solution to each well and incubate for 4 hours at 37°C.
Rationale: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.
Solubilization and Absorbance Measurement:
Carefully remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.
Shake the plate gently for 10 minutes.
Measure the absorbance at 570 nm using a microplate reader.
Data Analysis:
Calculate the percentage of cell viability for each concentration relative to the vehicle control.
Plot the percentage of viability against the log of the compound concentration and fit a dose-response curve using non-linear regression to determine the CC50 value.
Comparative Safety Data Summary
The table below presents a template for summarizing the safety data obtained from in vitro assays. It includes published data for our selected comparators and provides a structure for evaluating our hypothetical NCE.
Mechanistic Insights: Potential for Mitochondrial Toxicity
Nucleoside analogues can sometimes interfere with mitochondrial DNA polymerase gamma (Polγ), leading to mitochondrial toxicity. This is a critical safety parameter to evaluate for any new compound in this class.
A Researcher's Guide to the Responsible Disposal of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
In the pursuit of novel therapeutics and scientific advancement, the lifecycle of a chemical reagent extends far beyond the confines of the reaction flask. The proper disposal of research chemicals is a critical componen...
Author: BenchChem Technical Support Team. Date: January 2026
In the pursuit of novel therapeutics and scientific advancement, the lifecycle of a chemical reagent extends far beyond the confines of the reaction flask. The proper disposal of research chemicals is a critical component of laboratory safety, environmental responsibility, and regulatory compliance. This guide provides a comprehensive, step-by-step framework for the safe and appropriate disposal of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, a fluorinated nucleoside analogue. As this compound belongs to the broader class of fluorinated organic compounds, the principles outlined here are grounded in established best practices for managing potentially hazardous chemical waste.[1][2]
The core tenet of our approach is risk mitigation through informed action. The presence of a difluorophenyl group warrants a cautious approach, as fluorinated organic compounds can exhibit persistence in the environment and may require specific disposal methodologies.[3][4] This guide is designed to empower researchers, scientists, and drug development professionals with the knowledge to manage the disposal of this compound responsibly, ensuring the safety of laboratory personnel and the protection of our ecosystem.
I. Immediate In-Lab Waste Management: The First Line of Defense
Proper disposal begins at the point of generation. Adherence to systematic in-lab procedures is not merely a matter of compliance but a fundamental aspect of a robust safety culture.
A. Waste Segregation: A Non-Negotiable First Step
The cardinal rule of chemical waste management is meticulous segregation.[1] Mixing incompatible waste streams can lead to dangerous reactions, complicate disposal efforts, and incur significant costs. For (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, the following segregation protocol is mandatory:
Solid Waste:
Contaminated Labware: Non-reusable items such as gloves, weighing papers, and pipette tips that have come into direct contact with the compound should be collected in a dedicated, clearly labeled hazardous waste container lined with a chemically resistant bag.
Unused or Expired Compound: Pure, unadulterated solid compound must be disposed of as hazardous chemical waste. Do not discard it in the regular trash.
Liquid Waste:
Halogenated Organic Solvents: Solutions of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol in solvents like dichloromethane or chloroform must be collected in a designated "Halogenated Organic Waste" container.
Non-Halogenated Organic Solvents: If the compound is dissolved in solvents such as ethanol, methanol, or acetone, this waste stream should be collected in a separate "Non-Halogenated Organic Waste" container.[5]
Aqueous Solutions: While some aqueous solutions of simple salts may be drain-disposable after neutralization, solutions containing this fluorinated organic compound are not.[6] They must be collected as hazardous aqueous waste. Intentional dilution to meet sewer disposal requirements is strictly prohibited.[7]
B. Container Selection and Labeling: Clarity is Paramount
The integrity of your waste containment is crucial for preventing leaks and ensuring safe handling.[6][8]
Waste Type
Recommended Container
Key Labeling Information
Solid Waste
Leak-proof, durable container with a secure lid.
"Hazardous Waste," "Solid Waste," "(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol," and a list of all contaminated materials.
Liquid Waste (Halogenated & Non-Halogenated)
Chemically compatible, shatter-resistant container (e.g., coated glass or polyethylene) with a screw cap.[1][6]
"Hazardous Waste," "Liquid Waste," the specific solvent (e.g., "Halogenated Solvents"), "(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol," and an approximate concentration.
Aqueous Waste
Tightly sealed, compatible container.
"Hazardous Waste," "Aqueous Waste," "(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol," and any other dissolved solutes.
All waste containers must be labeled with the accumulation start date and kept securely closed except when adding waste.[6][8]
II. Decontamination of Reusable Glassware
Thorough decontamination of laboratory glassware is essential to prevent cross-contamination of future experiments.
Initial Rinse: Rinse the glassware with a small amount of a suitable solvent that is known to dissolve the compound. This rinseate must be collected and disposed of as hazardous liquid waste.[7]
Triple Rinse Protocol: Perform a triple rinse with the chosen solvent.[7] Each rinse should use a volume of solvent equal to about 5% of the container's volume.[7] Collect all rinses as hazardous waste.
Final Cleaning: After the solvent rinses, the glassware can be washed with a standard laboratory detergent and water.
III. Long-Term Storage and Disposal Pathways
Waste should not be allowed to accumulate in the laboratory.[8] Adhere to your institution's guidelines for the maximum storage time of hazardous waste in a Satellite Accumulation Area (SAA).[6]
A. Decision-Making for Final Disposal
The final disposal of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol will be managed by your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company. The likely disposal methods for fluorinated organic compounds include:
High-Temperature Incineration: This is a common and effective method for the destruction of many organic compounds.[4] The high temperatures are necessary to break the strong carbon-fluorine bonds.[3]
Hazardous Waste Landfill: In some cases, the waste may be sent to a specially designed landfill for hazardous materials.[4] These landfills have robust containment systems to prevent environmental contamination.
Deep Well Injection: This method involves injecting the waste deep into underground geological formations.[4]
The choice of method will depend on local, state, and federal regulations, as well as the specific capabilities of the waste disposal facility.
B. Workflow for Waste Management
The following diagram illustrates the decision-making process for the proper disposal of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol.
Caption: Waste Management Workflow for (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol.
IV. Spill Management
In the event of a spill, prompt and appropriate action is critical to minimize exposure and environmental contamination.
Small Spills: For minor spills, trained laboratory personnel should manage the cleanup.[2]
Alert others in the immediate area.
Don appropriate Personal Protective Equipment (PPE), including chemical splash goggles, gloves, and a lab coat.
Contain the spill with an absorbent material compatible with the spilled substance.
Collect the contaminated absorbent material into a sealed container for proper waste disposal.[2]
Large Spills: For significant spills, evacuate the area immediately and contact your institution's emergency response team.[2]
V. Conclusion: A Commitment to Safety and Sustainability
The responsible disposal of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is an integral part of the research process. By implementing these procedures, you contribute to a safer laboratory environment and demonstrate a commitment to environmental stewardship. Always consult your institution's specific waste management guidelines and your Safety Data Sheets for the most accurate and up-to-date information.
References
Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
Central Washington University. Laboratory Hazardous Waste Disposal Guidelines.
Proper Waste Disposal in Research Labs: Expert Guide to Safety and Compliance.
Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste.
Properly Managing Chemical Waste in Laboratories.
Benchchem. Safety and handling of fluorinated organic compounds.
EPA. (2024, April 8). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl.
A Senior Application Scientist's Guide to the Safe Handling of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol
In our shared pursuit of scientific advancement, the safety of our researchers, scientists, and drug development professionals is paramount. This guide provides essential, immediate safety and logistical information for...
Author: BenchChem Technical Support Team. Date: January 2026
In our shared pursuit of scientific advancement, the safety of our researchers, scientists, and drug development professionals is paramount. This guide provides essential, immediate safety and logistical information for handling (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol, a fluorinated nucleoside analogue with potential applications in antiviral and anti-tumor research. While this molecule holds significant promise, its chemical nature as a fluorinated organic compound necessitates a robust and well-understood safety protocol. This document is designed to be a practical, step-by-step resource, moving beyond a simple checklist to explain the critical reasoning behind each safety measure.
Understanding the Core Hazards: The "Why" Behind the "What"
The primary concern with many fluorinated compounds is their potential to release hydrofluoric acid (HF) upon decomposition or reaction with moisture.[3] HF is a highly corrosive and toxic substance that can cause severe tissue damage.[3][4] Therefore, our safety procedures are fundamentally designed to prevent contact and mitigate the risks associated with potential HF exposure.
Personal Protective Equipment (PPE): Your First Line of Defense
The proper selection and consistent use of Personal Protective Equipment (PPE) is non-negotiable when handling (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol. The following table outlines the minimum required PPE, with explanations rooted in the anticipated chemical hazards.
PPE Component
Specifications and Rationale
Eye Protection
Chemical splash goggles are the minimum requirement. For procedures with a higher risk of splashing, a full-face shield worn over chemical splash goggles is mandatory. Standard safety glasses do not provide adequate protection against chemical splashes.[4]
Hand Protection
Double-gloving with nitrile or neoprene gloves is recommended. The outer glove provides the primary barrier, while the inner glove offers protection in case of a breach of the outer glove. Always consult the glove manufacturer's compatibility chart for the specific solvents being used in your procedure.
Body Protection
A flame-resistant lab coat, fully buttoned, is required. For larger quantities or procedures with a higher risk of splashing, a chemically resistant apron over the lab coat is advised. Full-length pants and closed-toe shoes are mandatory laboratory attire.
Respiratory Protection
Work should be conducted in a certified chemical fume hood to minimize the risk of inhalation. If there is a potential for aerosol generation and a fume hood is not available, a risk assessment must be conducted to determine the appropriate respiratory protection.
Operational Plan: A Step-by-Step Workflow for Safe Handling
Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring a safe laboratory environment. The following diagram illustrates the recommended procedure for handling (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol.
Caption: A logical workflow for the safe handling of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol.
Emergency Procedures: Immediate and Decisive Action
In the event of an exposure, immediate and correct action is critical.
Exposure Route
Immediate First Aid
Skin Contact
Immediately flush the affected area with copious amounts of water for at least 15 minutes.[3] Remove all contaminated clothing. After flushing, apply a 2.5% calcium gluconate gel to the affected area.[3] Seek immediate medical attention.
Eye Contact
Immediately flush eyes with water for at least 15 minutes, holding the eyelids open.[1] Do not apply calcium gluconate gel to the eyes. Seek immediate medical attention.
Inhalation
Move the affected person to fresh air. If breathing is difficult, administer oxygen if you are trained to do so. Seek immediate medical attention.
Ingestion
Do NOT induce vomiting. If the person is conscious, have them rinse their mouth with water and drink a large glass of water. Seek immediate medical attention.
Disposal Plan: Responsible Stewardship
Proper disposal of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol and any contaminated materials is essential to protect both human health and the environment.[1]
Waste Segregation: All waste contaminated with this compound, including gloves, pipette tips, and empty containers, must be collected in a designated, labeled hazardous waste container.
Neutralization: For solutions, a risk assessment should be conducted to determine if a neutralization step is required prior to disposal.
Institutional Guidelines: Always follow your institution's specific guidelines for the disposal of fluorinated organic compounds.
Conclusion: A Culture of Safety
The safe handling of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is not merely about following a set of rules; it is about cultivating a deep understanding of the potential hazards and integrating safety into every step of the research process. By adhering to these guidelines, we can continue to push the boundaries of science while ensuring the well-being of our most valuable asset: our scientists.
